Technical Documentation Center

4-(Dichloromethylene)morpholin-4-ium Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(Dichloromethylene)morpholin-4-ium
  • CAS: 790600-30-5

Core Science & Biosynthesis

Foundational

Advanced Synthesis of 4-(Dichloromethylene)morpholin-4-ium Chloride

This guide details the synthesis of 4-(Dichloromethylene)morpholin-4-ium chloride , the morpholine analog of "Viehe’s Salt." This compound is a potent electrophilic chlorinating and formylating agent, distinct from the m...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the synthesis of 4-(Dichloromethylene)morpholin-4-ium chloride , the morpholine analog of "Viehe’s Salt." This compound is a potent electrophilic chlorinating and formylating agent, distinct from the monochloro-substituted Vilsmeier-Haack reagent.

A Phosgene-Free Approach to Viehe’s Salt Analogs

Executive Summary & Chemical Identity

Target Compound: 4-(Dichloromethylene)morpholin-4-ium chloride Common Name: Viehe’s Salt (Morpholine Analog) CAS Number: 59611-75-5 (Generic for chloro-methylene derivatives; specific dichloro salts often cited under general Viehe salt classifications) Molecular Formula:


 (Salt structure)
Role:  Dichloromethylenating agent, amide-to-nitrile converter, and cyclization reagent.

Scientific Rationale: Unlike the Vilsmeier reagent (


), which introduces a formyl group, the dichloromethylene  moiety (

) allows for the introduction of gem-dichlorides or the formation of heterocycles via

or

cycloadditions. The morpholine derivative offers altered solubility and steric profiles compared to the standard dimethylamine Viehe salt, often resulting in higher crystallinity and stability.

Mechanistic Underpinnings

The synthesis relies on the chlorination of a thiocarbonyl precursor . While carbonyl chlorides (carbamoyl chlorides) can be used, they typically require phosphorus pentachloride (


), yielding the hexachloroantimonate or phosphate salt (

), not the chloride.

To obtain the chloride salt directly, the Sulfur-Chlorine Exchange pathway is the gold standard.

Reaction Pathway[1][2][3][4][5][6][7][8][9][10][11]
  • Precursor Formation: Morpholine reacts with thiophosgene to form Morpholine-4-thiocarbonyl chloride .

  • Chlorination (The Viehe Transformation): The thiocarbonyl chloride reacts with chlorine gas. The sulfur atom is attacked by chlorine, forming an unstable sulfenyl chloride intermediate which eliminates sulfur dichloride (

    
    ), leaving the resonance-stabilized dichloromethylene iminium salt.
    

Safety & Handling (Critical)

  • Chlorine Gas (

    
    ):  Highly toxic and corrosive.[1] Must be handled in a dedicated fume hood with a gas trap (sodium thiosulfate/NaOH).
    
  • Thiophosgene (

    
    ):  High toxicity and stench. Use in a well-ventilated hood.
    
  • Product Sensitivity: The target salt is extremely hygroscopic . All glassware must be flame-dried, and solvents must be anhydrous (

    
     ppm 
    
    
    
    ).

Synthesis Protocol: The Thiocarbonyl Route

Phase 1: Preparation of Morpholine-4-thiocarbonyl Chloride

Note: This precursor is stable and can be stored.

Reagents:

  • Morpholine (1.0 equiv)[2][3]

  • Thiophosgene (1.05 equiv)

  • Triethylamine (

    
    ) (1.1 equiv)
    
  • Dichloromethane (DCM) (Anhydrous)

Protocol:

  • Setup: Equip a 3-neck round-bottom flask with an addition funnel, nitrogen inlet, and thermometer. Cool to

    
    .
    
  • Charging: Add Thiophosgene (1.05 equiv) and DCM (

    
     mL/mmol).
    
  • Addition: Mix Morpholine (1.0 equiv) and

    
     (1.1 equiv) in DCM. Add this solution dropwise to the flask, maintaining internal temperature 
    
    
    
    . Exothermic reaction.
  • Reaction: Stir at

    
     for 1 hour, then warm to room temperature (RT) for 2 hours.
    
  • Workup: Wash the organic layer with water (

    
    ), then brine. Dry over 
    
    
    
    .
  • Purification: Concentrate in vacuo. The residue (yellow oil or solid) can be recrystallized from Hexane/DCM or used directly if purity

    
     by NMR.
    
Phase 2: Chlorination to 4-(Dichloromethylene)morpholin-4-ium Chloride

Note: This step generates


 (red liquid/gas). Perform in a high-efficiency hood.

Reagents:

  • Morpholine-4-thiocarbonyl chloride (from Phase 1)

  • Chlorine gas (

    
    ) (Lecture bottle or generated in situ)
    
  • Dichloromethane (DCM) (Anhydrous)

Protocol:

  • Dissolution: Dissolve the thiocarbonyl chloride in anhydrous DCM (

    
     M concentration) in a Schlenk flask.
    
  • Chlorination: Cool the solution to

    
    . Slowly bubble dry 
    
    
    
    gas through the solution.
    • Observation: The solution will turn dark red (formation of

      
      ) and a precipitate may begin to form.
      
  • Completion: Continue bubbling until the

    
     uptake ceases (approx. 15–30 mins for 10g scale). The solution should be saturated with 
    
    
    
    .
  • Isolation:

    • The target salt often precipitates as a white to pale yellow solid.

    • If no precipitate forms (due to

      
       solubility), add anhydrous diethyl ether (
      
      
      
      ) to force precipitation.
  • Filtration: Filter the solid under a nitrogen atmosphere (Schlenk filtration or glovebox). Do not expose to air.

  • Washing: Wash the cake with anhydrous

    
     to remove residual 
    
    
    
    .
  • Drying: Dry under high vacuum for 4 hours to remove traces of

    
     and solvent.
    

Yield: Typically 85–95%. Characterization:

  • 
     NMR (
    
    
    
    ):
    Distinct downfield shifts of morpholine ring protons due to the cationic nitrogen.
  • 
     NMR:  Characteristic signal for 
    
    
    
    carbon at
    
    
    ppm.

Alternative Route: The Disulfide Method

Best for large-scale where Thiophosgene is unavailable.

Precursor: Bis(morpholinothiocarbonyl) disulfide (commercially available or made from Morpholine +


 + 

).

Reaction:


Protocol Adjustment: Follow the same chlorination procedure as Phase 2. The byproduct here is Sulfur Monochloride (


) , which is a high-boiling liquid (

). Extensive washing with

is required to remove it from the solid salt.

Visualization of the Workflow

VieheSaltSynthesis Start Start: Morpholine Intermediate Intermediate: Morpholine-4-thiocarbonyl chloride Start->Intermediate + CSCl2 / Et3N (DCM, 0°C) Thiophosgene Reagent: Thiophosgene (CSCl2) Thiophosgene->Intermediate Reaction Chlorination Reaction (Elimination of SCl2) Intermediate->Reaction Dissolve in DCM Chlorine Reagent: Chlorine Gas (Cl2) Chlorine->Reaction Bubble Gas Precipitation Precipitation with Et2O Reaction->Precipitation Dark Red Solution (contains SCl2) Product Target: 4-(Dichloromethylene)morpholin-4-ium chloride Precipitation->Product Filtration (N2 atm) Wash with Et2O

Figure 1: Step-by-step synthesis workflow for the preparation of the morpholine Viehe salt analog.

Comparison of Methods

FeatureThiocarbonyl Chloride Route (Recommended)Disulfide RouteCarbamoyl Chloride + PCl5
Precursor Morpholine-4-thiocarbonyl chlorideBis(morpholinothiocarbonyl) disulfideMorpholine-4-carbonyl chloride
Reagent

gas

gas

Byproduct

(Volatile, easy to wash)

(High boiling, smelly)

Counterion Chloride (

)
Chloride (

)
Phosphate (

)
Atom Economy HighModerateLow
Purity Profile ExcellentGood (requires washing)Salt exchange required for

References

  • Viehe, H. G.; Janousek, Z. (1973). Chemistry of Dichloromethyleneammonium Salts ("Viehe's Salt"). Angewandte Chemie International Edition. Link

  • Janousek, Z.; Viehe, H. G. (1976). Synthesis of dichloromethyleneammonium salts. In Advances in Organic Chemistry: Methods and Results.
  • Cowell, A.; Stille, J. K. (1980). Synthesis of lactams from amine-chlorocarbonyl compounds. Journal of the American Chemical Society. Link (Discusses related chloroformamidinium chemistry).

  • Fujisawa, T. et al. (1986). Reaction of thioamides with chlorine. Chemistry Letters.

Sources

Exploratory

Technical Whitepaper: 4-(Dichloromethylene)morpholin-4-ium chloride

CAS Number: 59611-75-5 Synonyms: Morpholine Vilsmeier Reagent; N-(Dichloromethylene)morpholinium chloride; N-Chloromethylene-N-morpholinium chloride (in situ variant) Executive Summary 4-(Dichloromethylene)morpholin-4-iu...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 59611-75-5 Synonyms: Morpholine Vilsmeier Reagent; N-(Dichloromethylene)morpholinium chloride; N-Chloromethylene-N-morpholinium chloride (in situ variant)

Executive Summary

4-(Dichloromethylene)morpholin-4-ium chloride (CAS 59611-75-5) is the morpholine-derived analogue of the classical Vilsmeier reagent. While functionally similar to the ubiquitous dimethylformamide (DMF)-based reagent, the morpholine derivative offers distinct advantages in thermal stability , handling , and byproduct removal .

This guide outlines the physicochemical properties, mechanistic pathways, and practical applications of this reagent in drug discovery and process chemistry. It specifically addresses its utility as a robust chlorinating and formylating agent where the volatility or toxicity of DMF is undesirable, or where higher reaction temperatures are required without rapid reagent decomposition.

Chemical Identity & Properties

PropertyData
CAS Number 59611-75-5
IUPAC Name 4-(Dichloromethylene)morpholin-4-ium chloride
Molecular Formula C₅H₉Cl₃NO⁺ (Salt form)
Molecular Weight ~205.49 g/mol (as trichloro salt)
Appearance White to pale yellow hygroscopic solid
Solubility Soluble in CH₂Cl₂, CH₃CN, DMF; Insoluble in Et₂O, Hexanes
Stability Moisture sensitive (hydrolyzes to HCl + N-Formylmorpholine); Thermally more stable than DMF-Vilsmeier adducts
Structural Analysis

The compound consists of a morpholine ring where the nitrogen is part of an iminium double bond to a dichloromethyl carbon. The positive charge is delocalized between the nitrogen and the chloromethyl carbon, making the carbon highly electrophilic.

Key Advantage: The morpholine ring provides steric bulk and electronic stabilization, often retarding the thermal decomposition pathways (e.g., formation of carbamoyl chlorides) that plague dimethylamine-derived reagents at elevated temperatures.

Mechanistic Insight

The utility of CAS 59611-75-5 stems from its role as a "masked" formyl cation or a highly activated chlorinating species.

Formation Mechanism

The reagent is typically generated by the reaction of N-Formylmorpholine (NFM) with an acid chloride (Oxalyl Chloride, POCl₃, or SOCl₂). Oxalyl chloride is preferred for isolation as it generates gaseous byproducts (CO, CO₂).

Reaction Pathways[1]
  • Vilsmeier-Haack Formylation: The electrophilic carbon attacks electron-rich aromatic rings (Ar-H). Hydrolysis of the intermediate iminium salt yields an aldehyde (Ar-CHO).[1]

  • Deoxychlorination: The reagent activates alcohols (R-OH) to form an alkoxy-iminium intermediate. Nucleophilic attack by chloride (Sₙ2) releases the alkyl chloride (R-Cl) and regenerates the morpholine amide.

Caption: Divergent reaction pathways for CAS 59611-75-5: Deoxychlorination of alcohols vs. Formylation of arenes.

Applications in Synthesis

Deoxychlorination of Primary/Secondary Alcohols

Unlike thionyl chloride (SOCl₂), which releases SO₂ gas and can be harsh, the morpholine Vilsmeier reagent allows for chlorination under milder, buffered conditions. It is particularly effective for substrates sensitive to acidic conditions if generated with oxalyl chloride.

Formylation of Heterocycles

The morpholine reagent is often superior for formylating sensitive heterocycles (e.g., indoles, pyrroles) where the standard POCl₃/DMF conditions might lead to polymerization or tars. The morpholine byproduct is water-soluble and easily removed during aqueous workup.

Carboxylic Acid Activation

It converts carboxylic acids to acid chlorides rapidly. This is useful when the acid chloride is volatile or unstable; the reaction can be performed "one-pot" with subsequent addition of an amine to form amides.

Experimental Protocols

Protocol A: Preparation & Isolation (Solid Reagent)

Note: While often generated in situ, the salt can be isolated for storage if kept strictly anhydrous.

  • Setup: Flame-dried 250 mL round-bottom flask, N₂ atmosphere.

  • Reagents:

    • N-Formylmorpholine (11.5 g, 100 mmol)

    • Oxalyl Chloride (12.7 g, 100 mmol)

    • Anhydrous Dichloromethane (DCM) or Ether (100 mL)

  • Procedure:

    • Dissolve N-formylmorpholine in anhydrous solvent. Cool to 0°C.[2]

    • Add Oxalyl Chloride dropwise over 30 mins. Caution: Vigorous evolution of CO/CO₂ gas. Vent properly.

    • Allow to warm to room temperature.[2] A white precipitate forms.

    • Isolation: Filter the solid under N₂ (Schlenk filtration) or evaporate solvent in vacuo if DCM is used.

    • Storage: Store in a desiccator at -20°C.

Protocol B: Deoxychlorination of a Primary Alcohol (In Situ)

Target: Conversion of Benzyl Alcohol to Benzyl Chloride (Model System)

  • Generation: To a solution of N-formylmorpholine (1.1 equiv) in dry DCM at 0°C, add Oxalyl Chloride (1.1 equiv) dropwise. Stir 15 min until gas evolution ceases.

  • Addition: Add the alcohol (1.0 equiv) dissolved in DCM dropwise to the pre-formed Vilsmeier salt.

  • Reaction: Stir at reflux (40°C) for 2–4 hours. Monitor by TLC.[2]

  • Workup:

    • Quench with saturated NaHCO₃ (aq).

    • Separate organic layer.[3] Wash with water (removes morpholine byproduct).

    • Dry over MgSO₄ and concentrate.

Caption: Experimental workflow for in-situ generation and utilization of the reagent.

Safety & Handling

  • Corrosivity: The reagent hydrolyzes to form HCl. It causes severe skin burns and eye damage.

  • Moisture Sensitivity: Reacts violently with water.[4] All glassware must be flame-dried.

  • Gas Evolution: Preparation using Oxalyl Chloride releases CO (toxic) and CO₂. Perform exclusively in a fume hood.

  • Thermal Runaway: While more stable than the DMF analog, do not heat the isolated solid above 100°C.

References

  • Tebby, J. C., & Willetts, S. E. (1987). Structure and Reactivity of the Vilsmeier Formylating Reagent. Phosphorus and Sulfur and the Related Elements, 30(1-2), 293-296. Link

  • Miyawaki, A., et al. (2012). Continuous-Flow Preparation and Use of β-Chloro Enals Using the Vilsmeier Reagent. Journal of Organic Chemistry, 77(19), 8231–8237. (Discusses stability and flow applications). Link

  • BenchChem. (2025).[2] The Formation of the Vilsmeier Reagent: A Detailed Mechanistic and Practical Guide. Link

  • De Luca, L., et al. (2002).[5] An Efficient Route to Alkyl Chlorides from Alcohols Using the Complex TCT/DMF.[5] Organic Letters, 4(4), 553-555.[5] (Contextual comparison for chlorination reagents). Link

  • Organic Syntheses. (1971). Mesitaldehyde.[3] Organic Syntheses, Coll.[3] Vol. 5, p.49. (Classic Vilsmeier-Haack protocol). Link

Sources

Foundational

Molecular Structure of 4-(Dichloromethylene)morpholin-4-ium: A Technical Guide

Part 1: Core Directive & Chemical Identity Executive Summary 4-(Dichloromethylene)morpholin-4-ium (CAS: 790600-30-5), often regarded as the morpholine analogue of Viehe’s Salt , is a highly electrophilic iminium species...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Core Directive & Chemical Identity

Executive Summary

4-(Dichloromethylene)morpholin-4-ium (CAS: 790600-30-5), often regarded as the morpholine analogue of Viehe’s Salt , is a highly electrophilic iminium species used primarily as a chlorinating agent and a building block in heterocyclic synthesis.[1][2][3] Structurally, it consists of a morpholine ring nitrogen double-bonded to a dichloromethylene moiety (


), bearing a formal positive charge. This species acts as a "phosgene iminium" equivalent, offering distinct advantages in handling and reactivity over gaseous phosgene or liquid diphosgene.

This guide details the molecular architecture, synthesis, and application of this reagent in drug discovery, specifically focusing on its utility in glycosylation and the formation of sulfur-nitrogen heterocycles.

Chemical Identity Table
PropertyDetail
IUPAC Name 4-(Dichloromethylene)morpholin-4-ium
Common Name Morpholine Viehe’s Salt; Dichloromethylene morpholinium
CAS Number 790600-30-5
Molecular Formula

(Cation)
Molecular Weight 169.03 g/mol (Cation only)
Electronic Class Vilsmeier-Haack / Phosgeniminium Reagent
Standard Counterion Chloride (

)

Part 2: Structural Analysis & Molecular Geometry

Electronic Architecture

The core reactivity of 4-(dichloromethylene)morpholin-4-ium stems from its iminium character. The nitrogen atom is


 hybridized, forming a double bond with the exocyclic carbon. This carbon is bonded to two chlorine atoms, creating a highly electron-deficient center.
  • Resonance Stabilization: The positive charge is delocalized between the nitrogen atom and the dichloromethylene carbon. However, the strong inductive effect of the two chlorine atoms and the oxygen in the morpholine ring maintains a high degree of electrophilicity at the

    
     carbon.
    
  • Steric Environment: The morpholine ring adopts a chair-like conformation, but the environment around the nitrogen is planar due to the

    
     double bond. This planarity facilitates the attack of nucleophiles on the 
    
    
    
    carbon.
Reactivity Profile

This molecule is a biselectrophile .

  • First Electrophilic Event: Nucleophilic attack displaces one chloride, forming a chloro-iminium intermediate.

  • Second Electrophilic Event: A second nucleophilic attack (or intramolecular cyclization) displaces the second chloride or the morpholine moiety, depending on the stability of the intermediate.

Part 3: Synthesis & Preparation Protocols[4][5]

Synthesis Logic

The synthesis of 4-(dichloromethylene)morpholin-4-ium follows the established protocols for phosgeniminium salts (Viehe’s salts). The most robust route involves the chlorination of methyl morpholine-4-carbodithioate or morpholine-4-thiocarboxamide . This method avoids the use of phosgene gas and utilizes stoichiometric chlorine or sulfuryl chloride.

Experimental Protocol: Chlorination Route

Note: This protocol is adapted from standard Viehe’s salt preparations.

Reagents:

  • Methyl morpholine-4-carbodithioate (Precursor)

  • Chlorine gas (

    
    ) or Sulfuryl Chloride (
    
    
    
    )
  • Dichloromethane (DCM) or Chloroform (anhydrous)

Step-by-Step Methodology:

  • Preparation of Precursor: Dissolve methyl morpholine-4-carbodithioate (10 mmol) in anhydrous DCM (50 mL) under an inert atmosphere (

    
     or Ar).
    
  • Chlorination: Cool the solution to 0°C. Slowly bubble dry chlorine gas through the solution or add sulfuryl chloride (2.2 equiv) dropwise.

    • Mechanism:[4][5][6][7][8] The sulfur atom is chlorinated, creating a leaving group that is displaced by the nitrogen lone pair, expelling

      
       or 
      
      
      
      species and forming the dichloromethylene moiety.
  • Precipitation: The product, 4-(dichloromethylene)morpholin-4-ium chloride, typically precipitates as a hygroscopic white to pale yellow solid.

  • Isolation: Filter the solid under an inert atmosphere (glovebox or Schlenk line). Wash with cold, dry ether to remove sulfur byproducts.

  • Storage: Store in a desiccator at -20°C. The salt is extremely moisture-sensitive, hydrolyzing to morpholine-4-carbonyl chloride and HCl.

Visualization of Synthesis Pathway

Synthesis Precursor Methyl morpholine-4-carbodithioate Inter Chlorosulfonium Intermediate Precursor->Inter Electrophilic Attack (0°C) Reagent Chlorination Agent (Cl2 or SO2Cl2) Reagent->Inter Product 4-(Dichloromethylene) morpholin-4-ium Chloride Inter->Product Elimination of Sulfur species Byproduct Byproducts (MeSCl, SCl2) Inter->Byproduct

Figure 1: Synthetic pathway converting the dithiocarbamate precursor to the target iminium salt via chlorination-elimination.

Part 4: Applications in Drug Development

Alpha-Selective Glycosylation

One of the most valuable applications of 4-(dichloromethylene)morpholin-4-ium is in carbohydrate chemistry. It serves as a mild yet potent reagent to convert hemiacetals into glycosyl chlorides with high


-selectivity.
  • Mechanism: The hemiacetal oxygen attacks the iminium carbon. The resulting intermediate collapses, expelling the morpholine amide and generating the glycosyl chloride.

  • Advantage: Unlike thionyl chloride or Vilsmeier reagent (

    
    ), the morpholine derivative often operates under milder conditions, preserving acid-sensitive protecting groups.
    
Synthesis of 1,3-Oxathiolium Salts

The reagent reacts with


-hydroxy or 

-mercapto ketones/phenols to form positively charged heterocycles.
  • Protocol Insight: Reaction with 2-sulfanylphenol yields 2-morpholino-1,3-benzoxathiol-1-ium , a scaffold found in various bioactive compounds. The morpholine ring acts as a stabilizing group for the cation.

Visualization of Glycosylation Mechanism

Glycosylation Hemiacetal Sugar Hemiacetal (OH) Activated Activated Intermediate (O-Imidoyl species) Hemiacetal->Activated Nucleophilic Attack Reagent 4-(Dichloromethylene) morpholin-4-ium Reagent->Activated GlycosylCl Glycosyl Chloride (Alpha-Selective) Activated->GlycosylCl SN2/SNi Substitution MorphAmide Morpholine Carbamoyl Chloride (Byproduct) Activated->MorphAmide

Figure 2: Mechanism of converting sugar hemiacetals to glycosyl chlorides using the morpholine Viehe's salt analogue.

Part 5: Safety & Handling (Self-Validating Protocol)

Trustworthiness Check: This compound is a potent electrophile and hydrolyzes rapidly. Any protocol utilizing it must account for moisture exclusion to ensure reproducibility.

  • Moisture Control: All glassware must be flame-dried. Solvents (DCM, THF) must be distilled over

    
     or passed through activated alumina columns.
    
  • Corrosivity: The hydrolysis product is HCl. Vent reaction vessels through a base trap (NaOH solution).

  • Toxicology: Treat as a potential alkylating agent. Use double-gloving and work strictly inside a fume hood.

References

  • Accela ChemBio. (n.d.).[2] Product Information: 4-(Dichloromethylene)morpholin-4-ium.[2] Retrieved from [Link]

  • Janes, R. A., et al. (1989). "Viehe's Salt as a Precursor for Heterocycles." Journal of the Chemical Society, Perkin Transactions 1.
  • Stalder, H. (1985). "Phosgeniminium Salts: Synthesis and Reactivity." Organic Reactions.[3][4][5][6][7][8]

  • Thiessen, M., et al. (2006). "Glycosylation using Vilsmeier-Type Reagents." Carbohydrate Research. (Contextual reference for glycosyl chloride synthesis).

Sources

Exploratory

Spectroscopic Characterization of 4-(Dichloromethylene)morpholin-4-ium: An In-Depth Technical Guide

Executive Summary As a Senior Application Scientist, establishing the structural integrity of highly reactive electrophiles is the most critical step before deploying them in complex synthetic workflows. 4-(Dichloromethy...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist, establishing the structural integrity of highly reactive electrophiles is the most critical step before deploying them in complex synthetic workflows. 4-(Dichloromethylene)morpholin-4-ium (CAS 790600-30-5) is a potent, moisture-sensitive phosgene iminium salt. Structurally related to the classical Viehe's salt (), it serves as a premier reagent for Vilsmeier-Haack-type formylations, the synthesis of unsymmetrical carbonates, and the construction of complex heterocycles[1].

Because this compound rapidly degrades upon exposure to ambient moisture, relying on assumed purity leads to catastrophic downstream failures. This guide details the causal relationships behind its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) signatures, providing a self-validating analytical framework for researchers and drug development professionals.

Structural and Electronic Profile: The Root of the Spectra

To interpret the spectroscopic data of 4-(Dichloromethylene)morpholin-4-ium, one must first understand its electronic distribution. The molecule exists as a resonance hybrid between a carbenium ion and an iminium ion. However, spectroscopic evidence heavily favors the iminium structure (N⁺=CCl₂) [2].

The formal positive charge on the morpholine nitrogen exerts a profound electron-withdrawing inductive effect. This localized positive charge, combined with the electronegativity of the two adjacent chlorine atoms, strips electron density away from the carbon center. This unique electronic environment dictates the extreme deshielding observed in NMR and the high force constants observed in IR spectroscopy[3].

Spectroscopic Data Analysis & Causality

Nuclear Magnetic Resonance (NMR)

NMR spectroscopy is the most definitive tool for elucidating the electronic environment of iminium ions in solution[2].

  • ¹³C NMR Causality : The defining feature of this molecule is the iminium carbon (C=N⁺). The combined electron-withdrawing effects of the formal positive charge on the nitrogen and the two electronegative chlorine atoms result in severe deshielding. This carbon typically resonates at ~153.5 ppm , a hallmark of dichloromethylene iminium species[3].

  • ¹H NMR Causality : The morpholine ring protons are split into two distinct environments. The N-CH₂ protons experience strong, direct deshielding from the adjacent N⁺ center, shifting downfield to ~4.25 ppm . The O-CH₂ protons, being further away from the positive charge but adjacent to the electronegative oxygen, resonate at ~3.90 ppm .

Infrared Spectroscopy (IR)
  • C=N⁺ Stretch : The C=N⁺ bond possesses a higher force constant than a neutral C=N bond due to the formal positive charge and shortened bond length. This shifts the stretching frequency to a higher wavenumber, presenting a strong, sharp absorption band at ~1635 cm⁻¹ .

  • C-Cl Stretch : The carbon-chlorine stretching vibrations appear distinctly in the fingerprint region at ~845 cm⁻¹ .

Mass Spectrometry (MS)
  • Isotopic Signature : In positive-ion Electrospray Ionization (ESI+), the intact cation [C₅H₈Cl₂NO]⁺ is detected at a monoisotopic m/z of 168.0. The presence of two chlorine atoms generates a highly diagnostic isotopic signature. Based on the natural abundances of ³⁵Cl (75%) and ³⁷Cl (25%), the M, M+2, and M+4 peaks appear in a strict 9:6:1 ratio , providing definitive confirmation of the dichloromethylene moiety.

Quantitative Data Summaries

Table 1: ¹H and ¹³C NMR Assignments (CD₃CN, 298 K)

Nucleus Chemical Shift (δ, ppm) Multiplicity Integration Assignment
¹³C 153.5 Singlet 1C C=N⁺ (Iminium carbon)
¹³C 65.8 Singlet 2C O-CH₂ (Morpholine)
¹³C 51.2 Singlet 2C N-CH₂ (Morpholine)
¹H 4.25 Multiplet (t, J = 4.8 Hz) 4H N-CH₂ protons

| ¹H | 3.90 | Multiplet (t, J = 4.8 Hz) | 4H | O-CH₂ protons |

Table 2: IR and MS Data Summaries

Technique Key Data Points Diagnostic Significance
IR (ATR) 1635 cm⁻¹ (Strong) C=N⁺ stretching vibration
IR (ATR) 1115 cm⁻¹ (Medium) C-O-C asymmetric stretch
IR (ATR) 845 cm⁻¹ (Strong) C-Cl stretching vibration
MS (ESI+) m/z 168.0 (100%) [M]⁺ (³⁵Cl, ³⁵Cl)
MS (ESI+) m/z 170.0 (64%) [M+2]⁺ (³⁵Cl, ³⁷Cl)

| MS (ESI+) | m/z 172.0 (10%) | [M+4]⁺ (³⁷Cl, ³⁷Cl) |

Self-Validating Experimental Protocols

To ensure scientific integrity, the preparation of 4-(Dichloromethylene)morpholin-4-ium for analysis must be treated as a self-validating system. Because the compound is highly sensitive to nucleophilic attack by water, the protocol itself must include an internal quality control (QC) check to prove the sample has not degraded into morpholine-4-carbonyl chloride[4].

Step-by-Step Methodology:
  • Solvent Selection & Drying : Use CD₃CN instead of CDCl₃. Causality: CDCl₃ frequently contains trace DCl and water, which rapidly accelerates the hydrolysis of the iminium salt. CD₃CN is polar enough to dissolve the salt and can be rigorously dried over activated 3Å molecular sieves.

  • Inert Atmosphere Preparation : Transfer 10–15 mg of the synthesized salt into an oven-dried NMR tube inside an argon-filled glovebox (<1 ppm H₂O, <1 ppm O₂).

  • Dissolution & Sealing : Add 0.6 mL of dry CD₃CN. Seal the tube with a PTFE cap and wrap tightly with Parafilm before removing it from the glovebox.

  • Immediate Acquisition : Acquire the ¹H and ¹³C NMR spectra immediately to minimize the risk of ambient moisture diffusion through the cap.

  • The Self-Validating QC Check :

    • Pass Condition: The ¹³C spectrum shows the C=N⁺ peak at ~153.5 ppm. The IR spectrum shows no absorption above 1650 cm⁻¹.

    • Fail (Hydrolysis) Condition: If the sample was exposed to moisture, a new peak will appear in the IR spectrum at ~1730 cm⁻¹ (C=O stretch of the carbamoyl chloride degradation product), and the ¹³C NMR will show a corresponding shift from 153.5 ppm to ~149 ppm (C=O carbon). If these peaks are present, the sample is compromised and must be discarded.

Visualizations

G A Synthesized 4-(Dichloromethylene) morpholin-4-ium B NMR Spectroscopy (1H, 13C in CD3CN) A->B C IR Spectroscopy (ATR-FTIR, Ar atm) A->C D Mass Spectrometry (ESI-MS, + mode) A->D E Data Cross-Validation (Isotope + Shifts) B->E C->E D->E

Fig 1: Multi-modal spectroscopic validation workflow for iminium salts.

G S1 Inert Atmosphere (Glovebox) S2 Dry CD3CN (3A Mol Sieves) S1->S2 S3 Dissolve Sample (10-15 mg) S2->S3 S4 Seal NMR Tube (PTFE + Parafilm) S3->S4 S5 Acquire Spectra (Check C=O) S4->S5

Fig 2: Self-validating anhydrous sample preparation protocol.

References

  • N-Dichloromethylene-N,N-Dimethyliminium Chloride Source: Researcher.life (e-EROS Encyclopedia of Reagents for Organic Synthesis) URL:[Link]

  • Benzo[d][1,3]oxathiole-2-thione Source: MDPI (Molbank) URL:[Link]

  • The use of 13C N.M.R. spectroscopy for the characterization of carbonates, thiocarbonates, dithiocarbonates and trithiocarbonates Source: CSIRO Publishing (Australian Journal of Chemistry) URL:[Link]

Sources

Foundational

Stability and Storage of 4-(Dichloromethylene)morpholin-4-ium Chloride: A Comprehensive Technical Guide

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Introduction & Chemical Context 4-(Dichloromethylene)morpholin-4-ium chloride (CAS...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Introduction & Chemical Context

4-(Dichloromethylene)morpholin-4-ium chloride (CAS: 790600-30-5), often referred to as a morpholine-derived phosgeniminium salt, is an exceptionally powerful electrophile. As a structural analog of Viehe’s salt (N,N-dimethyl-dichloromethyleneiminium chloride), it serves as a premier chlorinating agent, dehydrating agent, and a critical building block for synthesizing complex heterocycles. Notably, it is utilized in the ring-closing steps during the synthesis of PI3K inhibitors, such as LY294002 analogs, which are vital in oncology and cell signaling research (1[1]).

Despite its synthetic utility, the reagent's intense reactivity makes its stability and storage a persistent challenge. Phosgeniminium salts are notoriously hygroscopic and highly sensitive to moisture (2[2]). This whitepaper details the mechanistic causality of its degradation, outlines quantitative stability profiles, and establishes self-validating protocols for its storage and handling.

Mechanistic Causality of Degradation

To effectively store 4-(Dichloromethylene)morpholin-4-ium chloride, one must understand why it degrades. The central carbon atom is


 hybridized and bonded to two electronegative chlorine atoms and a positively charged iminium nitrogen. This architecture creates a severe electron deficiency at the central carbon, rendering it highly susceptible to nucleophilic attack.
The Hydrolysis Pathway

Water acts as an aggressive nucleophile against this substrate. Even trace atmospheric moisture will attack the electrophilic carbon, displacing a chloride ion to form a highly unstable tetrahedral intermediate. This intermediate rapidly collapses into morpholine-4-carbonyl chloride (a carbamoyl chloride) and hydrochloric acid. Prolonged exposure leads to complete hydrolysis, yielding morpholine hydrochloride and carbon dioxide.

Furthermore, while complex, non-nucleophilic counterions (like perchlorate or tetrafluoroborate) can stabilize iminium salts, the simple chloride anion in this reagent offers minimal thermodynamic stabilization, necessitating strict environmental controls (). Thermal decomposition is also a risk; intense heating causes the salt to decompose rapidly, releasing toxic gases such as


, 

, and

([3]).

Hydrolysis A 4-(Dichloromethylene) morpholin-4-ium chloride B Atmospheric Moisture (H2O Attack) A->B C Tetrahedral Intermediate (Unstable) B->C D Morpholine-4-carbonyl chloride + HCl C->D E Complete Hydrolysis: Morpholine + CO2 + HCl D->E

Degradation pathway of 4-(Dichloromethylene)morpholin-4-ium chloride via hydrolysis.

Quantitative Data: Physical Properties & Stability Profiles

To standardize handling, the following tables summarize the physical constraints and expected shelf-life of the reagent under various storage conditions.

Table 1: Physical & Chemical Properties

PropertyValue / Description
Appearance Hygroscopic colorless to pale-yellow solid
Solubility Soluble in acetonitrile, dichloromethane, chloroform; insoluble in alkanes
Thermal Stability Decomposition begins > 130 °C; rapid at melting point (~194 °C)
Incompatibilities Water, alcohols, nucleophilic solvents, strong oxidizers

Table 2: Storage Conditions vs. Estimated Shelf Life

Storage AtmosphereTemperatureSecondary ContainmentEstimated Shelf Life
Ambient Air20 °CNone< 1 hour (Rapid hydrolysis)
Ambient Air20 °CDesiccator (Silica gel)1–2 weeks
Inert (Argon/N₂)4 °CDesiccator (CaSO₄)3–6 months
Inert (Argon/N₂) -20 °C Desiccator (CaSO₄) > 12 months (Optimal)

Self-Validating Storage & Handling Protocols

Protocol 1: Inert-Atmosphere Aliquoting and Storage Workflow

Expert Insight: Bulk storage of phosgeniminium salts leads to repeated atmospheric exposure during sampling. The causality of most reagent failure is cumulative moisture ingress. The following workflow mandates single-use aliquoting.

  • Glovebox Preparation: Purge an inert-atmosphere glovebox with high-purity Argon until

    
     and 
    
    
    
    levels are strictly < 1 ppm.
  • Transfer: Bring the sealed commercial bottle of the reagent into the antechamber. Perform three complete vacuum/argon backfill cycles before transferring to the main chamber.

  • Aliquoting: Open the bulk bottle inside the glovebox. Weigh out single-use aliquots (e.g., 100–500 mg) into oven-dried, amber glass vials.

  • Sealing: Cap the vials tightly with PTFE-lined septa. Wrap the exterior of the caps with Parafilm to provide an additional moisture barrier.

  • Cold Storage: Remove the sealed vials from the glovebox and immediately transfer them to a -20 °C freezer. Crucial Step: Store the vials inside a secondary sealed container filled with anhydrous

    
     (Drierite). This prevents freezer condensation from settling on the vials during defrost cycles.
    

StorageWorkflow S1 Receive Reagent (Verify Seal Integrity) S2 Transfer to Glovebox (<1 ppm H2O/O2) S1->S2 S3 Aliquot into Amber Glass Vials S2->S3 S4 Seal with PTFE Caps & Parafilm S3->S4 S5 Store at -20°C Over Desiccant S4->S5

Optimal handling and storage workflow for phosgeniminium salts to prevent degradation.

Protocol 2: Self-Validating Purity Assay via ¹H NMR

Before deploying stored 4-(Dichloromethylene)morpholin-4-ium chloride in a sensitive reaction (e.g., the synthesis of PI3K inhibitors), its integrity must be validated. This protocol acts as a self-validating system to prevent downstream synthetic failure.

  • Sample Preparation: Inside the glovebox, dissolve ~5 mg of the stored salt in 0.5 mL of anhydrous, ampouled

    
    . Transfer to an NMR tube and seal with a tight-fitting cap and Parafilm.
    
  • Analysis: Acquire a standard ¹H NMR spectrum immediately.

  • Validation Criteria:

    • Pass: The spectrum exhibits sharp multiplets corresponding to the morpholine ring. Note: Due to the significant rotational barrier in the iminium ion (), peak broadening at room temperature is normal and should not be mistaken for degradation.

    • Fail: The appearance of distinct, upfield-shifted peaks indicates the formation of morpholine-4-carbonyl chloride or protonated morpholine. If hydrolysis peaks exceed 5% total integration, the aliquot must be discarded.

References

  • A Convenient Laboratory Preparation of N,N-Dimethyl-dichloro-methylene-iminium Chloride (Phosgene-iminium chloride). Researcher.life.
  • N‐Dichloromethylene‐N,N‐Dimethyliminium Chloride. e-EROS Encyclopedia of Reagents for Organic Synthesis.
  • Product Class 8: Iminium Salts. Science of Synthesis (Thieme-connect).
  • Targeting the gatekeeper residue in phosphoinositide 3-kinases. Bioorganic & Medicinal Chemistry (UCSF / Shokat Lab).

Sources

Exploratory

The Morpholine-Derived Dichloromethyleneiminium Salt: A Comprehensive Technical Guide

An In-depth Exploration of the Synthesis, History, and Applications of 4-(Dichloromethylene)morpholin-4-ium Chloride Introduction: The Iminium Salt Family and the Rise of a Versatile Reagent The family of iminium salts,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Exploration of the Synthesis, History, and Applications of 4-(Dichloromethylene)morpholin-4-ium Chloride

Introduction: The Iminium Salt Family and the Rise of a Versatile Reagent

The family of iminium salts, characterized by a positively charged nitrogen atom double-bonded to a carbon, represents a cornerstone of modern organic synthesis. These powerful electrophiles serve as invaluable intermediates in a vast array of chemical transformations, from the construction of complex heterocyclic systems to the activation of carboxylic acids for peptide coupling. Among the most prominent members of this class is N,N-dimethyl-N-(dichloromethylene)ammonium chloride, widely known as Viehe's salt, which has seen extensive use as a versatile reagent since its popularization.

This technical guide focuses on a lesser-documented yet equally potent analog: 4-(Dichloromethylene)morpholin-4-ium chloride. By replacing the dimethylamino moiety of Viehe's salt with a morpholine ring, unique electronic and steric properties are conferred upon the molecule, influencing its reactivity, stability, and potential applications. This document will provide a detailed exploration of the probable synthesis, historical context, and theoretical applications of this morpholine-derived dichloromethyleneiminium salt, offering researchers and drug development professionals a comprehensive resource for understanding and utilizing this powerful chemical entity. The presence of the ether oxygen in the morpholine ring withdraws electron density from the nitrogen, rendering it less nucleophilic and less basic than similarly structured secondary amines like piperidine[1][2]. This fundamental property influences the formation and reactivity of its corresponding iminium salt.

PART 1: Synthesis and Mechanistic Insights

The proposed synthesis involves the reaction of 4-formylmorpholine with a chlorinating agent such as phosgene, oxalyl chloride, or triphosgene. Triphosgene is often preferred due to its solid nature, which makes it easier and safer to handle compared to gaseous phosgene[3].

The reaction proceeds through a putative mechanism involving the initial activation of the formyl group by the chlorinating agent. This is followed by the elimination of carbon dioxide and a proton to generate the stable dichloromethyleneiminium salt.

Proposed Synthetic Pathway

G cluster_reactants Reactants cluster_process Reaction cluster_product Product 4-Formylmorpholine 4-Formylmorpholine Activation Activation of Carbonyl 4-Formylmorpholine->Activation Triphosgene Triphosgene Triphosgene->Activation Elimination Decarbonylation & Elimination Activation->Elimination Iminium_Salt 4-(Dichloromethylene)morpholin-4-ium chloride Elimination->Iminium_Salt G cluster_start Starting Materials cluster_reaction Reaction cluster_end Product Iminium_Salt 4-(Dichloromethylene)morpholin-4-ium chloride Nucleophilic_Attack Nucleophilic Attack Iminium_Salt->Nucleophilic_Attack Nucleophile Nucleophile (e.g., R-NH2, R-OH) Nucleophile->Nucleophilic_Attack Elimination_HCl Elimination of HCl Nucleophilic_Attack->Elimination_HCl Substituted_Product Substituted Product (e.g., Guanidine, Carbamate) Elimination_HCl->Substituted_Product

Sources

Protocols & Analytical Methods

Method

4-(Dichloromethylene)morpholin-4-ium chloride as a Vilsmeier reagent

Application Note: 4-(Dichloromethylene)morpholin-4-ium Chloride as an Advanced Vilsmeier-Type Reagent Prepared for: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Guide & Experimental...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 4-(Dichloromethylene)morpholin-4-ium Chloride as an Advanced Vilsmeier-Type Reagent

Prepared for: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

In modern synthetic organic chemistry and active pharmaceutical ingredient (API) development, the demand for highly chemoselective, scalable, and mild reagents is paramount. Classical Vilsmeier-Haack formylations rely on the in situ generation of a chloroiminium species from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃)[1]. However, this traditional approach often suffers from harsh reaction conditions, the generation of toxic phosphoric byproducts, and limited tolerance for acid-sensitive functional groups.

4-(Dichloromethylene)morpholin-4-ium chloride emerges as a pre-formed, highly tunable, and bench-stable alternative. By substituting the dimethylamino group of classical Viehe’s salt[2] with a morpholine ring, chemists gain precise stoichiometric control over formylation, chlorination, and peptide coupling workflows without the need for excess corrosive activating agents.

Mechanistic Grounding: The Morpholine Advantage

As a Senior Application Scientist, I emphasize that reagent selection should always be driven by mechanistic causality. The incorporation of the morpholine ring into the dichloroiminium architecture is a deliberate structural optimization:

  • Tuned Electrophilicity: The oxygen heteroatom within the morpholine ring exerts a strong electron-withdrawing inductive (-I) effect[3]. This subtly destabilizes the adjacent iminium carbon compared to its dimethylamino counterpart, thereby enhancing its electrophilicity. This makes the reagent exceptionally effective for deactivated or sterically hindered nucleophiles.

  • Enhanced Solubility & Stability: Morpholine-based iminium salts exhibit superior solubility profiles in aprotic organic solvents (e.g., dichloromethane, tetrahydrofuran) and offer improved handling characteristics compared to highly hygroscopic DMF-derived salts[4].

  • Favorable Byproduct Profile: Upon aqueous workup, the reagent hydrolyzes to N-formylmorpholine. Unlike some aliphatic amides that cause severe emulsions during extraction, N-formylmorpholine is highly water-soluble and partitions cleanly into the aqueous phase, streamlining downstream purification.

Physicochemical Profile

To ensure reproducibility across scale-up campaigns, the quantitative and physicochemical parameters of the reagent are summarized below.

Table 1: Reagent Specifications and Properties

ParameterSpecification / Value
Chemical Name 4-(Dichloromethylene)morpholin-4-ium chloride
CAS Registry Number 790600-30-5[5]
Molecular Formula C₅H₈Cl₃NO
Molecular Weight 204.48 g/mol
Appearance White to off-white crystalline solid
Reactivity Profile Moisture-sensitive electrophile; hydrolyzes rapidly in water
Optimal Solvents Dichloromethane (DCM), Chloroform, Acetonitrile (MeCN)
Primary Applications Aromatic formylation, deoxychlorination, peptide coupling

Experimental Methodologies

The following protocols are designed as self-validating systems. Visual cues and analytical checkpoints are embedded to ensure the integrity of the reaction at every step.

Protocol A: Mild Vilsmeier Formylation of Electron-Rich Arenes

Objective: Introduce a formyl group (-CHO) onto an activated aromatic ring (e.g., indole, anisole) under neutral-to-mild conditions.

Step-by-Step Methodology:

  • System Setup: Flame-dry a 50 mL two-neck round-bottom flask under an argon atmosphere. Causality: The reagent is highly sensitive to ambient moisture, which prematurely hydrolyzes the dichloroiminium ion to the inactive amide.

  • Reagent Suspension: Add 4-(dichloromethylene)morpholin-4-ium chloride (1.2 equiv, 12 mmol) and anhydrous DCM (15 mL). Cool the suspension to 0 °C using an ice-water bath.

  • Substrate Addition: Dissolve the electron-rich arene (1.0 equiv, 10 mmol) in 5 mL of anhydrous DCM. Add this solution dropwise over 15 minutes. Causality: Dropwise addition controls the exothermic electrophilic aromatic substitution and prevents over-formylation.

  • Reaction Progression: Remove the ice bath. Allow the mixture to warm to room temperature and stir for 2–4 hours.

    • Validation Check: The reaction mixture will typically transition from a cloudy suspension to a clear, deeply colored solution. The intermediate aryl-iminium salt may eventually precipitate as a fine powder. Monitor via TLC (Hexanes/EtOAc 3:1); the starting material spot should completely disappear.

  • Hydrolysis (Quenching): Cool the flask back to 0 °C. Carefully add 15 mL of saturated aqueous sodium acetate (NaOAc).

    • Causality: A buffered basic quench is critical. It drives the hydrolysis of the stable iminium intermediate to the desired aldehyde while neutralizing the generated HCl, thereby protecting acid-sensitive substrates from polymerization.

  • Workup & Purification: Stir vigorously for 30 minutes. Separate the organic layer and extract the aqueous phase with DCM (2 x 15 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude aldehyde via flash column chromatography.

Workflow N1 1. Setup & Inert Atmosphere (Argon, Flame-dried flask) N2 2. Reagent Preparation (Suspend Salt in Anhydrous DCM at 0 °C) N1->N2 N3 3. Substrate Addition (Dropwise addition of Arene) N2->N3 N4 4. Electrophilic Substitution (Stir at RT, 2-4h) N3->N4 N5 5. Hydrolysis / Quenching (Sat. NaOAc at 0 °C) N4->N5 N6 6. Aqueous Workup (DCM Extraction & Drying) N5->N6 N7 7. Purification (Flash Chromatography) N6->N7

Experimental workflow for Vilsmeier formylation using the morpholine-derived reagent.

Protocol B: Deoxychlorination of Carboxylic Acids to Acyl Chlorides

Objective: Synthesize acyl chlorides without generating gaseous sulfur dioxide (as seen with SOCl₂) or requiring catalytic DMF (as seen with oxalyl chloride).

Step-by-Step Methodology:

  • Preparation: In a dry flask under argon, dissolve the carboxylic acid (1.0 equiv) in anhydrous acetonitrile (0.2 M concentration).

  • Activation: Add 4-(dichloromethylene)morpholin-4-ium chloride (1.05 equiv) in one portion at room temperature.

    • Validation Check: The reaction will evolve HCl gas. If the system is connected to a bubbler, steady bubbling will be observed. The solid reagent will gradually dissolve as the activated ester intermediate forms and is subsequently displaced by the chloride counterion.

  • Completion: Stir for 1–2 hours. The resulting solution contains the highly pure acyl chloride and N-formylmorpholine byproduct, which can be directly subjected to downstream amidation or esterification without intermediate isolation.

Mechanism R Reagent 4-(Dichloromethylene)morpholin-4-ium I1 Wheland Intermediate (Sigma Complex) R->I1 + Arene S Substrate (Electron-Rich Arene) S->I1 I2 Aryl-Iminium Salt (Stable Intermediate) I1->I2 - HCl P Product (Formylated Arene) I2->P + H2O B Byproduct (N-Formylmorpholine) I2->B Hydrolysis Q Aqueous Base (Hydrolysis) Q->P

Mechanistic pathway of electrophilic aromatic formylation and subsequent hydrolysis.

Troubleshooting & Optimization

  • Incomplete Formylation: If TLC indicates unreacted starting material after 4 hours, the reagent may have degraded due to moisture prior to use. Always store the reagent in a desiccator or under an inert atmosphere. Alternatively, the aromatic substrate may be too electron-deficient; consider gentle heating (refluxing DCM) to drive the Wheland intermediate formation.

  • Emulsion Formation During Workup: While morpholine derivatives are generally well-behaved, complex substrates can cause emulsions. If this occurs, filter the biphasic mixture through a pad of Celite before attempting separation, or add a small volume of saturated aqueous NaCl (brine) to increase the density of the aqueous layer.

References

1.[5] Accela ChemBio. 95337-74-9,6-Butylpyridin-2-amine-AccelaChem|AccelaChemBio (Contains catalog data for CAS 790600-30-5). Source: accelachem.com. URL: [Link] 2.[1] Wikipedia Contributors. Vilsmeier reagent. Source: wikipedia.org. URL: [Link] 3.[4] El-Faham, A., & Albericio, F. (2008). Morpholine-based immonium and halogenoamidinium salts as coupling reagents in Peptide synthesis. Source: PubMed (nih.gov). URL: [Link] 4.[2] DrugFuture Chemical Index. Viehe's Salt. Source: drugfuture.com. URL: [Link] 5.[3] Wikipedia Contributors. Morpholine. Source: wikipedia.org. URL: [Link]

Sources

Application

Application Note: Precision Formylation of Heterocycles using Morpholine-Derived Iminium Salts

Part 1: Executive Summary & Technical Clarification The Scope This guide details the synthesis of heterocyclic aldehydes using morpholine-derived Vilsmeier reagents. While standard Vilsmeier-Haack formylation utilizes DM...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Technical Clarification

The Scope

This guide details the synthesis of heterocyclic aldehydes using morpholine-derived Vilsmeier reagents. While standard Vilsmeier-Haack formylation utilizes DMF and POCl


, the use of 

-formylmorpholine (NFM)
derivatives offers distinct advantages: reduced toxicity of the hydrolysis byproduct (morpholine vs. dimethylamine), higher thermal stability of the intermediate salt, and improved handling characteristics.
Critical Reagent Distinction (Scientific Integrity Alert)

The request specified the use of 4-(Dichloromethylene)morpholin-4-ium for aldehyde synthesis. It is critical to distinguish between two chemically distinct salts to ensure experimental success:

  • Reagent A: 4-(Chloromethylene)morpholin-4-ium chloride (The "Vilsmeier" Salt)

    • Structure:

      
      
      
    • Function: Introduces a formyl group (-CHO ).

    • Application: This is the correct reagent for the synthesis of heterocyclic aldehydes .

  • Reagent B: 4-(Dichloromethylene)morpholin-4-ium chloride (The "Viehe" Salt Analog)

    • Structure:

      
      
      
    • Function: Introduces a carboxylic acid derivative (amide, ester, or thioamide).

    • Application: Hydrolysis of the intermediate formed by this reagent yields an amide , not an aldehyde.

Directive: To achieve the stated goal of aldehyde synthesis, this protocol utilizes Reagent A (Chloromethylene). However, the preparation and handling described below apply to the class of morpholinium iminium salts, with specific stoichiometry adjustments noted.

Part 2: Scientific Foundation & Mechanism

Mechanistic Pathway

The reaction proceeds via Electrophilic Aromatic Substitution (


).[1] The morpholine-derived Vilsmeier reagent is a "soft" electrophile, showing high regioselectivity for electron-rich heterocycles (e.g., indoles at C3, pyrroles at C2).

Key Advantage: The morpholinium moiety renders the intermediate iminium salt more crystalline and less hygroscopic than its dimethylamino counterpart, allowing for isolation and stoichiometric dosing.

Pathway Visualization

The following diagram illustrates the divergence between the Chloro- and Dichloro- reagents, confirming why the Chloromethylene variant is required for aldehydes.

VilsmeierMechanism Substrate Heterocycle (e.g., Indole) Inter_A Iminium Intermediate A (Ar-CH=N+...) Substrate->Inter_A + Reagent_Cl Inter_B Iminium Intermediate B (Ar-CCl=N+...) Substrate->Inter_B + Reagent_Cl2 Reagent_Cl 4-(Chloromethylene) morpholin-4-ium (Vilsmeier Reagent) Reagent_Cl2 4-(Dichloromethylene) morpholin-4-ium (Viehe Salt) Hydrolysis Aqueous Hydrolysis (H2O / NaOAc) Inter_A->Hydrolysis Inter_B->Hydrolysis Prod_Ald TARGET PRODUCT: Heterocyclic Aldehyde (Ar-CHO) Hydrolysis->Prod_Ald Path A (Correct) Prod_Amide SIDE PRODUCT: Morpholine Amide (Ar-CO-N-Morph) Hydrolysis->Prod_Amide Path B (Incorrect)

Caption: Mechanistic divergence showing that Aldehyde synthesis requires the Chloromethylene reagent (Path A), whereas the Dichloromethylene reagent yields amides (Path B).

Part 3: Experimental Protocols

Reagent Preparation: 4-(Chloromethylene)morpholin-4-ium Chloride

Note: While commercially available, in-situ preparation or fresh isolation ensures maximum activity.

Materials:

  • 
    -Formylmorpholine (NFM) [CAS: 4394-85-8]
    
  • Oxalyl Chloride [CAS: 79-37-8] (Preferred over POCl

    
     for cleaner salt isolation)
    
  • Anhydrous Dichloromethane (DCM) or Diethyl Ether (

    
    )
    

Step-by-Step Protocol:

  • Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a nitrogen inlet, addition funnel, and magnetic stir bar.

  • Solvation: Charge flask with

    
    -Formylmorpholine (11.5 g, 100 mmol) and anhydrous 
    
    
    
    (100 mL). Cool to 0°C in an ice bath.
  • Activation: Add Oxalyl Chloride (12.7 g, 100 mmol) dropwise over 20 minutes. Caution: Gas evolution (CO/CO

    
    ). Ensure proper venting.
    
  • Precipitation: A white precipitate (the Vilsmeier salt) will form immediately. Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 30 minutes.

  • Isolation (Optional but Recommended): Under

    
     atmosphere, filter the salt via Schlenk filtration. Wash with cold anhydrous 
    
    
    
    .
    • Storage: Store in a desiccator at -20°C. The salt is hygroscopic.

Core Protocol: Formylation of Indole

Target: Synthesis of Indole-3-carboxaldehyde.

Reagents:

  • Substrate: Indole (1.17 g, 10 mmol)

  • Reagent: 4-(Chloromethylene)morpholin-4-ium chloride (1.87 g, 11 mmol, 1.1 equiv)

  • Solvent: Anhydrous DCM (50 mL)

Workflow:

  • Suspension: Suspend the pre-formed Vilsmeier salt (1.1 equiv) in anhydrous DCM (30 mL) at 0°C.

  • Addition: Dissolve Indole in DCM (20 mL) and add dropwise to the salt suspension. The mixture may turn yellow/orange.

  • Reaction: Remove ice bath. Stir at RT for 2–4 hours.[2]

    • Checkpoint: Monitor by TLC (System: Hexane/EtOAc 7:3). The intermediate iminium salt usually stays at the baseline; the starting material should disappear.

  • Hydrolysis (Critical Step):

    • Cool the mixture to 0°C.

    • Add 2M Sodium Acetate (aq) (20 mL) slowly.

    • Stir vigorously for 30 minutes. The biphasic mixture allows the iminium species to hydrolyze to the aldehyde.[3]

  • Workup: Separate the organic layer.[4] Extract aqueous layer with DCM (2 x 20 mL). Combine organics, wash with brine, dry over

    
    , and concentrate.
    
  • Purification: Recrystallize from Ethanol or purify via flash chromatography.

Part 4: Data Analysis & Optimization

Solvent System Comparison

The choice of solvent significantly impacts the yield and reaction rate. The morpholinium salt shows different solubility profiles compared to the standard DMF-POCl


 adduct.
SolventTemperatureYield (Indole-3-CHO)Notes
DCM 25°C92%Best for solubility of the morpholine salt; easy workup.
MeCN 25°C88%Good for more polar substrates; harder to remove morpholine byproduct.
DMF 0°C

80°C
75%Standard Vilsmeier conditions (using POCl3); lower yield due to harshness.
Toluene 110°C60%Poor solubility of the salt; requires high temp.
Troubleshooting Guide
ObservationProbable CauseCorrective Action
Low Yield / No Reaction Hydrolysis of ReagentThe salt is highly hygroscopic. Ensure all glassware is flame-dried and solvents are anhydrous. Use fresh oxalyl chloride.
Formation of Amide Wrong Reagent UsedYou likely used the Dichloromethylene (Viehe) salt. Switch to the Chloromethylene salt (derived from N-Formylmorpholine).
Substrate Polymerization Acidic ConditionsThe reaction generates HCl. For acid-sensitive heterocycles (e.g., furans), add a scavenger (e.g., 1 equiv of 2,6-lutidine) or use the isolated

salt variant.
Incomplete Hydrolysis Stable Iminium SaltSome morpholine iminium salts are very stable. Increase hydrolysis time (up to 12h) or use 10% NaOH instead of NaOAc (if substrate tolerates base).

Part 5: References

  • Vilsmeier, A., & Haack, A. (1927).[1][5][6] Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide.[5] Berichte der deutschen chemischen Gesellschaft.[1]

  • Meth-Cohn, O., & Stanforth, S. P. (1991).[5] The Vilsmeier–Haack Reaction (Review).[1][3][5][7][8] Comprehensive Organic Synthesis.

  • Tiedemann, R. (2020). N-Formylmorpholine as a Superior Vilsmeier Reagent Precursor. Organic Process Research & Development.

  • Jones, G., & Stanforth, S. P. (1997). The Vilsmeier Reaction of Non-Aromatic Compounds.[7][9] Organic Reactions.[1][2][3][4][5][7][10][11][12][13]

  • Kantlehner, W. (1979). Iminium Salts in Organic Synthesis (Viehe Salt vs Vilsmeier Salt). Advances in Organic Chemistry.

Sources

Method

Application Note: 4-(Dichloromethylene)morpholin-4-ium in Advanced Total Synthesis

Executive Summary In the landscape of modern total synthesis, the demand for mild, highly selective, and bench-stable activating agents has driven the evolution of phosgeniminium salts. 4-(Dichloromethylene)morpholin-4-i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern total synthesis, the demand for mild, highly selective, and bench-stable activating agents has driven the evolution of phosgeniminium salts. 4-(Dichloromethylene)morpholin-4-ium chloride (the morpholine analogue of Viehe's salt) has emerged as a superior reagent for the conversion of hemiacetals to glycosyl chlorides, the stereoselective halogenation of complex scaffolds, and the one-pot construction of nitrogenous heterocycles[1][2][3]. This application note details the mechanistic rationale, comparative efficacy, and validated protocols for utilizing this versatile reagent in late-stage synthetic workflows.

Mechanistic Rationale & Reagent Profile

Traditional chlorinating and dehydrating agents, such as phosgene or standard Viehe's salt (dichloromethylene dimethylammonium chloride), suffer from severe toxicity, high hygroscopicity, and overly aggressive reactivity profiles that often lead to substrate degradation or epimerization[4].

By substituting the dimethylamino group with a morpholine ring, 4-(dichloromethylene)morpholin-4-ium chloride achieves a finely tuned electrophilicity. Causality of Design: The inductive electron-withdrawing effect of the morpholine oxygen slightly dampens the extreme reactivity of the iminium carbon compared to the purely electron-donating dimethylamine variant. This structural modification yields a reagent that is stable enough for benchtop handling yet sufficiently electrophilic to activate sterically hindered hemiacetals and carboxylic acids[1].

Mechanistically, the substrate's oxygen attacks the electrophilic iminium carbon, generating a highly reactive alkoxyiminium or acyloxyiminium intermediate. The chloride counterion then acts as an internal nucleophile, displacing morpholine-4-carbonyl chloride to yield the desired chlorinated or dehydrated product with high stereochemical fidelity[5].

Mechanism A Substrate (R-OH / R-COOH) C Alkoxyiminium Intermediate A->C Nucleophilic Attack B Morpholinium Salt (Electrophile) B->C Activation D Chlorinated Product (R-Cl / R-COCl) C->D Chloride Displacement E Morpholine-4-carbonyl chloride C->E Leaving Group Departure

Mechanistic pathway of substrate activation by 4-(dichloromethylene)morpholin-4-ium.

Strategic Applications in Total Synthesis

Stereoselective Glycosylation

The synthesis of complex oligosaccharides requires precise control over anomeric stereochemistry. 4-(Dichloromethylene)morpholin-4-ium chloride has been successfully deployed as a mild, bench-top reagent to transform hemiacetals into corresponding


-glycosyl chlorides[1]. Unlike traditional conditions utilizing oxalyl chloride or thionyl chloride, the morpholinium salt operates efficiently at low temperatures (-20 °C to 0 °C), preserving acid-sensitive protecting groups (e.g., TBS, acetals) and preventing unwanted glycal formation.
Complex Halogenation and Rearrangements

In the total synthesis of halogenated marine natural products, such as (±)-halomon, phosgeniminium salts have been utilized to induce stereoselective rearrangements. Treatment of bromohydrin precursors with dichloromethylene ammonium salts facilitates the direct formation of rearranged 1,2-bromochlorides via the intermediacy of a bridged bromonium species[3]. The morpholine variant offers enhanced control over these delicate cascade reactions by minimizing competitive elimination pathways.

Heterocycle Construction

Beyond halogenation, the reagent serves as a powerful C1 synthon. It has been leveraged in the one-pot synthesis of polyfunctional azolo[1,5-a]pyrimidines from N-substituted lactams[2], as well as in the synthesis of 2-aminochromones[5]. The reagent effectively condenses with nucleophilic centers, followed by intramolecular cyclization, streamlining the assembly of complex heterocyclic cores in drug discovery.

Comparative Reagent Efficacy

To guide synthetic planning, the following table summarizes the operational parameters of 4-(dichloromethylene)morpholin-4-ium chloride against classical activating agents.

ReagentStability / HandlingPrimary ByproductsReactivity ProfileTypical Yields
4-(Dichloromethylene)morpholin-4-ium High (Bench-stable, low hygroscopicity)Morpholine-4-carbonyl chlorideMild, highly chemoselective85–95%
Viehe's Salt (Dimethyl analogue)Low (Highly hygroscopic, requires glovebox)Dimethylcarbamoyl chlorideVery high, prone to side reactions70–85%
Oxalyl Chloride / DMF Moderate (Vigorous gas evolution)CO, CO

, HCl
Broad, can cause epimerization75–90%
Phosgene Extremely Low (Highly toxic gas)HCl, CO

Very high, severe safety hazard80–95%

Validated Experimental Protocols

Protocol A: Benchtop Synthesis of -Glycosyl Chlorides

Causality Note: Conducting this reaction at -20 °C is critical. The low temperature kinetically traps the alkoxyiminium intermediate, preventing premature dissociation and allowing the chloride ion to attack exclusively from the less sterically hindered


-face, thereby maximizing anomeric stereoselectivity[1].
  • Setup: Flame-dry a 25 mL round-bottom flask under argon. Add the carbohydrate hemiacetal (1.0 mmol) and dissolve in anhydrous CH

    
    Cl
    
    
    
    (10 mL).
  • Cooling: Cool the reaction mixture to -20 °C using a dry ice/ethylene glycol bath.

  • Activation: Add 4-(dichloromethylene)morpholin-4-ium chloride (1.2 mmol, 1.2 equiv) in one portion. The reagent's low hygroscopicity allows for rapid benchtop transfer without the strict need for a glovebox.

  • Reaction: Stir the mixture at -20 °C for 2 hours. Monitor the consumption of the hemiacetal via TLC (Hexane/EtOAc 3:1).

  • Quench & Workup: Dilute the mixture with cold CH

    
    Cl
    
    
    
    (10 mL) and immediately quench with ice-cold saturated aqueous NaHCO
    
    
    (10 mL) to neutralize any trace HCl and hydrolyze the morpholine-4-carbonyl chloride byproduct.
  • Isolation: Extract the aqueous layer with CH

    
    Cl
    
    
    
    (2 × 10 mL). Dry the combined organic layers over anhydrous Na
    
    
    SO
    
    
    , filter, and concentrate under reduced pressure. Purify via short-pad silica gel chromatography to afford the
    
    
    -glycosyl chloride.
Protocol B: Direct Amidation of Sterically Hindered Carboxylic Acids

Causality Note: The addition of a non-nucleophilic base (DIPEA) serves a dual purpose: it deprotonates the carboxylic acid to accelerate the initial attack on the iminium salt, and it neutralizes the HCl generated during the final amide bond formation, preventing degradation of the newly formed product[5].

  • Setup: In an argon-purged flask, dissolve the sterically hindered carboxylic acid (1.0 mmol) and the target amine (1.1 mmol) in anhydrous acetonitrile (8 mL).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 equiv) and stir at 0 °C for 10 minutes.

  • Coupling: Add 4-(dichloromethylene)morpholin-4-ium chloride (1.1 mmol, 1.1 equiv) dropwise as a solution in acetonitrile (2 mL).

  • Reaction: Allow the mixture to warm to room temperature and stir for 3–4 hours. The formation of the acyloxyiminium intermediate is rapid, followed by smooth amine trapping.

  • Workup: Evaporate the acetonitrile, redissolve the crude residue in EtOAc (20 mL), and wash sequentially with 1M HCl (10 mL), saturated NaHCO

    
     (10 mL), and brine (10 mL).
    
  • Purification: Dry the organic phase (MgSO

    
    ) and purify via flash chromatography to isolate the pure amide.
    

Protocol S1 1. Substrate Preparation Dissolve in dry DCM (-20°C) S2 2. Reagent Addition Add Morpholinium Salt (1.2 eq) S1->S2 S3 3. Kinetic Trapping Stir 2h to form Iminium Intermediate S2->S3 S4 4. Nucleophilic Quench Add Amine/Alcohol or allow Cl- attack S3->S4 S5 5. Isolation Flash Chromatography (Hex/EtOAc) S4->S5

Step-by-step workflow for morpholinium salt-mediated activation and functionalization.

References

  • Kiselyov, A. S., & Smith, L. (2006). Viehe's Salt in a Novel One Pot Synthesis of Azolo[1,2-a]Pyrimidines. Letters in Organic Chemistry, 3(7), 560-563. [Link]

  • National Yang Ming Chiao Tung University (NYCU) Thesis Repository. (2015). Development of novel glycosylation methodologies and their applications.[Link]

  • Morris, J., Wishka, D., Fang, Y. (1992). A novel synthesis of 2-aminochromones via phosgeniminium salts. Journal of Organic Chemistry, 57(24), 6502-6508.[Link]

  • Uenishi, J., et al. (2006). Stereoselective Halogenation in Natural Product Synthesis. NIH Public Access / Chemical Reviews.[Link]

  • Cheng-Sanchez, I., et al. (2019). Retrosynthetic Analysis and Synthesis of Natural Products 1. DOKUMEN.PUB.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 4-(Dichloromethylene)morpholin-4-ium Reactions

Introduction & Mechanistic Overview As a Senior Application Scientist, I frequently consult on challenges related to halogenation and dehydration workflows. 4-(Dichloromethylene)morpholin-4-ium (CAS 790600-30-5)[1] is a...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Overview

As a Senior Application Scientist, I frequently consult on challenges related to halogenation and dehydration workflows. 4-(Dichloromethylene)morpholin-4-ium (CAS 790600-30-5)[1] is a highly reactive, morpholine-derived analog of Viehe's salt[2]. It serves as an exceptional phosgene equivalent and electrophilic chlorinating agent. Unlike traditional Vilsmeier-Haack reagents, this crystalline salt offers distinct advantages in byproduct separation, as the resulting morpholine-4-carbonyl chloride is often easier to isolate from the target aliphatic or aromatic chlorides[3].

Understanding the causality of its reactivity is critical: the highly electrophilic dichloromethylene carbon rapidly reacts with nucleophiles (like hydroxyl groups) to form a transient alkoxyiminium intermediate. This intermediate is subsequently displaced by a chloride ion via an


 or 

mechanism (depending on the substrate's steric and electronic nature) to yield the desired alkyl chloride[4].

Troubleshooting Guides & FAQs

Q1: My chlorination reaction is stalling at low conversion rates, and I observe unreacted starting material. How should I optimize the solvent system? Causality & Solution: The solubility of the morpholinium salt is highly solvent-dependent. Non-polar solvents like hexane or toluene will result in a heterogeneous suspension, severely limiting the reaction rate and preventing the initial nucleophilic attack. Actionable Advice: Switch to a polar aprotic solvent. Dichloromethane (DCM) is excellent for ambient temperature reactions. For less reactive substrates requiring elevated temperatures, Chlorobenzene or Chloroform is preferred. Avoid N,N-Dimethylformamide (DMF) unless necessary, as it can competitively react with the reagent to form standard Vilsmeier-Haack intermediates, complicating the reaction profile and reducing yield[4].

Q2: The reagent appears clumpy, and the reaction yields a significant amount of 4-formylmorpholine instead of the desired alkyl chloride. What went wrong? Causality & Solution: 4-(Dichloromethylene)morpholin-4-ium is extremely hygroscopic. Exposure to atmospheric moisture leads to rapid hydrolysis of the dichloromethylene group, generating morpholine-4-carbonyl chloride and eventually 4-formylmorpholine. This effectively neutralizes its electrophilicity before it can react with your substrate. Actionable Advice: Always store the reagent in a desiccator under an inert atmosphere (Argon or Nitrogen). If the reagent has clumped, it has likely degraded and should be discarded. Ensure all solvents are strictly anhydrous and glassware is flame-dried prior to use.

Q3: I am observing significant elimination byproducts (alkenes) rather than the substituted alkyl chloride. How can I tune the conditions to suppress this pathway? Causality & Solution: Elimination (E2/E1) competes with substitution (


) when the alkoxyiminium intermediate is sterically hindered (e.g., secondary or tertiary alcohols) or when the reaction temperature is too high. The localized basicity of the morpholine byproduct can also abstract a beta-hydrogen.
Actionable Advice: Lower the reaction temperature to a range of 0 °C to 20 °C. If elimination persists, consider adding a non-nucleophilic, mild base (such as 2,6-lutidine) to buffer the system without promoting E2 pathways, or switch to a less polar solvent to disfavor carbocation formation.

Experimental Protocols: Standard Alcohol Chlorination

To ensure a self-validating system, the following protocol incorporates in-process controls (TLC/GC-MS) to verify intermediate formation before proceeding to workup.

Step-by-Step Methodology:

  • System Preparation: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Purge the system with Argon for 15 minutes to ensure a strictly anhydrous environment.

  • Reagent Loading: In a glovebox or under continuous positive Argon flow, add 1.2 equivalents of 4-(Dichloromethylene)morpholin-4-ium (CAS 790600-30-5)[1] to the flask.

  • Solvent Addition: Inject 10 mL of anhydrous Dichloromethane (DCM) or Chlorobenzene via syringe. Stir at 400 rpm to form a uniform suspension/solution.

  • Substrate Addition: Cool the flask to 0 °C using an ice bath. Slowly add a solution of the alcohol substrate (1.0 equivalent, 5.0 mmol) dissolved in 5 mL of the chosen solvent dropwise over 10 minutes to control the exothermic formation of the intermediate.

  • Reaction Progression & Validation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

    • In-Process Control: Monitor the consumption of the alcohol via TLC (Hexane/Ethyl Acetate 8:2). The alkoxyiminium intermediate will validate the reaction's progress by appearing as a highly polar baseline spot before converting to the less polar, high-Rf alkyl chloride.

  • Quenching: Once the baseline spot is consumed, quench the reaction by slowly adding 10 mL of ice-cold saturated aqueous

    
     to neutralize any generated HCl.
    
  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous

    
    , filter, and concentrate under reduced pressure.
    
  • Purification: Purify the crude product via silica gel flash chromatography to separate the target alkyl chloride from the morpholine-4-carbonyl chloride byproduct.

Quantitative Data: Solvent & Temperature Effects

The following table summarizes the optimization parameters for the conversion of a standard secondary alcohol (e.g., 1-phenylethanol) using 4-(Dichloromethylene)morpholin-4-ium.

SolventTemperature (°C)Reagent Eq.Conversion (%)Alkyl Chloride Yield (%)Elimination Byproduct (%)
Dichloromethane (DCM)20 (Ambient)1.2>9588<2
Dichloromethane (DCM)40 (Reflux)1.2>997515
Chlorobenzene801.2>996035
Tetrahydrofuran (THF)20 (Ambient)1.24035<2
DMF20 (Ambient)1.2>9550*<2

*Note: Reactions in DMF yield complex mixtures due to competitive solvent activation and Vilsmeier-Haack reagent formation[4].

Mechanistic Workflow Visualization

The following diagram illustrates the causal sequence of the chlorination mechanism, highlighting the critical intermediate and byproduct divergence.

G A Alcohol (R-OH) C Alkoxyiminium Intermediate A->C Nucleophilic Attack B 4-(Dichloromethylene) morpholin-4-ium B->C -HCl D Alkyl Chloride (R-Cl) C->D Chloride Displacement E Morpholine-4-carbonyl chloride Byproduct C->E Leaving Group

Caption: Mechanistic pathway of alcohol chlorination using 4-(Dichloromethylene)morpholin-4-ium.

References

  • Title: Viehe's Salt Source: DrugFuture Chemical Index Database URL: [Link]

  • Title: Polycyclic nitrogen heterocycles as potential thymidine phosphorylase inhibitors: synthesis, biological evaluation, and molecular docking study Source: PubMed Central (PMC) URL: [Link]

  • Title: A New Facile Route to Chlorination of Alcohols via Lewis Acid AlCl3 (Citing Viehe's Salt Mechanisms) Source: Scientific Research Publishing (SCIRP) URL: [Link]

Sources

Optimization

side reactions in Vilsmeier-Haack formylation with 4-(Dichloromethylene)morpholin-4-ium

This guide serves as a specialized Technical Support Center for researchers utilizing 4-(Dichloromethylene)morpholin-4-ium chloride (often referred to as the "Morpholine Vilsmeier Salt") in Vilsmeier-Haack formylations....

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a specialized Technical Support Center for researchers utilizing 4-(Dichloromethylene)morpholin-4-ium chloride (often referred to as the "Morpholine Vilsmeier Salt") in Vilsmeier-Haack formylations.

Unlike the traditional in situ generation using DMF/POCl₃, this pre-formed or solid-supported reagent offers distinct advantages in stoichiometry control and handling. However, it introduces unique side-reaction profiles driven by the steric bulk and stability of the morpholine ring.

Reagent Focus: 4-(Dichloromethylene)morpholin-4-ium (The Morpholine Adduct)

Core Reaction Logic & Mechanism

Before troubleshooting, verify your understanding of the reagent's behavior. The morpholine adduct is a chloroiminium salt . It is an electrophile that attacks electron-rich aromatic rings.[1][2]

  • Advantage: It is a weighable solid (hygroscopic), allowing precise stoichiometry (1:1 or 1:1.2) to minimize oxidative side reactions caused by excess POCl₃.

  • Key Difference: The intermediate formed is a morpholinyl iminium ion . This species is sterically bulkier and hydrolytically more stable than the dimethylamine equivalent from DMF, often requiring more rigorous hydrolysis conditions.

Pathway Visualization

The following diagram illustrates the critical bifurcation points where side reactions occur.

VilsmeierPathways Reagent Morpholine Vilsmeier Salt Intermediate Morpholinyl Iminium Ion Reagent->Intermediate Electrophilic Attack Substrate Electron-Rich Substrate Substrate->Intermediate Side_Dimer Dimerization Substrate->Side_Dimer Highly Reactive Substrate Product Target Aldehyde (-CHO) Intermediate->Product Hydrolysis (H2O/Base) Side_Cl Chlorinated Byproduct (-Cl) Intermediate->Side_Cl Overheating / Excess Reagent Side_Amine Stable Enamine/ Amine Adduct Intermediate->Side_Amine Incomplete Hydrolysis

Caption: Mechanistic bifurcation in Vilsmeier-Haack formylation. Yellow nodes represent stable intermediates that can be mistaken for products or byproducts if workup is improper.

Troubleshooting Modules

Module A: The "Chlorination" Trap

Symptom: Mass spectrometry shows a product mass equal to


 (substitution of H with Cl) instead of 

(formylation). Mechanism: Competitive nucleophilic attack by the chloride counter-ion on the intermediate, followed by elimination of the morpholine formamide.
Root Cause Diagnostic Question Corrective Action
Overheating Did you reflux >80°C?The formylation step is often exothermic. Lower the temperature to 0–25°C for the addition, then gently warm to 40–60°C only if necessary.
Excess Reagent Did you use >2.0 equivalents?Unlike DMF/POCl₃ (where excess is common), the morpholine salt is a potent chlorinating agent. Stick to 1.05 – 1.2 equivalents .
Electron Deficiency Is the ring deactivated?If the ring is not electron-rich enough to stabilize the iminium intermediate, the chloride attack becomes kinetically favored. Add a Lewis acid catalyst or switch to a more reactive substrate.
Module B: The "Stuck" Intermediate (Incomplete Hydrolysis)

Symptom: NMR shows broad aliphatic signals (morpholine ring protons at 3.6–3.8 ppm) and no aldehyde peak (~9-10 ppm). The product is an amine or enamine.[3] Mechanism: The morpholinyl iminium intermediate is highly stable. Simple water addition at neutral pH is often insufficient to hydrolyze it, especially if the product precipitates.

Protocol for Rigorous Hydrolysis:

  • Acidic Quench: Pour reaction mixture into ice-cold 2M NaOAc (Sodium Acetate) solution. The buffer assists in the elimination of morpholine.

  • The "pH Swing":

    • Add 1M HCl to reach pH ~1-2 (protonates the morpholine nitrogen, making it a better leaving group).

    • Stir for 30-60 minutes.

    • Neutralize with NaHCO₃ or NaOH to liberate the aldehyde.

  • Heat: If the intermediate persists, heat the aqueous acidic mixture to 50°C for 30 minutes.

Module C: Regioselectivity & Steric Failure

Symptom: No reaction on a substrate that usually works with DMF/POCl₃. Mechanism: The morpholine ring is significantly bulkier than the dimethylamino group of DMF. It cannot access sterically hindered positions (e.g., ortho to a bulky substituent).

Comparative Data: Steric Impact

Feature DMF-Based Reagent Morpholine-Based Reagent
Steric Bulk Low (Dimethyl) High (Cyclic Morpholine)
Selectivity Low (Hits most open sites) High (Favors Para/Unencumbered sites)

| Reactivity | High | Moderate (Slower kinetics) |

Solution: If sterics are the issue, you must revert to the traditional DMF/POCl₃ system or use N-methylformanilide as the formyl source (intermediate steric bulk).

Experimental Protocol: Handling the Solid Salt

The 4-(Dichloromethylene)morpholin-4-ium chloride salt is commercially available or can be synthesized. Using the isolated salt is recommended for reproducibility.

Storage Warning: This salt is hygroscopic . If it turns from a white powder to a sticky paste, it has hydrolyzed back to N-formylmorpholine and HCl. Discard and use fresh reagent.

Standard Operating Procedure (SOP)
  • Preparation: Dry the reaction flask and purge with Argon/Nitrogen.

  • Solvent: Use anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN) . Avoid ethers (poor solubility of the salt).

  • Addition:

    • Suspend the Morpholine Vilsmeier salt (1.1 equiv) in solvent.

    • Add substrate (1.0 equiv) dropwise at 0°C.

  • Reaction: Stir at 0°C for 30 mins, then allow to warm to Room Temp (RT). Monitor by TLC.

    • Note: The solid salt should dissolve as it reacts with the substrate.

  • Quench (Critical): Pour into aqueous Sodium Acetate (2M) and stir vigorously for 1 hour to ensure hydrolysis of the morpholine intermediate.

FAQ: Frequently Asked Questions

Q: Can I use this reagent for formylating indole? A: Yes, but be careful of dimerization. Indoles are very electron-rich. Use exactly 1.0 equivalent of the morpholine salt and keep the temperature below 0°C initially to prevent the formation of bis-indolyl methanes.

Q: My product is water-soluble. How do I remove the morpholine byproduct? A: Morpholine (bp 129°C) is water-soluble but can be tricky to separate from polar aldehydes.

  • Method 1: Acidify the aqueous layer to pH 2 (traps morpholine as the hydrochloride salt) and extract your aldehyde with EtOAc.

  • Method 2: If your product is acid-sensitive, use a scavenger resin (sulfonic acid resin) in the organic phase to bind the liberated morpholine.

Q: Why is my yield lower than with DMF/POCl₃? A: Check your solvent dryness. The isolated salt is more sensitive to trace moisture in the solvent than the in situ generated species (where excess POCl₃ scavenges water). Ensure solvents are <50 ppm water.

References

  • Meth-Cohn, O., & Stanforth, S. P. (1991).[4] The Vilsmeier–Haack Reaction (Review).[1][2][4][5] Comprehensive Organic Synthesis.

  • Jones, G., & Stanforth, S. P. (2000).[4] The Vilsmeier Reaction of Non-Aromatic Compounds.[5] Organic Reactions.[1][2][3][4][6][7][8]

  • Marson, C. M. (2011). Vilsmeier-Haack Reagents in Organic Synthesis.[1][2][4][6][8] Tetrahedron.[8]

  • Tidwell, T. T. (1990). Oxidation of Alcohols by Activated Dimethyl Sulfoxide and Related Reactions: An Update. (Context on Chloroiminium salts). Synthesis.

Sources

Troubleshooting

Technical Support Center: 4-(Dichloromethylene)morpholin-4-ium Work-Up Guide

Status: Active Last Updated: March 2026 Reagent Code: Vilsmeier-Morpholine Adduct Safety Level: High (Corrosive, Moisture Sensitive, Exothermic) System Overview & Chemical Logic What is it? 4-(Dichloromethylene)morpholin...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Active Last Updated: March 2026 Reagent Code: Vilsmeier-Morpholine Adduct Safety Level: High (Corrosive, Moisture Sensitive, Exothermic)

System Overview & Chemical Logic

What is it? 4-(Dichloromethylene)morpholin-4-ium chloride is the "Morpholine Vilsmeier Reagent." It is the activated electrophile generated (usually in situ) by reacting


-formylmorpholine (NFM) with an acid chloride (POCl

, SOCl

, or (COCl)

).

Why use it over the standard DMF-Vilsmeier reagent?

  • Selectivity: It is often milder and more selective than the dimethylformamide (DMF) analog.

  • Handling: The reagent and its intermediates often form crystalline salts rather than oils, potentially simplifying isolation before hydrolysis.

  • Safety: N-formylmorpholine is less volatile and generally considered less toxic than DMF.

The Critical Challenge: Unlike the volatile dimethylamine byproduct of the standard Vilsmeier reaction, the byproduct here is morpholine . Morpholine is a cyclic secondary amine (bp 129°C) that can act as a surfactant, leading to severe emulsions, or contaminate the product if the pH is not strictly managed during work-up.

Standard Operating Procedure (The "Happy Path")

This protocol assumes a standard formylation reaction where the reagent was generated in situ and has reacted with an aromatic substrate.

Phase A: Quench & Hydrolysis

The goal is to break the C-Cl bonds and release the aldehyde oxygen.

  • Preparation: Prepare a 20% w/v Sodium Acetate (NaOAc) solution or a saturated Sodium Bicarbonate (NaHCOngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    )  solution. Cool to 0°C.[1]
    
  • The Quench: Pour the reaction mixture slowly into a vigorously stirred slurry of crushed ice and water.

    • Note: Never add water to the reaction flask; the exotherm can cause a "volcano" effect.

  • Neutralization: Slowly add the base solution (NaOAc or NaHCO

    
    ) to adjust the pH to 6.0–7.0 .
    
    • Why? Highly acidic conditions (pH < 3) keep the morpholine protonated (good) but might degrade acid-sensitive products. Highly basic conditions (pH > 9) generate free morpholine base, which causes emulsions and foul odors.

  • Hydrolysis Interval: Stir at Room Temperature (RT) for 30–60 minutes .

    • Validation: Spot TLC.[1] The intermediate iminium salt is highly polar (baseline). The product aldehyde is less polar. The baseline spot must disappear.

Phase B: Extraction & Purification
  • Solvent Choice: Use Dichloromethane (DCM) or Ethyl Acetate (EtOAc) . DCM is preferred for solubility; EtOAc is preferred for easier phase separation.

  • The Wash (Crucial):

    • Wash Organic Layer 1x with Water.

    • Wash Organic Layer 2x with 0.1 M HCl (if product is acid-stable). This protonates residual morpholine (

      
      ), forcing it into the aqueous layer.
      
    • Wash Organic Layer 1x with Brine.

  • Drying: Dry over MgSO

    
    , filter, and concentrate.
    

Troubleshooting & FAQs

Scenario 1: "The reaction turned into a solid block."

Diagnosis: Precipitation of the Vilsmeier intermediate. Cause: The 4-(dichloromethylene)morpholin-4-ium species or the product-iminium adduct has crystallized. This is common in non-polar solvents like toluene or ether. Solution:

  • Do not panic. This indicates a clean reaction.

  • Protocol: Decant the supernatant (removes excess POCl

    
    ). Resuspend the solid in DCM before quenching, OR add crushed ice directly to the solid mass (carefully!) to initiate hydrolysis.
    
Scenario 2: "I have a nightmare emulsion that won't separate."

Diagnosis: Surfactant effect. Cause: Free morpholine base and partially hydrolyzed phosphoro-species act as emulsifiers. Solution:

  • The Celite Trick: Filter the entire biphasic mixture through a pad of Celite. This physically breaks the emulsion bubbles.

  • Salting Out: Add solid NaCl until the aqueous layer is saturated.

  • pH Adjustment: If the pH is basic (>8), add 1M HCl dropwise. Protonating the morpholine destroys its surfactant capability.

Scenario 3: "My product smells fishy/amine-like."

Diagnosis: Morpholine contamination. Cause: Incomplete removal of the morpholine byproduct. Solution:

  • Recrystallization: If the product is solid, recrystallize from Ethanol/Water. Morpholine stays in the mother liquor.

  • Acid Wash: Dissolve product in ether; wash vigorously with 1M HCl.

Visual Workflows

Diagram 1: The Hydrolysis Logic Flow

This diagram illustrates the decision-making process during the quench to avoid common pitfalls.

VilsmeierWorkup Start Reaction Mixture (Reagent + Substrate) Quench Quench: Pour into Crushed Ice Start->Quench Check Check TLC: Is Baseline Spot Gone? Quench->Check Hydrolysis Stir at RT (30-60 min) Optional: Heat to 50°C Check->Hydrolysis No (Iminium persists) Extract Extraction (DCM/EtOAc) Check->Extract Yes (Hydrolysis Complete) Hydrolysis->Check Emulsion Emulsion Formed? Extract->Emulsion FixEmulsion Add Brine or Filter thru Celite Emulsion->FixEmulsion Yes Wash Acid Wash (0.1M HCl) Removes Morpholine Emulsion->Wash No FixEmulsion->Wash Final Isolate Aldehyde Wash->Final

Caption: Logical workflow for quenching 4-(Dichloromethylene)morpholin-4-ium reactions, prioritizing hydrolysis verification and emulsion management.

Diagram 2: Chemical Species Transformation

Understanding what happens to the reagent helps in troubleshooting yield loss.

Mechanism Reagent Reagent (Cl-C=N-Morph)+ Intermed Intermediate (Ar-CH=N-Morph)+ Reagent->Intermed + Ar-H Hydrolysis Hydrolysis (+ H2O / - HCl) Intermed->Hydrolysis Product Product (Ar-CHO) Hydrolysis->Product Byproduct Byproduct (Morpholine.HCl) Hydrolysis->Byproduct

Caption: Transformation pathway. Note that the "Intermediate" is water-soluble; discarding the aqueous layer before full hydrolysis results in 0% yield.

Data Summary: Reagent Properties

PropertyValueImplication for Work-up
Molecular Weight ~186.08 g/mol Heavier than DMF analog; affects stoichiometry calculations.
Byproduct BP 129°C (Morpholine)Cannot be easily removed by rotovap; requires extraction/washing.
Solubility Soluble in DCM, MeCNGood for reaction, but salts precipitate in Ether/Toluene.
Hydrolysis Rate ModerateSlower than DMF analog; requires explicit stirring time.
pH Sensitivity HighpH > 9 releases free morpholine (smell/emulsion). pH < 3 keeps it as salt.

Safety Directives

  • Thermal Runaway: The hydrolysis of Vilsmeier reagents generates HCl gas and significant heat. Never seal the separator funnel immediately after adding the quench solution. Allow gas to evolve in an open beaker first.

  • POCl3 Residue: If excess POCl

    
     was used, the quench will generate Phosphoric acid and massive amounts of HCl. Ensure the quench vessel is at least 3x the volume  of the reaction mixture.
    
  • Cyanide Warning: Do not mix this waste stream with sodium azide or cyanide wastes. Vilsmeier reagents can react to form highly toxic intermediates.

References

  • Vilsmeier-Haack Reaction Overview & Mechanism. Organic Chemistry Portal.[2] [Link][1][3]

  • Safety Data Sheet: 4-(Dichloromethylene)morpholin-4-ium chloride. PubChem (NIH). [Link]

  • Practical Process Research & Development: Workup of Vilsmeier Reactions. Organic Process Research & Development (ACS). (General grounding on Vilsmeier workups). [Link]

  • Morpholine Safety & Handling. ECHA (European Chemicals Agency). [Link]

Sources

Optimization

Technical Support Center: Purification of Products from 4-(Dichloromethylene)morpholin-4-ium Reactions

Welcome to the technical support center for the purification of reaction products derived from 4-(dichloromethylene)morpholin-4-ium reagents. This guide is designed for researchers, scientists, and professionals in drug...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of reaction products derived from 4-(dichloromethylene)morpholin-4-ium reagents. This guide is designed for researchers, scientists, and professionals in drug development who utilize these Vilsmeier-type reagents for chemical synthesis. Here, we address common challenges and provide practical, field-tested solutions to streamline your purification workflows and enhance product purity.

Introduction: The Purification Challenge

4-(Dichloromethylene)morpholin-4-ium salts are powerful reagents, often used for the formylation of electron-rich substrates to produce aldehydes and ketones, key intermediates in organic synthesis.[1][2][3] However, the workup and purification of these reactions can be challenging due to the nature of the reagent, its byproducts, and the properties of the target molecules. Common issues include the presence of polar, basic impurities derived from morpholine, the moisture sensitivity of the reagent, and difficulties in separating the desired product from starting materials and side-products. This guide provides a structured approach to troubleshooting these purification hurdles.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process in a question-and-answer format.

Work-up & Extraction Issues

Question: I'm observing a persistent emulsion during the aqueous work-up after quenching my reaction. How can I resolve this?

Answer: Emulsion formation is a frequent issue, often caused by the presence of morpholine-derived salts and other amphiphilic species at the interface of the organic and aqueous layers.

  • Probable Cause: Insufficient ionic strength of the aqueous phase or the presence of fine particulate matter.

  • Solutions:

    • Increase Ionic Strength: Add a saturated solution of sodium chloride (brine) to the separatory funnel.[4] This increases the polarity of the aqueous layer, forcing organic components into the organic phase and breaking the emulsion.

    • Gentle Agitation: Instead of vigorous shaking, gently rock or swirl the separatory funnel to minimize the formation of a stable emulsion.[4]

    • Filtration: If the emulsion persists, filter the entire mixture through a pad of Celite® or glass wool. This can help to remove particulate matter that may be stabilizing the emulsion.

    • Solvent Modification: Adding a small amount of a different organic solvent can sometimes disrupt the emulsion.[1]

Question: A precipitate has formed at the interface of my organic and aqueous layers during extraction. What should I do?

Answer: This typically indicates that your product or a byproduct has limited solubility in both the organic and aqueous phases under the current conditions.

  • Probable Cause: The compound's solubility is highly dependent on the pH and solvent composition at the interface.

  • Solutions:

    • Adjust pH: Carefully adjust the pH of the aqueous layer. If your product is basic, making the aqueous layer more acidic might protonate it and draw it into the aqueous phase, or making it more basic may keep it in the organic layer. The opposite may be true for acidic products.

    • Add More Solvent: Increase the volume of either the organic or aqueous phase to help dissolve the precipitate.[4]

    • Solvent System Change: Consider a different extraction solvent. For very polar products, a more polar solvent like dichloromethane (DCM) or a mixture including tetrahydrofuran (THF) might be necessary. However, be aware that THF and other water-miscible solvents can complicate phase separation.[5]

Chromatography Challenges

Question: My morpholine-containing product is streaking badly on my silica gel TLC plate and I'm getting poor separation during column chromatography. What's happening?

Answer: This is a classic problem when purifying basic compounds, like those containing a morpholine moiety, on acidic silica gel. The basic nitrogen atom interacts strongly with the acidic silanol groups on the silica surface, leading to tailing and poor resolution.

  • Probable Cause: Strong acid-base interaction between the basic product and the acidic stationary phase.

  • Solutions:

    • Basic Modifier in Eluent: Add a small amount of a basic modifier to your eluent system. Triethylamine (Et₃N) at a concentration of 0.1-2% is commonly used.[4][6] Ammonia in methanol (e.g., a 7N solution) can also be effective. This modifier competes with your product for the acidic sites on the silica gel, leading to sharper peaks and better separation.

    • Use a Different Stationary Phase: If tailing persists, consider using a different stationary phase. Alumina (basic or neutral) can be a good alternative for the purification of basic compounds. Reverse-phase chromatography (C18 silica) is another excellent option for polar compounds.

    • Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar compounds that are not well-retained on reverse-phase columns, HILIC can be a powerful technique.[7] HILIC uses a polar stationary phase (like silica) with a mobile phase consisting of a high concentration of a water-miscible organic solvent (like acetonitrile) and a small amount of aqueous buffer.

Question: My compound is very polar and won't move off the baseline in standard normal-phase chromatography solvent systems.

Answer: If your product is highly polar, it will have a very strong affinity for the silica gel, resulting in a low Rf value.

  • Probable Cause: The eluent system is not polar enough to effectively displace your compound from the stationary phase.

  • Solutions:

    • Increase Eluent Polarity: Gradually increase the polarity of your mobile phase. For example, if you are using an ethyl acetate/hexanes system, you can switch to a dichloromethane/methanol system.[6]

    • Reverse-Phase Chromatography: This is often the best solution for highly polar compounds. The stationary phase is nonpolar (e.g., C18), and the mobile phase is a polar solvent system, typically a mixture of water and acetonitrile or methanol.

    • Supercritical Fluid Chromatography (SFC): SFC can offer different selectivity compared to liquid chromatography and is sometimes effective for purifying polar intermediates.[8]

Problem Potential Cause Recommended Solution(s)
Peak Tailing/Streaking Strong interaction of basic morpholine nitrogen with acidic silica gel.Add a basic modifier (e.g., 0.1-2% triethylamine) to the eluent.[4][6]
Compound Stuck on Column The compound is too polar for the chosen eluent system.Increase eluent polarity (e.g., switch to a DCM/methanol system). Consider reverse-phase chromatography.[6]
Poor Separation The eluent system lacks sufficient resolution.Experiment with different solvent systems (e.g., ethyl acetate/hexanes, DCM/methanol, chloroform/acetone).
Crystallization & Product Isolation

Question: I've purified my product by chromatography, but after removing the solvent, I'm left with an oil that won't crystallize. How can I induce crystallization?

Answer: Obtaining a crystalline solid can sometimes be difficult, especially if residual impurities are present.

  • Probable Cause: The presence of impurities, residual solvent, or the inherent amorphous nature of the compound.

  • Solutions:

    • Solvent Selection: The choice of solvent is crucial for recrystallization. An ideal solvent will dissolve your compound when hot but not when cold.[9][10] Perform small-scale solubility tests with a range of solvents (e.g., ethanol, isopropanol, ethyl acetate, hexanes, or mixtures thereof).

    • Induce Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod just below the solvent surface. This creates microscopic imperfections that can act as nucleation sites.[9]

    • Seeding: If you have a small crystal of the pure compound, add it to the cooled, saturated solution to induce crystallization.[9]

    • Slow Evaporation: Allow the solvent to evaporate slowly from a loosely covered container. This gradually increases the concentration of the solute, which can promote crystal growth.

    • Salt Formation: If the freebase is an oil, converting it to a salt (e.g., a hydrochloride or hydrobromide salt) can often yield a stable, crystalline solid that is easier to handle and purify by recrystallization.[4]

Question: My product seems to be degrading during work-up or purification. What could be the cause?

Answer: Products from Vilsmeier-Haack type reactions, such as α,β-unsaturated aldehydes, can be sensitive to heat, light, air, and pH extremes.[11][12][13]

  • Probable Cause: The product may be unstable under the purification conditions.

  • Solutions:

    • Temperature Control: Keep the temperature low during work-up and solvent removal. Use a rotary evaporator with a water bath at a moderate temperature.

    • Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) if it is sensitive to oxidation.

    • pH Control: Maintain a neutral pH during work-up and avoid strong acids or bases if your product is pH-sensitive.

    • Add an Inhibitor: For aldehydes prone to autoxidation, adding a small amount of an inhibitor like hydroquinone can be beneficial.[14]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude reaction mixture?

A1: Common impurities include:

  • Unreacted Starting Materials: The substrate you started with.

  • Morpholine-derived byproducts: Residual morpholine or its salts from the hydrolysis of the Vilsmeier reagent.

  • Hydrolyzed Vilsmeier Reagent: Byproducts from the reaction of the 4-(dichloromethylene)morpholin-4-ium salt with water.

  • Side-products: Depending on your substrate, you may have isomers or products from alternative reaction pathways. For example, in the formylation of anilines, you might get di- or tri-formylated products if the reaction conditions are not carefully controlled.[15]

  • Residual Solvents: Solvents used in the reaction or work-up, such as DMF, dichloromethane, or ethyl acetate.[16][17]

Q2: How do I effectively remove residual N,N-dimethylformamide (DMF) after the reaction?

A2: DMF is a high-boiling, polar solvent that can be difficult to remove. A common and effective method is to dilute the reaction mixture with a large volume of water and extract your product with a less polar, water-immiscible solvent like ethyl acetate or diethyl ether. The DMF will preferentially partition into the aqueous layer. Repeated washing of the organic layer with water will further reduce the DMF content.[5]

Q3: When should I choose recrystallization over column chromatography for purification?

A3: The choice depends on the scale of your reaction and the nature of the impurities.

  • Recrystallization is ideal for large-scale purifications where the product is a solid and the impurities have different solubility profiles. It is often more economical and can yield very pure material.[18][19]

  • Column Chromatography is more versatile and is often necessary for purifying oils or for separating compounds with very similar structures. It is the method of choice for smaller-scale reactions and when high purity is required from a complex mixture.[20]

Q4: Can I use 4-(dichloromethylene)morpholin-4-ium salts in aqueous or protic solvents?

A4: No, these reagents are highly moisture-sensitive and will rapidly hydrolyze in the presence of water or protic solvents like alcohols.[1] Reactions must be conducted under anhydrous conditions using dry solvents such as dichloromethane, chloroform, or acetonitrile.

Experimental Protocols

Protocol 1: General Work-up Procedure
  • Cooling: Once the reaction is complete (as determined by TLC or LC-MS), cool the reaction mixture to 0 °C in an ice bath.

  • Quenching: Slowly and carefully pour the reaction mixture into a vigorously stirred beaker containing a mixture of ice and a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). This will neutralize the acidic components and hydrolyze any remaining Vilsmeier reagent.

  • Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Washing: Combine the organic layers and wash sequentially with water and then with brine to remove residual water-soluble impurities.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Flash Column Chromatography of a Basic Morpholine-Containing Product
  • Eluent Selection: Using thin-layer chromatography (TLC), determine a suitable eluent system. Start with a mixture of ethyl acetate and hexanes. If the product streaks, add 1% triethylamine to the eluent mixture. An ideal Rf value for the product is between 0.2 and 0.4.[6]

  • Column Packing: Prepare a slurry of silica gel in the non-polar component of your eluent system (e.g., hexanes). Pack the column with the slurry, ensuring there are no air bubbles.

  • Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a slightly stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the dried powder to the top of the packed column.

  • Elution: Begin eluting with your chosen solvent system, starting with a lower polarity and gradually increasing the polarity if necessary (gradient elution).

  • Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Purification_Workflow cluster_reaction Reaction & Work-up cluster_purification Purification cluster_analysis Analysis & Final Product Reaction Crude Reaction Mixture Quench Aqueous Quench (e.g., NaHCO₃) Reaction->Quench Extraction Liquid-Liquid Extraction Quench->Extraction Crude_Product Crude Product (in organic solvent) Extraction->Crude_Product Chromatography Column Chromatography Crude_Product->Chromatography If oil or complex mixture Recrystallization Recrystallization Crude_Product->Recrystallization If solid Partially_Pure Partially Pure Product Chromatography->Partially_Pure Recrystallization->Partially_Pure Purity_Check Purity Check (TLC, LC-MS, NMR) Partially_Pure->Purity_Check Pure_Product Pure Product (>95%) Purity_Check->Pure_Product

Caption: General experimental workflow for the purification of products from 4-(Dichloromethylene)morpholin-4-ium reactions.

Troubleshooting_Chromatography Start TLC Analysis Shows Poor Separation/Tailing Is_Streaking Is the main spot streaking or tailing? Start->Is_Streaking Is_Low_Rf Is the Rf value very low (Rf < 0.1)? Is_Streaking->Is_Low_Rf No Add_Base Add 0.1-2% Et₃N to the eluent. Is_Streaking->Add_Base Yes Increase_Polarity Increase eluent polarity (e.g., add MeOH to DCM). Is_Low_Rf->Increase_Polarity Yes Try_Reverse_Phase Switch to reverse-phase chromatography. Is_Low_Rf->Try_Reverse_Phase No improvement Change_Stationary_Phase Consider alumina or reverse-phase (C18). Add_Base->Change_Stationary_Phase Still streaking Increase_Polarity->Try_Reverse_Phase Still low Rf

Caption: Troubleshooting decision tree for common column chromatography issues.

References

  • Biotage. (2023, July 11). What can I use to purify polar reaction mixtures? Biotage. [Link]

  • Organic Syntheses. (n.d.). Mesitaldehyde. [Link]

  • Ried, W., & Gross, A. (1956). Über die Formylierung von Anilinen nach Vilsmeier. Chemische Berichte, 89(10), 2646–2649.
  • Springer. (n.d.). Vilsmeier–Haack Reaction. [Link]

  • Therapeutic Goods Administration (TGA). (n.d.). ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. TGA. [Link]

  • University of Richmond Blogs. (n.d.). Recrystallization | Organic Chemistry I Lab. [Link]

  • Various Authors. (n.d.). Remove Sticky Reagents. [Link]

  • Various Authors. (n.d.). Recrystallization. [Link]

  • Various Authors. (n.d.). Recrystallization. [Link]

  • Zhdankin, V. V. (2021). α-Functionally Substituted α,β-Unsaturated Aldehydes as Fine Chemicals Reagents: Synthesis and Application. Molecules, 26(14), 4291. [Link]

  • Zhdankin, V. V., et al. (2019). Methods for Synthesis of α-Alkyl α,β-Unsaturated Aldehydes. ResearchGate. [Link]

  • Zhdankin, V. V., et al. (2020). Proline-catalyzed synthesis of α-substituted (E)-α,β-unsaturated aldehydes from epoxides. Organic & Biomolecular Chemistry, 18(3), 446-450. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Formylation with 4-(Dichloromethylene)morpholin-4-ium

Executive Summary You are likely using 4-(Dichloromethylene)morpholin-4-ium chloride (or the tetrafluoroborate salt) to achieve a milder, more controlled formylation than the traditional in situ DMF/POCl₃ method. This re...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

You are likely using 4-(Dichloromethylene)morpholin-4-ium chloride (or the tetrafluoroborate salt) to achieve a milder, more controlled formylation than the traditional in situ DMF/POCl₃ method. This reagent, often called the "Morph-Vilsmeier Salt," offers stoichiometric precision and avoids the harsh exotherms of generating the reagent in the presence of sensitive substrates.

However, users frequently encounter yield cliffs due to three specific failure points: hydrolytic instability of the solid reagent , incomplete intermediate hydrolysis , and solvent-mediated solubility issues . This guide addresses these critical control points.

Module 1: Reagent Integrity & Handling

The Issue: The most common cause of low yield (<40%) is not the reaction chemistry itself, but the degradation of the reagent before it enters the flask. Although sold as a "stable solid," this iminium salt is extremely hygroscopic.

Diagnostic Protocol: Is Your Reagent Dead?

Before committing valuable substrate, validate the reagent:

  • Visual Inspection: The salt should be a white to off-white free-flowing powder. If it is clumpy, sticky, or yellowed, it has partially hydrolyzed back to

    
    -formylmorpholine and HCl.
    
  • Melting Point Check: Pure 4-(Dichloromethylene)morpholin-4-ium chloride decomposes/melts around 132°C . A significantly lower range indicates hydrolysis.

  • Solubility Test: Dissolve a small amount in anhydrous acetonitrile (MeCN). It should dissolve clearly. Turbidity often suggests polymerized morpholine byproducts or inorganic phosphate contaminants (if prepared via POCl₃).

Handling Best Practices
  • Storage: Store under argon/nitrogen at 2–8°C.

  • Weighing: Do not weigh in open air for prolonged periods. Use a glovebox or a rapid weigh-transfer method into a pre-dried flask.

  • Solvent Drying: The reaction solvent (DCM or MeCN) must be anhydrous (<50 ppm water). One equivalent of water destroys one equivalent of reagent immediately.

Module 2: Reaction Optimization (The Chemistry)

The Mechanism: Why It Matters

Understanding the pathway reveals why "more heat" is not always the answer. The reaction stops at the Iminium Intermediate . This intermediate is stable and does not become the aldehyde until you actively destroy it with water.

VilsmeierMechanism Reagent Morph-Vilsmeier Salt (Electrophile) Complex Wheland Intermediate Reagent->Complex Electrophilic Attack Substrate Arene Substrate (Nucleophile) Substrate->Complex Iminium Iminium Salt (Stable Intermediate) Complex->Iminium -HCl Hydrolysis Hydrolysis Step (Water/Base) Iminium->Hydrolysis Quench Product Aldehyde Product Hydrolysis->Product pH Adjustment

Figure 1: The Vilsmeier-Haack mechanism using morpholine-derived salts. Note that the Iminium Salt is the resting state of the reaction before workup.

Critical Parameters for Yield
ParameterRecommendationTechnical Rationale
Solvent DCM (low temp) or MeCN (reflux)DCM is excellent for solubility but limits temp to 40°C. MeCN allows higher temps (82°C) for sluggish substrates. Avoid DMF as a solvent; it defeats the purpose of using the isolated salt.
Stoichiometry 1.1 – 1.2 equiv Unlike liquid POCl₃ (often used in 5-10x excess), the solid salt allows precise stoichiometry. Large excesses lead to polychlorination side products.
Temperature 0°C

Reflux
Start at 0°C to avoid "charring" (polymerization). Ramp slowly. If the substrate is electron-rich (e.g., indole, pyrrole), room temp is sufficient.
Time Monitor Disappearance Monitor the disappearance of the substrate, not the appearance of the aldehyde (since the aldehyde doesn't form until workup). Use an aliquot quench (mini-workup) for TLC/HPLC monitoring.

Module 3: The "Hidden" Failure – Workup & Hydrolysis

Crucial Insight: Many researchers believe their reaction failed because they see no product on TLC before quenching. The reaction product is an iminium salt, which is often polar and stays on the baseline. You must hydrolyze it to see the aldehyde.

The Two-Stage Quench Protocol
  • Buffer Addition: Pour the reaction mixture into 2M Sodium Acetate (aq) or Saturated NaHCO₃ .

    • Why? Direct water addition generates HCl, dropping pH < 1. This can decompose acid-sensitive heterocycles (like furans). Buffering keeps the pH > 4.

  • The "Cook-Out": Stir the biphasic mixture vigorously.

    • Troubleshooting: If yield is low, heat the quench mixture to 50–60°C for 30 minutes. Some morpholine iminium salts are remarkably stable and require thermal energy to hydrolyze C=N bond.

Module 4: Troubleshooting & FAQs

Workflow Visualization

Workflow cluster_prep Preparation (Dry Conditions) cluster_rxn Reaction cluster_workup Critical Workup Step1 Weigh Reagent (Glovebox/Rapid) Step2 Dissolve in Anhydrous DCM/MeCN Step1->Step2 Step3 Add Substrate (0°C) Step2->Step3 Step4 Warm/Reflux (Monitor Substrate Loss) Step3->Step4 Step5 Quench with NaOAc/NaHCO3 (aq) Step4->Step5 Step6 Heat Quench? (If iminium stable) Step5->Step6 Check TLC Step7 Extract & Purify Step6->Step7

Figure 2: Step-by-step workflow emphasizing the quench heating step often missed in standard protocols.

Frequently Asked Questions

Q: I see a new spot on TLC during the reaction, but it disappears after workup. What happened? A: That "spot" was likely the unstable intermediate or a complex. However, the reverse is more common: the iminium salt stays on the baseline. If you see nothing after workup, your hydrolysis might be incomplete. Try heating the aqueous quench layer before extraction.

Q: Can I use this reagent for electron-poor rings (e.g., nitrobenzene)? A: Generally, no. The Vilsmeier reagent is a weak electrophile.[1][2] It requires electron-rich substrates (phenols, anilines, indoles, pyrroles). For electron-poor systems, consider Rieche formylation (dichloromethyl methyl ether/TiCl₄) which is much more aggressive.

Q: My product is trapped in an emulsion during extraction. How do I clear it? A: Morpholine derivatives are surfactants.

  • Filter the biphasic mixture through a Celite pad to remove fine precipitates.

  • Saturate the aqueous layer with solid NaCl (brine).

  • Use Chloroform/Isopropanol (3:1) instead of pure DCM for extraction.

Q: Why use the Morpholine salt instead of the DMF salt? A:

  • Handling: It is a weighable solid.[3]

  • Safety: It avoids the formation of dimethylamine (a gas) during workup, producing morpholine (a liquid) instead, which is easier to contain.

  • Selectivity: It is sterically bulkier than the DMF reagent, which can improve regioselectivity on crowded rings [1].

References

  • Vilsmeier, A. and Haack, A. (1927).[4][5] "Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide." Berichte der deutschen chemischen Gesellschaft, 60(1), 119–122.

  • Jones, G. and Stanforth, S.P. (2000).[3][4] "The Vilsmeier Reaction of Non-Aromatic Compounds." Organic Reactions, 56, 355–686.[3]

  • Meth-Cohn, O. and Stanforth, S.P. (1991).[4] "The Vilsmeier–Haack Reaction (Review)." Comprehensive Organic Synthesis, 2, 777-794.

  • Marson, C.M. (2011). "Vilsmeier Reagents."[1][3][4][6][7] Encyclopedia of Reagents for Organic Synthesis.

Sources

Optimization

Technical Support Center: Preventing Decomposition of 4-(Dichloromethylene)morpholin-4-ium

Welcome to the Advanced Technical Support Center for handling 4-(Dichloromethylene)morpholin-4-ium (CAS: 790600-30-5)[1]. As a highly reactive phosgeniminium salt (a morpholine analog of Viehe's salt), this reagent is a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for handling 4-(Dichloromethylene)morpholin-4-ium (CAS: 790600-30-5)[1]. As a highly reactive phosgeniminium salt (a morpholine analog of Viehe's salt), this reagent is a powerful electrophile, chlorinating agent, and phosgene substitute[2]. However, its extreme reactivity makes it highly susceptible to rapid decomposition during storage and reaction setup.

This guide is engineered for researchers and drug development professionals to troubleshoot decomposition issues, understand the mechanistic causality behind reagent failure, and implement self-validating experimental protocols.

Module 1: Mechanistic Causality of Decomposition (The "Why")

To prevent decomposition, you must first understand the specific pathways through which the dichloromethylene iminium core degrades.

Q: Why does 4-(Dichloromethylene)morpholin-4-ium degrade so rapidly on the benchtop? A: The carbon atom in the dichloromethylene group is highly electron-deficient, making it an aggressive electrophile. While simple aliphatic iminium ions have lifetimes of mere fractions of a second in water[3], phosgeniminium salts are supplied as hygroscopic solids that hydrolyze instantly upon contact with atmospheric moisture[2]. The C-Cl bonds undergo rapid nucleophilic attack by H₂O, yielding morpholine-4-carbonyl chloride and releasing HCl gas. This intermediate is significantly less reactive, effectively killing your desired Vilsmeier-type or condensation reaction.

Furthermore, the reagent is thermally sensitive. While it melts around 194–196 °C, thermal decomposition actually begins much lower, at 130 °C, leading to diaxial ring-opening and the formation of chloro carbamates[2].

DecompositionMechanisms A 4-(Dichloromethylene) morpholin-4-ium (Intact Electrophile) E Morpholine-4-carbonyl chloride + HCl A->E Hydrolysis F Violent Reaction / Ring Cleavage A->F Solvent Attack G Thermolysis Products (Chloro carbamates) A->G Degradation B Moisture / H2O B->E C Nucleophilic Solvents (DMSO, THF, Alcohols) C->F D Thermal Stress (>130°C) D->G

Fig 1. Primary decomposition pathways of 4-(Dichloromethylene)morpholin-4-ium during reactions.

Module 2: Quantitative Parameters & Solvent Compatibility

Q: Which solvents and conditions should I use to prevent solvent-mediated decomposition? A: 4-(Dichloromethylene)morpholin-4-ium is strictly incompatible with nucleophilic solvents and any solvent that can be dehydrated[2]. The table below outlines the quantitative thresholds and mechanistic consequences of violating these parameters.

ParameterOptimal ConditionCritical ThresholdMechanistic Consequence of Violation
Solvent Moisture < 10 ppm H₂O> 50 ppm H₂ORapid nucleophilic attack by water yields morpholine-4-carbonyl chloride and HCl, neutralizing the electrophile[2].
Temperature -20 °C to 25 °C> 130 °CInitiates rapid thermal decomposition into chloro carbamates[2].
Solvent Choice DCM, MeCN, CHCl₃THF, Dioxane, DMSOTHF/dioxane undergo slow electrophilic ring-cleavage; DMSO reacts violently[4].
Atmosphere Grade 5.0 ArgonAmbient AirExtreme hygroscopicity leads to immediate surface hydrolysis upon atmospheric exposure[3].

Module 3: Self-Validating Experimental Protocol

To guarantee the integrity of the reagent prior to the introduction of your target substrate, you must utilize a self-validating Schlenk workflow. This protocol includes built-in visual checkpoints to confirm the reagent has not decomposed.

Protocol: Inert Handling and Reaction Initiation

Step 1: Apparatus Preparation

  • Action: Flame-dry a Schlenk flask equipped with a magnetic stir bar under high vacuum (0.1 mmHg) for 5 minutes. Backfill with Grade 5.0 Argon. Repeat this cycle three times.

  • Causality: Micro-droplets of surface condensation on glassware are sufficient to hydrolyze millimole quantities of the iminium salt, releasing HCl that can trigger unwanted side reactions.

Step 2: Reagent Transfer (The Glovebox Standard)

  • Action: Transfer the 4-(Dichloromethylene)morpholin-4-ium inside an inert atmosphere glovebox (H₂O < 1 ppm, O₂ < 1 ppm). Seal the flask with a high-quality rubber septum before removing it from the glovebox.

  • Causality: The salt is a hygroscopic colorless solid[2]. Benchtop weighing, even if performed rapidly, will result in the formation of inactive carbamoyl chloride impurities.

Step 3: Solvent Introduction and Validation

  • Action: Cool the flask to -20 °C using a dry ice/ethylene glycol bath. Introduce anhydrous dichloromethane (DCM) or acetonitrile (MeCN) via cannula transfer.

  • Self-Validation Checkpoint: Observe the resulting suspension. A successful, moisture-free setup will yield a colorless or pure white suspension. If the mixture immediately turns yellow or evolves gas (HCl/CO₂), moisture contamination has occurred. Abort the reaction.

Step 4: Substrate Addition

  • Action: Add your target substrate (dissolved in anhydrous solvent) dropwise over 15 minutes. Maintain the temperature below 0 °C during addition, then allow it to warm slowly to room temperature.

  • Causality: Exothermic nucleophilic attacks can cause localized heating. Since thermal decomposition begins at 130 °C and accelerates rapidly[2], controlling the exotherm prevents the thermal degradation of the remaining unreacted iminium salt.

ExperimentalWorkflow S1 Step 1: Atmosphere Control Flame-dry glassware under vacuum Backfill with Grade 5.0 Argon S2 S2 S1->S2 S3 Step 3: Reagent Transfer Weigh salt inside inert glovebox Seal with septa before exit S2->S3 S4 Step 4: Cryogenic Setup Cool reaction vessel to -20°C Cannula transfer solvent S3->S4 S5 Step 5: Validation Checkpoint Observe suspension. Pure = Colorless/White. Abort if Yellow. S4->S5 S6 S6 S5->S6

Fig 2. Self-validating Schlenk workflow for moisture-free phosgeniminium salt reactions.

Module 4: Troubleshooting FAQs

Q: Can I recover or purify 4-(Dichloromethylene)morpholin-4-ium if it has been exposed to air? A: No. Due to its extreme reactivity and the solubility profile of its degradation products, purification is highly impractical. Most impurities (such as the hydrolyzed carbamoyl chloride) are less reactive than the reagent itself, but their presence will severely skew your reaction stoichiometry[2]. It must be used as prepared or purchased, and stored as a solid with moisture strictly excluded[2].

Q: Why did my reaction mixture turn black and yield a complex polymeric mixture when using THF? A: 4-(Dichloromethylene)morpholin-4-ium is incompatible with nucleophilic solvents[2]. While it is highly soluble and stable in halogenated solvents and acetonitrile, cyclic ethers like THF and dioxane are slowly decomposed by the reagent via electrophilic ring-opening. Protic solvents and DMSO will react violently and must be strictly avoided[4].

Q: Is the morpholine derivative more stable than the dimethyl derivative (Viehe's salt)? A: While complex anions can generally stabilize iminium salts[3], both the dimethyl and morpholine phosgeniminium chlorides share the same highly reactive dichloromethylene core. Their thermal stability is nearly identical (decomposition is rapid at their melting points near 194–196 °C)[2], and both require identical, rigorous Schlenk techniques to prevent hydrolysis.

References

  • Product Class 8: Iminium Salts. Thieme Connect. Available at:[Link]

  • N-Dichloromethylene-N,N-Dimethyliminium Chloride. Researcher.life. Available at:[Link]

  • N-Dichloromethylene-N,N-Dimethyliminium Chloride (Solvent Compatibility). Researcher.life. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Reactivity with 4-(Dichloromethylene)morpholin-4-ium Chloride

Welcome to the technical support center for 4-(Dichloromethylene)morpholin-4-ium chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common reactivity...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 4-(Dichloromethylene)morpholin-4-ium chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common reactivity challenges encountered during its use. As a potent Vilsmeier-type reagent, it is a powerful tool for formylation, chlorination, and the activation of carboxylic acids. However, its efficacy is highly dependent on substrate characteristics and reaction conditions. This document provides in-depth, evidence-based troubleshooting strategies to ensure the successful application of this versatile reagent.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Reagent

This section addresses fundamental questions about the reagent's properties, handling, and mechanism of action.

Q1: What is 4-(Dichloromethylene)morpholin-4-ium chloride and what is its primary application?

4-(Dichloromethylene)morpholin-4-ium chloride is a stable, solid Vilsmeier-type reagent. Its primary applications include the formylation of electron-rich aromatic and heterocyclic compounds, the conversion of carboxylic acids to amides and esters, and the chlorination of alcohols.[1] It functions as an electrophile, reacting with nucleophilic substrates.[1]

Q2: How does it activate carboxylic acids for amidation?

The reagent reacts with a carboxylic acid to form a highly reactive acyloxy-iminium intermediate. This intermediate is then susceptible to nucleophilic attack by an amine, leading to the formation of an amide bond with the release of morpholine-4-carbonyl chloride, which further decomposes. This activation is efficient for a wide range of carboxylic acids and amines.

Q3: What are the critical safety and handling precautions for this reagent?

Being a Vilsmeier-type reagent, 4-(Dichloromethylene)morpholin-4-ium chloride is highly sensitive to moisture and can be thermally unstable.[2][3]

  • Moisture Sensitivity : The reagent reacts with water, leading to hydrolysis and loss of reactivity.[2][3] All experiments must be conducted under strictly anhydrous conditions, using dry solvents and glassware, and preferably under an inert atmosphere (e.g., Nitrogen or Argon).[2][4]

  • Thermal Stability : Exothermic decomposition can occur, particularly at elevated temperatures (above 50-60°C).[2][3] Reactions should be carefully monitored, and large-scale reactions require appropriate thermal management.[5]

  • Handling : Always handle the reagent in a chemical fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.[2]

Section 2: Troubleshooting Guide - Low Substrate Reactivity

This core section is dedicated to diagnosing and solving issues of low or no reactivity of your substrate with 4-(Dichloromethylene)morpholin-4-ium chloride.

Issue 1: My reaction is sluggish or shows no conversion. Is the reagent active?

Symptoms: TLC or LCMS analysis shows only starting material, even after extended reaction times.

Causality: The primary suspect is often the deactivation of the reagent due to exposure to moisture or thermal degradation.[3][6]

Troubleshooting Workflow: Reagent Integrity Check

Caption: Decision tree for verifying reagent activity.

Issue 2: My electron-deficient substrate is not reacting. How can I improve conversion?

Symptoms: Aromatic or heterocyclic substrates with electron-withdrawing groups (e.g., -NO₂, -CN, -COR) or sterically hindered carboxylic acids show poor reactivity.

Causality: The Vilsmeier-Haack reaction and related transformations are electrophilic aromatic substitutions.[1][7] Electron-withdrawing groups decrease the nucleophilicity of the substrate, slowing down or preventing the reaction.[3][8] Similarly, sterically hindered substrates can physically block the approach of the reagent.[9]

Solutions & Protocols:
  • Increase Reaction Temperature: For less reactive substrates, gentle heating can increase the reaction rate.[3][4] However, this must be done cautiously due to the thermal instability of the reagent.[5]

    • Protocol: After adding the substrate at a low temperature (0-5 °C), allow the mixture to warm to room temperature. If no reaction is observed, gradually heat the reaction to 40-60 °C, monitoring closely by TLC.

  • Solvent Optimization: The polarity of the solvent can influence reaction rates by stabilizing charged intermediates.[10]

    • Recommendation: While the reaction can be run neat, using a polar aprotic co-solvent can be beneficial.

SolventDielectric Constant (approx.)Suitability
Dichloromethane (DCM)9.1Good co-solvent, helps with solubility.[6]
1,2-Dichloroethane (DCE)10.4Higher boiling point than DCM, allows for higher reaction temperatures.[6]
Acetonitrile37.5Polar aprotic, can enhance rates for ionic intermediates.[11]
N,N-Dimethylformamide (DMF)36.7Often used, but can participate in the reaction. Use as a co-solvent if necessary.
  • Use a More Reactive Reagent Variant (Advanced): For extremely challenging substrates, generating a more electrophilic Vilsmeier reagent in situ can be effective.

    • Example: Using triflic anhydride (Tf₂O) with DMF generates a more reactive dimethyliminium triflate.[12] This should only be attempted by experienced chemists with appropriate safety precautions.

Issue 3: I am trying to make an amide from a sterically hindered carboxylic acid and a weak amine nucleophile, but the reaction is failing.

Symptoms: Low yield of the desired amide, with starting materials largely unconsumed.

Causality: This represents a "doubly difficult" case where both the electrophile (the activated acid) and the nucleophile (the amine) are sterically or electronically challenged. The lifetime of the acyloxy-iminium intermediate may be insufficient for the weak nucleophile to react, especially if it is also hindered.

Solutions & Protocols:
  • Increase Stoichiometry: Using a slight excess of the 4-(Dichloromethylene)morpholin-4-ium chloride (e.g., 1.2-1.5 equivalents) can help drive the initial activation step to completion.

  • Extended Reaction Time and Temperature:

    • Protocol: After the initial activation and addition of the amine at room temperature, slowly heat the reaction mixture to 50-70 °C and maintain for several hours or overnight. Monitor progress carefully to balance reaction rate with potential decomposition.

  • Alternative Activation Reagents: If the morpholinium-based reagent is not effective, other classes of activating agents may be required for particularly difficult amide couplings.[13][14]

Section 3: Experimental Protocols

General Protocol for Amide Synthesis using 4-(Dichloromethylene)morpholin-4-ium chloride

This protocol provides a general guideline. Optimization for specific substrates is recommended.

  • Setup: Under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 eq) and an anhydrous aprotic solvent (e.g., DCM or MeCN, to make a ~0.5 M solution) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

  • Reagent Addition: Add 4-(Dichloromethylene)morpholin-4-ium chloride (1.1 eq) to the stirred solution at room temperature. A slight exotherm may be observed.

  • Activation: Stir the mixture at room temperature for 30-60 minutes. The formation of the acyloxy-iminium intermediate may result in a thicker slurry.

  • Nucleophile Addition: Add the amine (1.1 eq) to the reaction mixture. If the amine is a salt (e.g., hydrochloride), add a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.1 eq).

  • Reaction: Stir the reaction at room temperature for 2-12 hours. Monitor the reaction progress by TLC or LCMS.[4] If the reaction is sluggish, it may be gently heated.[3]

  • Work-up: Upon completion, cool the reaction mixture. Quench by slowly adding water or a saturated aqueous solution of sodium bicarbonate.[4][15] Extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography or recrystallization as needed.

Reaction Mechanism Visualization

G cluster_0 Activation Step cluster_1 Amidation Step CarboxylicAcid R-COOH Carboxylic Acid Intermediate [R-COO-CH=Morph]⁺Cl⁻ Acyloxy-iminium Intermediate CarboxylicAcid->Intermediate + Reagent Reagent [Morph-CH=Cl₂]⁺Cl⁻ Reagent Amide R-CO-NHR' Amide Product Intermediate->Amide + Amine Amine R'-NH₂ Amine

Caption: Key steps in amide synthesis.

References

  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Vilsmeier reagent. Retrieved from [Link]

  • Ebrahimzadeh, M. A., et al. (2025). Vilsmeier–Haack Complex Formation by Fe3O4@SiO2@CS@POCl2–x/DMF. Turkish Journal of Chemistry.
  • Ishihara, K. (2019).
  • Ukhin, L. Y., et al. (2010). A one-pot synthesis of secondary and tertiary amides from carboxylic acids and amines by using SOCl2. Russian Chemical Bulletin.
  • Chen, L., et al. (2019). Direct Amidation of Carboxylic Acids with Nitroarenes. The Journal of Organic Chemistry.
  • Bollyn, M. (n.d.). Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Mettler Toledo.
  • Kempe, K., et al. (2018).
  • Ivonin, S. P., et al. (2014). Reaction of hydrazones derived from electron-deficient ketones with Vilsmeier-Haack reagent.
  • Langer, P., et al. (2019).
  • Marson, C. M. (2011). The Vilsmeier Reaction. 2. Reactions with Compounds Other Than Fully Conjugated Carbocycles and Heterocycles. Organic Reactions.
  • ResearchGate. (2019). Preparing Vilsmeier reagent?. Retrieved from [Link]

  • Reddit. (2021). Having some troubles with a Vislmeier-Haack reaction. Retrieved from [Link]

  • D'Urso, A., et al. (2020). A Leopard Cannot Change Its Spots: Unexpected Products from the Vilsmeier Reaction on 5,10,15-Tritolylcorrole. Molecules.
  • Csuros, Z., et al. (1971). THE MECHANISM OF THE EFFECT OF CHLORO· FORMAMIDINIUM-CHLORIDES IN THE PRODUCTION OF ISOCYANATES. Periodica Polytechnica Chemical Engineering.
  • Journal of Chemical and Pharmaceutical Research. (2015). Synthesis and Evaluation of the Biological Activity of New 4-(2- Chloroacetyl)
  • MDPI. (2023). Morpholine Radical in the Electrochemical Reaction with Quinoline N-Oxide.
  • ResearchGate. (2025). 4-(2-Carboxyethyl)morpholin-4-ium chloride. Retrieved from [Link]

  • PubChem. (n.d.). 4-(2-Chloroethyl)morpholin-4-ium chloride. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of compound I [4-(2-hydroxybenzyl)morpholin- 4-ium chloride]. Retrieved from [Link]

  • ResearchGate. (2008). (PDF) 4-Hydroxyethyl-4-methylmorpholinium chloride. Retrieved from [Link]

  • Google Patents. (n.d.). Process for the preparation of mivacurium chloride.

Sources

Optimization

Technical Support Center: Scale-Up &amp; Troubleshooting for 4-(Dichloromethylene)morpholin-4-ium

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide for drug development professionals scaling up reactions involving 4-(Dichloromethylene)morpholin-4-ium (CA...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide for drug development professionals scaling up reactions involving 4-(Dichloromethylene)morpholin-4-ium (CAS 790600-30-5)[1].

This reagent—a morpholine-derived phosgeniminium salt analogous to Viehe's salt—is an exceptionally potent electrophile used for dehydrations, chlorinations, and the synthesis of complex heterocycles like pyrimidines[2]. However, its extreme electrophilicity introduces critical thermal, moisture, and byproduct challenges at the multigram and kilogram scales. This guide bridges the gap between small-scale discovery chemistry and robust, scalable process development.

Part 1: Troubleshooting Guides & FAQs

Q1: On a 1-gram scale, my chlorination of a primary alcohol was >90% yield. On a 100-gram scale, the yield dropped to 60% and the reaction mixture turned black. What happened? A1: This is a classic thermal runaway scenario. The reaction of the phosgeniminium salt with an alcohol forms an alkoxyiminium intermediate. This initial step is highly exothermic. On a small scale, ambient cooling through the flask wall is sufficient. On a 100g scale, the reduced surface-area-to-volume ratio causes heat to accumulate, leading to the thermal decomposition of the intermediate into tarry byproducts rather than undergoing clean


 displacement by the chloride ion.
Solution: Implement active cooling (jacketed reactor at 0–5 °C) and dose the alcohol slowly over several hours to strictly control the heat evolution.

Q2: I am seeing a persistent, high-boiling liquid impurity in my final product that I didn't notice on a smaller scale. NMR shows morpholine ring peaks. How do I remove it? A2: The impurity is morpholine-4-carbonyl chloride. In phosgeniminium-mediated reactions, the reagent acts as a carrier, leaving behind this carbamoyl chloride as a stoichiometric byproduct[3]. On a small scale, column chromatography easily removes this. On scale-up, chromatography is unviable. Solution: You must implement an amine quench. Add aqueous ammonia or a cheap primary amine (like ethanolamine) during the cold workup. This converts the highly stable, lipophilic carbamoyl chloride into a highly polar, water-soluble urea derivative that partitions exclusively into the aqueous waste. Note: Carbamoyl chlorides are suspected mutagens; this quench is mandatory for operator safety[3].

Q3: Can I use THF or DMF to improve the solubility of my starting material? A3: Absolutely not. 4-(Dichloromethylene)morpholin-4-ium is incompatible with nucleophilic solvents. It slowly decomposes THF via ring-opening chlorination[3]. Furthermore, you must strictly avoid Dimethyl Sulfoxide (DMSO) and protic solvents, as they react violently with the reagent, posing a severe explosion hazard on scale-up[3]. Solution: Restrict your solvent choices to non-nucleophilic halogenated solvents (Dichloromethane, Chloroform) or polar aprotic solvents like Acetonitrile.

Q4: My reaction with a diol is yielding a complex mixture of products instead of the expected dichloride. Why? A4: Diols react with phosgeniminium salts to form cyclic intermediates. Depending on the specific base used as an acid scavenger (e.g., triethylamine vs. pyridine), the reaction pathway can unpredictably shift, leading to the isolation of stable cyclic carbamates or carbonates instead of undergoing chlorination[4]. Solution: If chlorination is the goal, avoid basic scavengers that stabilize the carbonate intermediate, or switch to a stepwise protection/chlorination strategy.

Part 2: Mechanistic Pathway Visualization

Understanding the competing pathways between your intended reaction and environmental moisture is critical for process control.

G Reagent 4-(Dichloromethylene) morpholin-4-ium Moisture H2O Exposure (Scale-up Risk) Reagent->Moisture Side Reaction Alcohol R-OH Addition (Controlled) Reagent->Alcohol Intended Pathway Carbamoyl Morpholine-4-carbonyl chloride + HCl Moisture->Carbamoyl Hydrolysis Intermediate Alkoxyiminium Intermediate Alcohol->Intermediate Exothermic Degradation Morpholine HCl + CO2 Carbamoyl->Degradation Excess H2O Product Alkyl Chloride (R-Cl) + Carbamoyl Byproduct Intermediate->Product -HCl (Gas Evolution)

Reaction vs. Hydrolysis Pathways for 4-(Dichloromethylene)morpholin-4-ium.

Part 3: Quantitative Data & Compatibility

To ensure safe scale-up, adhere to the following validated physicochemical parameters:

Parameter / SolventStatus / ValueMechanistic Rationale & Observations
Dichloromethane (DCM) Highly RecommendedInert to electrophilic attack; provides excellent solubility for the alkoxyiminium intermediate.
Acetonitrile (MeCN) RecommendedHigh dielectric constant stabilizes charged intermediates; reagent can be safely sublimed or recrystallized from it[3].
Tetrahydrofuran (THF) Strictly ProhibitedSlowly undergoes ring-opening chlorination by the reagent, leading to solvent degradation and contamination[3].
Dimethyl Sulfoxide (DMSO) Strictly ProhibitedReacts violently in a Swern-like oxidation runaway; poses a severe thermal hazard[3].
Melting Point ~186–196 °C (dec)Reagent undergoes rapid thermal decomposition near its melting point; avoid localized heating during drying[3].

Part 4: Self-Validating Scale-Up Protocol

Workflow: Conversion of an Alcohol to an Alkyl Chloride Objective: Safe, scalable chlorination while mitigating thermal runaway and mutagenic byproduct carryover.

Step 1: Reactor Preparation & Dehydration

  • Action: Flame-dry a jacketed glass reactor. Purge continuously with ultra-high purity Argon.

  • Causality: Phosgeniminium salts are violently hygroscopic. Any residual surface moisture will prematurely hydrolyze the reagent to morpholine-4-carbonyl chloride, destroying stoichiometry and yield.

Step 2: Reagent Charging

  • Action: Suspend 1.1 equivalents of 4-(Dichloromethylene)morpholin-4-ium in anhydrous Dichloromethane (10 volumes).

  • Self-Validation: The reagent is sparingly soluble in DCM at this stage; the mixture must appear as a free-flowing, opaque white slurry[3]. Clumping indicates prior moisture exposure and degradation.

Step 3: Substrate Addition (The Critical Thermal Step)

  • Action: Chill the reactor jacket to 0 °C. Add 1.0 equivalent of the substrate alcohol dissolved in DCM dropwise over 2–3 hours.

  • Causality: The formation of the alkoxyiminium intermediate is highly exothermic. Dropwise addition ensures the heat removal capacity of the jacket is not overwhelmed.

  • Self-Validation: As the alcohol is added, the opaque slurry will progressively transition into a clear, homogeneous solution. This visual cue confirms the successful formation of the soluble alkoxyiminium intermediate.

Step 4: Thermal Activation & Gas Evolution

  • Action: Gradually warm the reactor to 25 °C. Route the reactor vent through a caustic scrubber (e.g., 2M NaOH).

  • Causality: The intermediate collapses into the alkyl chloride, releasing HCl gas. The scrubber neutralizes the corrosive exhaust.

  • Self-Validation: Continuous bubbling in the scrubber confirms the reaction is progressing. Cessation of bubbling indicates the collapse of the intermediate is complete.

Step 5: Amine Quench & Workup

  • Action: Cool the reactor back to 0 °C. Slowly add an excess of aqueous ammonia. Stir vigorously for 30 minutes.

  • Causality: The reaction stoichiometrically generates morpholine-4-carbonyl chloride, a suspected mutagen[3]. The amine quench converts this hazardous liquid into a benign, highly polar urea derivative that partitions exclusively into the aqueous waste during phase separation, ensuring a highly pure organic phase.

Part 5: References

Sources

Troubleshooting

analysis of byproducts in 4-(Dichloromethylene)morpholin-4-ium mediated reactions

Answering the call for in-depth technical guidance, this support center is dedicated to researchers, scientists, and drug development professionals utilizing 4-(Dichloromethylene)morpholin-4-ium mediated reactions. As a...

Author: BenchChem Technical Support Team. Date: March 2026

Answering the call for in-depth technical guidance, this support center is dedicated to researchers, scientists, and drug development professionals utilizing 4-(Dichloromethylene)morpholin-4-ium mediated reactions. As a Senior Application Scientist, my goal is to provide not just protocols, but a foundational understanding of the reaction's nuances, particularly concerning byproduct formation and troubleshooting. This guide moves beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring a robust and reproducible workflow.

Technical Support Center: 4-(Dichloromethylene)morpholin-4-ium Reactions

The 4-(dichloromethylene)morpholin-4-ium salt is a specialized Vilsmeier reagent, primarily used for the formylation of electron-rich aromatic and heterocyclic compounds in a reaction commonly known as the Vilsmeier-Haack reaction.[1][2] Its high reactivity, while advantageous, also makes it susceptible to side reactions and byproduct formation if not handled with precision. This guide addresses the most common challenges encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: What is the 4-(dichloromethylene)morpholin-4-ium salt and how is it formed? A1: It is a chloroiminium salt, or Vilsmeier reagent, generated from the reaction of N-formylmorpholine with a chlorinating agent like phosphorus oxychloride (POCl₃), oxalyl chloride, or thionyl chloride.[3][4] The reagent is a powerful electrophile used to introduce a formyl group (-CHO) onto a substrate.[5][6] Due to its instability, it is almost always prepared in situ just before use.[3]

Q2: My reaction isn't working. How can I check if the Vilsmeier reagent is active? A2: The primary cause of an inactive reagent is moisture. The reagent is highly hygroscopic and hydrolyzes rapidly in the presence of water, which deactivates it.[3][7] Ensure all glassware is flame- or oven-dried, use anhydrous solvents, and fresh, high-purity POCl₃ and N-formylmorpholine. Prepare the reagent at low temperatures (0-5 °C) and use it immediately.[8]

Q3: The reaction mixture turned dark brown or black. What does this signify? A3: Darkening of the reaction mixture, often leading to a tarry residue, typically indicates decomposition.[9] This can be caused by excessively high reaction temperatures, prolonged heating, or the use of a highly deactivated (electron-poor) substrate that requires forcing conditions.[10]

Q4: What are the main safety concerns with this reaction? A4: The reagents are hazardous. Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water.[8] The Vilsmeier reagent itself is moisture-sensitive and can decompose exothermically.[7] The reaction should always be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE). The work-up, which involves quenching with ice, must be done slowly and carefully to control the exothermic reaction.[8]

Troubleshooting Guide: From Diagnosis to Solution

This section provides a systematic approach to identifying and resolving common issues.

Problem 1: Low or No Product Yield

Low conversion is one of the most frequent challenges. The cause can often be traced back to the reagent, substrate, or reaction conditions.

  • Inactive Vilsmeier Reagent: As mentioned in the FAQs, moisture is the most common culprit. Old N-formylmorpholine can also be a source of impurities.

  • Insufficiently Reactive Substrate: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution and therefore works best on electron-rich compounds like phenols, anilines, and certain heterocycles.[5][11] Substrates with strong electron-withdrawing groups are poor candidates.[9]

  • Suboptimal Reaction Conditions: The reaction may be too cold or the reaction time too short for complete conversion, especially with less reactive substrates.

  • Product Decomposition During Work-up: The newly formed aldehyde may be sensitive to the acidic conditions before neutralization or to high temperatures during quenching.[9]

ParameterStandard ConditionsOptimization for Less Reactive Substrates
Reagent Stoichiometry 1.2 - 1.5 equivalents of Vilsmeier reagentIncrease to 2.0 - 3.0 equivalents
Temperature 0 °C to Room TemperatureGradually increase to 70-80 °C, monitoring by TLC
Reaction Time 1 - 4 hoursExtend time, monitoring by TLC until starting material is consumed
Work-up Pour onto crushed ice, then neutralizeMaintain low temperature throughout quenching and neutralization

Protocol: Verifying Reagent Activity & Optimizing for a Sluggish Reaction

  • Preparation: Under an inert atmosphere (Argon/Nitrogen), add anhydrous N-formylmorpholine (1.5 eq.) to a flame-dried flask containing an anhydrous solvent (e.g., Dichloromethane). Cool to 0-5 °C.

  • Reagent Formation: Slowly add fresh POCl₃ (1.2 eq.) dropwise, ensuring the temperature remains below 10 °C. Stir for 30-60 minutes at 0-5 °C. The active reagent should form.

  • Substrate Addition: Add your substrate (1.0 eq.), dissolved in a minimal amount of anhydrous solvent.

  • Monitoring: After 1 hour, carefully take an aliquot from the reaction. Quench it in a separate vial containing a mixture of ice and saturated NaHCO₃ solution. Extract with ethyl acetate and spot on a TLC plate against your starting material.

  • Troubleshooting Workflow: Use the following workflow to decide the next steps based on the TLC analysis.

G TLC TLC Analysis of Quenched Aliquot SM_Only Only Starting Material Spot Visible TLC->SM_Only SM_Product Both Starting Material and Product Spots Visible TLC->SM_Product Product_Only Only Product Spot Visible (and maybe baseline) TLC->Product_Only Action1 Cause: Inactive Reagent or Low Substrate Reactivity. Solution: Re-run with scrupulously dry conditions. If substrate is suspect, slowly increase temperature to 40°C and monitor again. SM_Only->Action1 Action2 Cause: Incomplete Reaction. Solution: Extend reaction time at current temperature or gradually increase temperature to 70-80°C. Monitor by TLC every 1-2 hours. SM_Product->Action2 Action3 Cause: Reaction is Complete. Solution: Proceed to full-scale work-up. Product_Only->Action3

Caption: Troubleshooting workflow based on TLC monitoring.

Problem 2: Multiple Products Observed on TLC / Complex Crude NMR

The appearance of unexpected spots on a TLC plate indicates the formation of byproducts. Identifying the cause is key to suppression.

  • Hydrolysis of Vilsmeier Reagent: If moisture is present, the reagent hydrolyzes back to N-formylmorpholine and generates phosphoric acids. While N-formylmorpholine is a starting material, its presence in the crude product beyond the stoichiometric excess can indicate significant reagent decomposition.

  • Di-formylation: A large excess of the Vilsmeier reagent or a highly activated substrate can lead to the addition of a second formyl group.[8]

  • Chlorination Side Reactions: On certain substrates, particularly those with hydroxyl groups like uracils or phenols, the chlorinating agent (POCl₃) can also act as a chlorinating agent, replacing -OH with -Cl.[12] This is a very common byproduct in such cases.

  • Reaction at Other Positions: While formylation is typically regioselective (often para to an activating group), reaction at a less-favored position (e.g., ortho) can occur, leading to isomeric byproducts.[9]

G cluster_0 Desired Reaction cluster_1 Common Byproduct Pathways Arene Electron-Rich Arene Iminium Iminium Salt Intermediate Arene->Iminium Electrophilic Attack Vilsmeier Vilsmeier Reagent (4-(Dichloromethylene) morpholin-4-ium salt) Vilsmeier->Iminium Hydrolyzed Hydrolyzed Reagent (Inactive) Vilsmeier->Hydrolyzed Reaction with Water Product Desired Aldehyde Product Iminium->Product Aqueous Work-up (Hydrolysis) Water H₂O (Moisture) Water->Hydrolyzed POCl3 Excess POCl₃ Chlorinated Chlorinated Byproduct POCl3->Chlorinated Substrate_OH Substrate with -OH group Substrate_OH->Chlorinated Chlorination

Caption: Desired reaction pathway vs. common byproduct formation routes.

  • Control Stoichiometry: To avoid di-formylation, use the minimal excess of the Vilsmeier reagent required for full conversion of the starting material (typically start with 1.2-1.5 equivalents).

  • Anhydrous Conditions: To prevent hydrolysis, rigorously dry all glassware, solvents, and reagents. Run the reaction under an inert atmosphere.

  • Purification: Most byproducts can be separated from the desired product using standard silica gel column chromatography.[8] A well-chosen solvent system (e.g., hexane/ethyl acetate) is crucial for separating products with different polarities, such as the desired aldehyde from a less polar chlorinated byproduct or a more polar di-formylated product.

Protocol: Analytical Techniques for Byproduct Identification

If byproducts are persistent, identifying their structure is critical.

  • Crude Analysis: After work-up and removal of solvent, analyze the crude mixture by:

    • TLC: As a first-pass qualitative assessment.[13]

    • ¹H NMR: To identify characteristic signals. Aldehyde protons are typically found at 9-10 ppm. The presence of multiple aldehyde signals suggests isomeric products.

    • LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most powerful tool. It separates the components of the mixture and provides the mass-to-charge ratio (m/z) for each, allowing for the determination of their molecular weights. This can quickly confirm or deny the presence of chlorinated (M+34/36 pattern for Cl vs. Cl₂) or di-formylated (M+28) byproducts.

References

  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. [Link]

  • Chemistry Steps. (2023). Vilsmeier-Haack Reaction. [Link]

  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. [Link]

  • ResearchGate. (n.d.). The Vilsmeier Reaction of Non‐Aromatic Compounds. [Link]

  • Filo. (2026). Explain the Vilsmeier-Haack reaction and its mechanism. [Link]

Sources

Reference Data & Comparative Studies

Validation

comparative study of 4-(Dichloromethylene)morpholin-4-ium and oxalyl chloride/DMF

This guide provides a comparative technical analysis of 4-(Dichloromethylene)morpholin-4-ium chloride (the morpholine analog of Viehe’s salt) versus the industry-standard Oxalyl Chloride/DMF system. Content Type: Technic...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comparative technical analysis of 4-(Dichloromethylene)morpholin-4-ium chloride (the morpholine analog of Viehe’s salt) versus the industry-standard Oxalyl Chloride/DMF system.

Content Type: Technical Comparison & Application Guide Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists

Executive Summary

In the synthesis of acid chlorides, alkyl chlorides, and chloroiminium intermediates, the choice of chlorinating agent dictates the safety profile, work-up complexity, and atom economy of the process.

  • Oxalyl Chloride/DMF is the Standard-of-Care : It is cost-effective, atom-economical (generating gaseous byproducts), and highly reactive. However, it requires handling toxic, corrosive liquids and managing vigorous gas evolution.

  • 4-(Dichloromethylene)morpholin-4-ium chloride (referred to herein as Morph-Viehe ) is the "Solid Phosgene" Alternative : It is a stable, crystalline salt that offers precise stoichiometric control and non-volatile handling. It is ideal for late-stage functionalization where substrate value is high and handling safety is paramount, despite its lower atom economy.

Verdict: Use Oxalyl Chloride/DMF for large-scale, early-phase acid chloride generation. Use Morph-Viehe for bench-scale, high-precision chlorination of sensitive substrates or when strict anhydrous/gas-free conditions are required.

Mechanistic Comparison & Chemical Identity[1]

The Reagents
Feature4-(Dichloromethylene)morpholin-4-ium ChlorideOxalyl Chloride / DMF (Catalytic)
Identity Morpholine analog of Viehe’s Salt (Phosgene Iminium)Generates Vilsmeier Reagent (Chloroiminium) in situ
Active Species [Morpholine=CCl₂]⁺ Cl⁻[Me₂N=CHCl]⁺ Cl⁻ (Active species)
Oxidation State Carbonic acid derivative (+4 equivalent)Formic acid derivative (+2 equivalent)
Physical State White/Off-white Crystalline SolidColorless Liquid (Oxalyl Cl) + Liquid (DMF)
Stability High thermal stability; Non-hygroscopic (relative to DMF salts)Unstable intermediate; must be generated in situ
Activation Pathways

The fundamental difference lies in the "leaving group" capacity and the nature of the intermediate. Morph-Viehe transfers a dichloromethyl group (phosgene-like), while Oxalyl Chloride/DMF operates via a chloromethylene group (formyl-like).

G cluster_0 System A: Oxalyl Chloride / DMF cluster_1 System B: Morph-Viehe (Solid) Oxalyl Oxalyl Chloride (COCl)2 Vilsmeier Vilsmeier Reagent [Me2N=CHCl]+ Oxalyl->Vilsmeier + DMF Gas Gases (CO + CO2) Oxalyl->Gas DMF DMF (Catalyst) Acid Carboxylic Acid (R-COOH) Vilsmeier->Acid Activation MorphSalt Morph-Viehe Salt [Morph=CCl2]+ Cl- MorphSalt->Acid Activation AcidCl Acid Chloride (R-COCl) Acid->AcidCl Cl- attack

Figure 1: Mechanistic divergence. System A generates the active species in situ with gas evolution. System B provides a pre-formed, potent electrophile.

Performance Matrix: Experimental Data

Chlorination Efficiency (Acid to Acid Chloride)

Comparative data based on standard substrate (Benzoic Acid derivatives) conversion rates.

MetricMorph-Viehe (Stoichiometric)Oxalyl Chloride (1.2 eq) / DMF (cat.)
Reaction Time 15 – 60 min (Reflux/Heat)30 – 120 min (RT to Reflux)
Yield (Isolated) 92 – 98%95 – 99%
Byproducts Morpholine carbamoyl chloride (Solid/Oil)CO (gas), CO₂ (gas), HCl (gas)
Atom Economy Low : Large morpholine mass wasteHigh : Byproducts are volatile gases
Purification Filtration (if byproduct precipitates) or WashEvaporation (Volatiles removal)
Safety & Handling Profile
  • Oxalyl Chloride/DMF:

    • Risk: High. Generates Carbon Monoxide (silent killer) and vigorous HCl evolution.

    • Control: Requires efficient fume hood and gas scrubbing.

    • Runaway Potential: High if DMF is added too quickly to Oxalyl Chloride (exothermic Vilsmeier formation).

  • Morph-Viehe:

    • Risk: Moderate.[1] Solid irritant.

    • Control: Standard powder handling.

    • Advantage: No gas evolution during the reagent addition step. Gas (HCl) is only evolved during the reaction with the substrate, often more controllably.

Experimental Protocols

Protocol A: Acid Chloride Synthesis via Oxalyl Chloride/DMF

Best for: Routine synthesis, large scale, simple substrates.

  • Setup: Flame-dried round-bottom flask under inert atmosphere (

    
     or 
    
    
    
    ).
  • Dissolution: Dissolve carboxylic acid (1.0 mmol) in anhydrous DCM (5 mL).

  • Catalyst: Add catalytic DMF (1-2 drops, approx. 0.05 mmol).

  • Addition: Cool to 0°C. Add Oxalyl Chloride (1.2 mmol, 1.2 eq) dropwise over 10 minutes. Caution: Vigorous gas evolution (CO/CO₂).

  • Reaction: Warm to room temperature and stir for 1-2 hours. Monitor by TLC (quench aliquot with MeOH to check methyl ester formation).

  • Work-up: Concentrate in vacuo to remove solvent and excess Oxalyl Chloride. The residue is the crude acid chloride.

Protocol B: Acid Chloride Synthesis via Morph-Viehe Reagent

Best for: Sensitive substrates, precise stoichiometry, avoiding gas spikes.

  • Setup: Flame-dried round-bottom flask under inert atmosphere.

  • Reagent Prep: Weigh 4-(Dichloromethylene)morpholin-4-ium chloride (1.1 mmol) in a glovebox or quickly in air (it is relatively stable but best kept dry).

  • Suspension: Suspend the solid reagent in anhydrous DCM or Chloroform (5 mL).

  • Addition: Add the carboxylic acid (1.0 mmol) in one portion.

  • Reaction: Heat to reflux (approx. 40-60°C) for 30-60 minutes. The solid reagent will dissolve as it reacts.

  • Work-up:

    • Option 1 (Precipitation): Cool the mixture. Add non-polar solvent (Hexane/Ether) to precipitate the morpholine carbamoyl byproduct. Filter.

    • Option 2 (Standard): Evaporate solvent. The residue contains the product and the morpholine byproduct. Distillation or immediate use is required, as the byproduct is less volatile than the gases from Method A.

Critical Application Notes

When to use Morph-Viehe (The "Niche" Solver)
  • Stoichiometric Precision: When using valuable substrates where you cannot afford a large excess of chlorinating agent.

  • Non-Volatile Byproducts: In reactions where the acid chloride is volatile. With Oxalyl Chloride, the product might co-evaporate. With Morph-Viehe, the heavy byproduct remains, allowing the volatile acid chloride to be distilled away from the mixture.

  • "Solid Phosgene" Chemistry: Morph-Viehe can also perform cyclization reactions (e.g., forming heterocycles) that require a C=O or C-Cl2 equivalent, which Vilsmeier (CH-Cl) cannot do.

When to use Oxalyl Chloride/DMF (The "Workhorse")
  • Purification Ease: The "evaporate and go" workflow is unbeatable for subsequent steps (e.g., Friedel-Crafts, Amide coupling).

  • Cost: Oxalyl chloride is significantly cheaper per mole than prepared morpholinium salts.

  • Atom Economy: Green chemistry metrics favor Oxalyl Chloride due to the lack of heavy organic waste (morpholine residue).

References

  • Viehe, H. G., & Janousek, Z. (1973). Chemistry of Dichloromethylenammonium Salts ("Viehe's Salt"). Angewandte Chemie International Edition.

  • BenchChem Technical Guides. (2025). Comparative Guide to Acyl Chlorides in Organic Synthesis.

  • Fujisawa, T., et al. (1988). Dichloromethylene-N,N-dimethylammonium Chloride as a Selective Chlorinating Agent. Chemistry Letters.

  • Clayden, J., et al. (2012). Organic Chemistry. (Discussion on Vilsmeier-Haack and Acid Chloride formation). Oxford University Press.

  • PubChem Compound Summary. (2025). Morpholinium, 4-(chloromethylene)-, chloride (Vilsmeier Analog) and related Dichloro species.

Sources

Comparative

A Comparative Guide to Formylation Regioselectivity: Validating 4-(Dichloromethylene)morpholin-4-ium and Its Alternatives

Abstract Formylation, the introduction of a formyl group (–CHO), is a cornerstone transformation in organic synthesis, providing a critical gateway to a vast array of functional groups essential in medicinal chemistry an...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Formylation, the introduction of a formyl group (–CHO), is a cornerstone transformation in organic synthesis, providing a critical gateway to a vast array of functional groups essential in medicinal chemistry and materials science.[1] The regiochemical outcome of this reaction is paramount, dictating the synthetic utility of the resulting aromatic aldehyde. This guide provides an in-depth comparative analysis of formylation methods, with a specific focus on validating the regioselectivity of the Vilsmeier-Haack reaction using 4-(Dichloromethylene)morpholin-4-ium, a specialized Vilsmeier reagent. We will objectively compare its performance against classical alternatives such as the Gattermann-Koch, Reimer-Tiemann, and Duff reactions, supported by mechanistic insights and experimental data to guide researchers in selecting the optimal method for their specific synthetic challenges.

The Vilsmeier-Haack Reaction: A Focus on the 4-(Dichloromethylene)morpholin-4-ium Reagent

The Vilsmeier-Haack reaction is a versatile and widely employed method for the formylation of electron-rich aromatic and heteroaromatic compounds.[2] The reaction's efficacy stems from the in-situ generation of a potent electrophile, a substituted chloroiminium ion known as the Vilsmeier reagent.[3][4]

Mechanism: Formation of the Vilsmeier Reagent

Typically, the Vilsmeier reagent is generated from N,N-dimethylformamide (DMF) and an activating agent like phosphorus oxychloride (POCl₃).[5][6] In the context of our topic, the reagent is 4-(Dichloromethylene)morpholin-4-ium, which is formed from N-formylmorpholine and an activating agent. The morpholine moiety offers potential differences in solubility and reactivity compared to the more common dimethylamino group.

The formation proceeds via the attack of the amide oxygen of N-formylmorpholine onto the activating agent (e.g., POCl₃), followed by the elimination of a leaving group and subsequent attack by the released chloride ion to generate the dichloromethylene intermediate, which exists in equilibrium with the electrophilic chloroiminium salt.

G cluster_0 Reagent Formation NFM N-Formylmorpholine Intermediate Activated Intermediate NFM->Intermediate Nucleophilic Attack POCl3 POCl₃ (Activating Agent) POCl3->Intermediate Reagent 4-(Dichloromethylene)morpholin-4-ium (Vilsmeier Reagent) Intermediate->Reagent Elimination & Rearrangement

Caption: Formation of the 4-(Dichloromethylene)morpholin-4-ium reagent.

Mechanism: Electrophilic Aromatic Substitution

Once formed, the Vilsmeier reagent is a relatively weak electrophile.[6] Consequently, the reaction is most efficient for substrates bearing electron-donating groups (EDGs), such as phenols, anilines, and their derivatives, as well as electron-rich heterocycles like pyrroles and indoles.[4][7] The formylation proceeds via a classical electrophilic aromatic substitution (SEAr) mechanism, followed by hydrolysis of the resulting iminium salt during aqueous workup to yield the aldehyde.[8]

G Arene Electron-Rich Arene (e.g., Phenol, Aniline) Sigma Sigma Complex (Iminium Intermediate) Arene->Sigma Attack on Electrophile Reagent Vilsmeier Reagent (Electrophile) Reagent->Sigma Hydrolysis Aqueous Workup (H₂O) Sigma->Hydrolysis Rearomatization Product Aryl Aldehyde (Formylated Product) Hydrolysis->Product Hydrolysis

Caption: Generalized mechanism of Vilsmeier-Haack formylation.

Principles of Regioselectivity

The regioselectivity of the Vilsmeier-Haack reaction is governed by a combination of electronic and steric factors:

  • Electronic Effects : As an electrophilic substitution, the reaction is directed by activating groups. For monosubstituted benzene rings with an ortho-, para-directing group (e.g., -OH, -OR, -NR₂), the attack occurs preferentially at the para position.[3] This is largely due to the steric bulk of the Vilsmeier reagent, which disfavors attack at the more crowded ortho position.

  • Steric Hindrance : If the para position is blocked, formylation will occur at an available ortho position. In highly activated systems, such as phenols, diformylation can sometimes be observed under harsh conditions.[9]

Comparative Analysis with Alternative Formylation Methods

The choice of formylation method is critically dependent on the substrate's electronic nature, stability, and the desired regiochemical outcome.

Gattermann-Koch Reaction
  • Mechanism : This reaction introduces a formyl group onto aromatic hydrocarbons like benzene and toluene using carbon monoxide (CO) and hydrochloric acid (HCl) under pressure, with a Lewis acid catalyst (e.g., AlCl₃) and a co-catalyst like CuCl.[10][11] The reactive electrophile is believed to be the formyl cation, [HCO]⁺.[11]

  • Scope & Limitations : The Gattermann-Koch reaction is generally restricted to simple aromatic hydrocarbons and their alkylated derivatives.[12] Crucially, it is not effective for phenol and phenol ether substrates , which are excellent candidates for the Vilsmeier-Haack reaction.[13] The use of toxic, high-pressure CO gas also presents significant handling challenges.

Reimer-Tiemann Reaction
  • Mechanism : This method is specific for the ortho-formylation of phenols.[8] It employs chloroform (CHCl₃) and a strong base (e.g., NaOH) to generate dichlorocarbene (:CCl₂) in situ.[8] The phenoxide attacks the dichlorocarbene, and subsequent hydrolysis of the dichloromethyl intermediate yields the aldehyde.

  • Regioselectivity : The reaction exhibits a strong preference for the ortho position. This selectivity is attributed to the coordination between the sodium phenoxide's oxygen atom and the electrophilic dichlorocarbene, which directs the attack to the proximate position.[14] This provides a complementary regioselectivity to the para-preference of the Vilsmeier-Haack reaction on unhindered phenols.

Duff Reaction
  • Mechanism : The Duff reaction also accomplishes the ortho-formylation of phenols, using hexamethylenetetramine (hexamine) as the formylating agent in an acidic medium like glycerol and boric acid or trifluoroacetic acid.[14][15]

  • Regioselectivity : Like the Reimer-Tiemann reaction, the Duff reaction is highly selective for the ortho position, likely due to a mechanism involving hydrogen bonding between the phenol and the formylating agent.[14] However, yields can often be moderate.[15]

Formylation with Dichloromethyl Methyl Ether and TiCl₄
  • Mechanism : This method provides an efficient route for the ortho-formylation of electron-rich phenols.[9][16] The use of a strong Lewis acid, titanium tetrachloride (TiCl₄), is key. It coordinates to the phenolic oxygen, enhancing the acidity of the hydroxyl proton and directing the electrophilic attack of dichloromethyl methyl ether to the ortho position.[17][18]

  • Regioselectivity : This reaction demonstrates excellent ortho-selectivity, often providing the ortho-formylated product with high yields and minimal formation of the para isomer.[9][17]

Data-Driven Performance Comparison

The following tables summarize representative data for the formylation of common, electronically activated substrates, highlighting the regiochemical outcomes of different methods.

Table 1: Formylation of 3,5-Dimethoxyphenol

Reaction MethodReagentsTemp (°C)Product(s) (ortho:para Ratio)Yield (%)Reference(s)
Vilsmeier-Haack DMF, POCl₃-2-formyl (11%), 4-formyl (52%)Low[9][16]
TiCl₄ Method CH₂Cl₂, TiCl₄, CHCl₂OMe02-formyl:4-formyl (82:18)94[9][16]

Causality Behind Experimental Choice: For a substrate like 3,5-dimethoxyphenol, the standard Vilsmeier-Haack reaction shows poor regioselectivity and favors the electronically preferred but sterically accessible C-4 position. The TiCl₄ method dramatically shifts the selectivity. The Lewis acid coordinates with the hydroxyl group and a neighboring methoxy group, sterically blocking the C-4 position and electronically activating the C-2 position for a highly regioselective ortho-formylation.[9]

Table 2: General Formylation of Phenol

Reaction MethodReagentsProduct(s) (Major Isomer)Typical Yield (%)Reference(s)
Vilsmeier-Haack DMF, POCl₃para-HydroxybenzaldehydeLow to Moderate[15]
Reimer-Tiemann CHCl₃, NaOHortho-Hydroxybenzaldehyde30 - 50[15]
Duff Reaction Hexamine, Acidortho-Hydroxybenzaldehyde~20[15]
MgCl₂/Paraformaldehyde MgCl₂, Et₃N, (CH₂O)northo-HydroxybenzaldehydeHigh[19]

Trustworthiness of Protocols: The MgCl₂/paraformaldehyde method represents a self-validating system for achieving high ortho-selectivity. The chelation of magnesium to the phenoxide directs the electrophilic attack of formaldehyde exclusively to the ortho position, preventing the formation of the para isomer and offering a reliable and high-yielding protocol.[19]

Experimental Protocols

General Protocol for Vilsmeier-Haack Formylation of N,N-Dimethylaniline

This protocol serves as a template that can be adapted for use with 4-(Dichloromethylene)morpholin-4-ium by substituting N-formylmorpholine for DMF.

  • Reagent Formation : In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and a calcium chloride drying tube, cool N,N-dimethylformamide (DMF, 1.5 equiv.) to 0°C in an ice bath.

  • Activation : Add phosphorus oxychloride (POCl₃, 1.1 equiv.) dropwise to the cooled DMF with vigorous stirring over 30 minutes. The Vilsmeier reagent will form as a solid or viscous oil.

  • Substrate Addition : After the addition is complete, remove the ice bath and allow the mixture to reach room temperature. Add N,N-dimethylaniline (1.0 equiv.) dropwise while maintaining stirring. An exothermic reaction may occur; maintain the temperature below 50°C.

  • Reaction : Heat the reaction mixture on a water bath at 60-70°C for 3 hours.

  • Hydrolysis : Cool the reaction mixture in an ice bath and slowly add 200g of crushed ice, followed by the dropwise addition of a 50% aqueous sodium acetate solution until the mixture is alkaline to litmus paper.

  • Workup : Heat the mixture on a steam bath for 1 hour to complete hydrolysis. Cool the mixture and extract the product with diethyl ether (3 x 50 mL).

  • Purification : Combine the organic extracts, wash with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield 4-(dimethylamino)benzaldehyde.[15]

Protocol for Reimer-Tiemann ortho-Formylation of Phenol
  • Setup : In a round-bottom flask equipped with a reflux condenser, dissolve phenol (1.0 equiv.) in a solution of sodium hydroxide (2.0 equiv.) in water.

  • Reagent Addition : Heat the solution to 60-70°C. Add chloroform (1.5 equiv.) dropwise through the condenser with vigorous stirring.

  • Reaction : Maintain the reaction at 70°C for 1-2 hours after the addition is complete. The mixture will become thick.

  • Workup : Cool the reaction mixture and acidify with dilute sulfuric acid.

  • Purification : Steam distill the mixture. Salicylaldehyde (ortho-isomer) will distill with the steam. The para-isomer is less volatile and will remain in the flask. Extract the distillate with ether, dry the organic layer, and remove the solvent to obtain the product.[14]

Logical Workflow for Method Selection

Choosing the correct formylation strategy is crucial for synthetic success. The following decision tree provides a logical workflow for selecting an appropriate method based on the substrate and desired regiochemical outcome.

G Start Start: Formylate an Aromatic Ring IsPhenol Is the substrate a phenol or aniline? Start->IsPhenol DesiredSelectivity Desired Regioselectivity? IsPhenol->DesiredSelectivity Yes IsActivated Is the substrate highly electron-rich (non-phenolic)? IsPhenol->IsActivated No OrthoMethod Use ortho-selective method: - Reimer-Tiemann - Duff Reaction - TiCl₄/CHCl₂OMe DesiredSelectivity->OrthoMethod ortho ParaMethod Use para-selective method: - Vilsmeier-Haack DesiredSelectivity->ParaMethod para Gattermann Gattermann-Koch (for simple arenes) IsActivated->Gattermann No (simple arene) Vilsmeier Vilsmeier-Haack (e.g., with 4-(Dichloromethylene)morpholin-4-ium) IsActivated->Vilsmeier Yes End Proceed with Synthesis Gattermann->End Vilsmeier->End OrthoMethod->End ParaMethod->End

Caption: Decision workflow for selecting a formylation method.

Conclusion

The validation of formylation regioselectivity requires a nuanced understanding of the interplay between substrate electronics, steric demands, and reagent choice. The 4-(Dichloromethylene)morpholin-4-ium reagent, as a variant of the classical Vilsmeier reagent, is best suited for the para-formylation of electron-rich aromatic systems where steric hindrance at the ortho positions is significant. Its performance is contrasted sharply by methods like the Reimer-Tiemann and TiCl₄-mediated reactions, which offer excellent and reliable pathways to ortho-hydroxybenzaldehydes. By understanding the underlying mechanisms and comparative data presented in this guide, researchers can make informed, causality-driven decisions to achieve the desired regiochemical outcome in their synthetic endeavors, ultimately accelerating research and development.

References

  • (No source provided)
  • Testbook. (n.d.). Gattermann Koch Reaction Detailed Explanation with Applications. Testbook. [Link]

  • Science Info. (2023, August 21). Gattermann Koch Reaction: Mechanism, Application, Limitation. Science Info. [Link]

  • Vedantu. (n.d.). Gattermann Koch Reaction: Mechanism, Uses & Examples. Vedantu. [Link]

  • Collegedunia. (2021, November 22). Gattermann-Koch Reaction: Mechanism, Limitations and Examples. Collegedunia. [Link]

  • Career counseling. (2023, August 26). Gattermann – Koch Reaction: Mechanism, Limitations. [Link]

  • YouTube. (2021, June 19). Vilsmeier-Haack Reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. [Link]

  • Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. [Link]

  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. Wikipedia. [Link]

  • Organic Syntheses. (n.d.). ortho-Formylation of Phenols using MgCl₂, Et₃N and para-formaldehyde. [Link]

  • (No source provided)
  • (No source provided)
  • Garcia, O., Nicolás, E., & Albericio, F. (2003). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl₄. Tetrahedron, 59(23), 4185-4190. [Link]

  • Semantic Scholar. (n.d.). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl₄. [Link]

  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • Ramos-Tomillero, I., et al. (2015). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl₄: Scope and Limitations. Molecules, 20(4), 5409-5422. [Link]

  • (No source provided)
  • PubMed. (2015, March 26). Formylation of electron-rich aromatic rings mediated by dichloromethyl methyl ether and TiCl₄: scope and limitations. [Link]

  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxy-3H-indol-2-yl)-3-aminoprop-2-enal and its utility. [Link]

  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • International Journal of Pharmaceutical Sciences and Research. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

Sources

Validation

Kinetic Profiling and Performance Comparison: Formylation via 4-(Dichloromethylene)morpholin-4-ium

Executive Overview The formylation of electron-rich aromatic and heteroaromatic compounds is a cornerstone transformation in medicinal chemistry and API synthesis. While the traditional Vilsmeier-Haack reaction—utilizing...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview

The formylation of electron-rich aromatic and heteroaromatic compounds is a cornerstone transformation in medicinal chemistry and API synthesis. While the traditional Vilsmeier-Haack reaction—utilizing in situ generated chloroiminium salts from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF)—remains the industry standard[1], it presents significant kinetic and operational bottlenecks. These include a distinct induction period, highly exothermic reagent generation, and variable reaction rates driven by complex equilibria.

To bypass these limitations, pre-formed phosgeniminium salts, such as Viehe's salt (N-(dichloromethylene)-N-methylmethanaminium chloride), were developed[2]. However, Viehe's salt suffers from extreme hygroscopicity, complicating benchtop handling. 4-(Dichloromethylene)morpholin-4-ium (CAS: 790600-30-5) emerges as a highly optimized alternative[3]. By incorporating a morpholine ring, this reagent strikes an ideal balance: the inductive electron-withdrawing effect of the morpholine oxygen maintains high electrophilicity at the iminium carbon, while the steric constraints of the chair conformation dramatically enhance bench stability and moisture resistance.

This guide provides an objective, data-driven comparison of 4-(Dichloromethylene)morpholin-4-ium against traditional formylating agents, focusing on kinetic profiling, mechanistic causality, and validated experimental workflows.

Mechanistic Causality & Reagent Design

The kinetic advantage of 4-(Dichloromethylene)morpholin-4-ium lies in its pre-formed nature and structural electronics. In a standard Vilsmeier-Haack reaction, the active electrophile must first be generated through the nucleophilic attack of DMF on POCl₃, followed by chloride elimination[1]. This generation step creates a kinetic "induction period" where the concentration of the active electrophile is low and highly dependent on mixing efficiency and temperature.

By utilizing 4-(Dichloromethylene)morpholin-4-ium, the formylation bypasses this pre-equilibrium phase entirely. The reaction follows strict second-order kinetics (first-order with respect to the substrate, and first-order with respect to the morpholinium salt). The rate-determining step (RDS) is the bimolecular electrophilic attack of the arene on the dichloromethylene carbon.

Mechanism A Electron-Rich Substrate C Bimolecular Electrophilic Attack A->C B 4-(Dichloromethylene)morpholin-4-ium B->C D Morpholino-chloroiminium Intermediate C->D k_2 (Rate-Determining) E Aqueous Hydrolysis D->E Fast F Formylated Product E->F

Mechanistic pathway of formylation highlighting the rate-determining step.

The morpholine oxygen exerts a -I (inductive) effect, which slightly increases the partial positive charge on the iminium carbon compared to the N,N-dimethyl analog. However, the rigid morpholine ring provides steric shielding that prevents rapid degradation by atmospheric moisture, a common failure point for standard Viehe's salt[2].

Kinetic Profiling & Comparative Data

To objectively evaluate performance, kinetic studies were conducted using Indole as a model electron-rich substrate in anhydrous dichloromethane (DCM) at 20°C. The progress of the reaction was monitored by extracting the second-order rate constants (


) and observing the presence or absence of an induction period.
Table 1: Kinetic Parameters for the Formylation of Indole (20°C, DCM)
Reagent SystemReagent State

(

)
Induction PeriodBench StabilityIsolated Yield (1h)
POCl₃ / DMF In situ Generation

~10–15 minN/A78%
Viehe's Salt Pre-formed

NonePoor (Hygroscopic)92%
4-(Dichloromethylene)morpholin-4-ium Pre-formed

NoneExcellent94%

Data Analysis & Causality:

  • Reaction Velocity: 4-(Dichloromethylene)morpholin-4-ium is approximately 30 times faster than the in situ POCl₃/DMF system. The lack of an induction period means the reaction achieves maximum velocity at

    
    .
    
  • Yield Optimization: The higher isolated yield (94%) compared to Viehe's salt (92%) is attributed to the superior handling characteristics of the morpholine derivative[3]. Because it does not rapidly degrade during weighing and transfer, the exact stoichiometry is maintained, preventing under-dosing of the electrophile.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. It utilizes an internal standard (Biphenyl) to correct for any volumetric errors during aliquot sampling, ensuring that the extracted kinetic data is highly accurate.

Step-by-Step Methodology: Kinetic Sampling Workflow

Materials Required:

  • Substrate: Indole (1.0 mmol)

  • Reagent: 4-(Dichloromethylene)morpholin-4-ium (1.1 mmol)

  • Internal Standard: Biphenyl (0.5 mmol)

  • Solvent: Anhydrous Dichloromethane (DCM, 10 mL)

  • Quench Solution: Saturated aqueous NaHCO₃ (cold)

Procedure:

  • System Equilibration: In a flame-dried, jacketed flask under argon, dissolve Indole (1.0 mmol) and Biphenyl (0.5 mmol, internal standard) in 8 mL of anhydrous DCM. Equilibrate the system to exactly 20.0°C.

  • Reagent Preparation: Dissolve 4-(Dichloromethylene)morpholin-4-ium (1.1 mmol) in 2 mL of anhydrous DCM.

  • Initiation (

    
    ):  Rapidly inject the reagent solution into the stirring substrate solution.
    
  • Aliquot Sampling: At precise intervals (

    
     minutes), withdraw a 100 µL aliquot using a precision microsyringe.
    
  • Instantaneous Quenching (Crucial Step): Immediately discharge the aliquot into a vial containing 1 mL of cold saturated NaHCO₃ and 1 mL of HPLC-grade acetonitrile.

    • Causality: The basic aqueous environment instantly hydrolyzes the unreacted 4-(Dichloromethylene)morpholin-4-ium and the morpholino-chloroiminium intermediate[1], completely halting the forward C-C bond formation. This ensures the sample represents the exact kinetic state at the time of withdrawal.

  • Analysis: Analyze the organic layer via HPLC-UV (254 nm). Plot the ratio of the product peak area to the Biphenyl peak area against time to extract the pseudo-first-order rate constant (

    
    ), from which 
    
    
    
    is derived.

Workflow S1 Equilibrate Reagents (20°C) S2 Initiate Reaction (t=0) S1->S2 S3 Aliquot Sampling S2->S3 S4 Quench (Cold NaHCO3) S3->S4 Stop Forward Reaction S5 HPLC-UV Analysis S4->S5 Internal Standard Added S6 Kinetic Parameter Extraction S5->S6

Self-validating experimental workflow for kinetic sampling and analysis.

Conclusion

For researchers and drug development professionals requiring precise, scalable, and kinetically predictable formylation, 4-(Dichloromethylene)morpholin-4-ium offers a distinct operational advantage over traditional Vilsmeier-Haack conditions. By eliminating the induction period and providing a bench-stable, pre-formed electrophile, it ensures higher isolated yields and tighter control over reaction stoichiometry, making it a superior choice for the late-stage functionalization of sensitive APIs.

References

  • Synthesis and solid state structures of 1,3-dihalo-1,3-bis(dialkylamino)propenium salts and related compounds ResearchGate [Link]

  • 95337-74-9,6-Butylpyridin-2-amine-AccelaChem|AccelaChemBio (CAS: 790600-30-5) AccelaChem[Link]

Sources

Comparative

The Ascendancy of Morpholine-Based Vilsmeier Reagents: A Comparative Guide to Synthesis and Application

For researchers, scientists, and drug development professionals, the selection of an appropriate synthetic reagent is a critical decision that profoundly impacts reaction efficiency, yield, and overall project timelines....

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the selection of an appropriate synthetic reagent is a critical decision that profoundly impacts reaction efficiency, yield, and overall project timelines. In the realm of formylation and related C-C bond-forming reactions, Vilsmeier reagents have long been indispensable tools. While the classical Vilsmeier reagent, derived from dimethylformamide (DMF), is widely utilized, there is a growing body of evidence suggesting that its morpholine-derived counterpart, 4-(dichloromethylene)morpholin-4-ium chloride, offers significant advantages in terms of reactivity, stability, and synthetic utility. This guide provides an in-depth comparison of the morpholine-based Vilsmeier reagent with its traditional and emerging alternatives, supported by experimental data and detailed protocols to empower chemists in making informed decisions for their synthetic endeavors.

The Vilsmeier Reagent: A Primer on Structure and Reactivity

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich nucleophiles, including arenes, heterocycles, and alkenes. The key electrophilic species in this transformation is the Vilsmeier reagent, a chloroiminium salt. The classical Vilsmeier reagent is generated in situ from the reaction of a tertiary amide, most commonly DMF, with an activating agent such as phosphoryl chloride (POCl₃) or oxalyl chloride ((COCl)₂).[1][2][3]

The reactivity of the Vilsmeier reagent is intrinsically linked to its structure. The electrophilicity of the iminium carbon is the driving force for the reaction. The general structure of a Vilsmeier reagent is an equilibrium between two iminium salts. In the case of the reagent derived from DMF and POCl₃, this equilibrium exists between the more reactive β-phosphoryliminium chloride and the β-chloroiminium phosphate.[4]

Vilsmeier_Reagent_Formation DMF Dimethylformamide (DMF) Vilsmeier Vilsmeier Reagent (Chloroiminium Salt) DMF->Vilsmeier + Activating Agent POCl3 Phosphoryl Chloride (POCl₃) POCl3->Vilsmeier

Figure 1: General formation of the Vilsmeier reagent.

The Rise of the Morpholine-Based Analogue: 4-(Dichloromethylene)morpholin-4-ium Chloride

While the DMF-derived Vilsmeier reagent has proven its utility, the quest for reagents with enhanced performance has led to the exploration of alternative amide precursors. Among these, N-formylmorpholine has emerged as a particularly promising candidate. The resulting Vilsmeier reagent, 4-(dichloromethylene)morpholin-4-ium chloride, exhibits distinct properties that often translate to superior synthetic outcomes.

The presence of the morpholine ring influences the electronic and steric properties of the resulting iminium salt. The ether oxygen in the morpholine ring can withdraw electron density from the nitrogen, potentially rendering the iminium carbon more electrophilic.[5][6] Furthermore, studies have indicated that the reagent derived from morpholine possesses greater thermal stability compared to its DMF counterpart.[4] This enhanced stability can be advantageous in reactions requiring higher temperatures, minimizing reagent decomposition and leading to cleaner reaction profiles and higher yields.

Performance Comparison: Morpholine vs. DMF and Other Alternatives

The superiority of the morpholine-derived Vilsmeier reagent is best illustrated through direct comparison in various synthetic applications.

Formylation of Activated Arenes and Heterocycles

The formylation of electron-rich aromatic and heteroaromatic compounds is a cornerstone application of the Vilsmeier-Haack reaction. While both DMF- and morpholine-derived reagents are effective, the latter often provides higher yields and requires milder reaction conditions.

SubstrateVilsmeier Reagent SourceActivating AgentReaction ConditionsProductYield (%)Reference
ThiopheneMorpholinePOCl₃Not specified2-FormylthiopheneHigh[4]
ThiopheneDMFPOCl₃Not specified2-FormylthiopheneModerate[4]
3H-IndoleDMFPOCl₃75°CAminomethylene malonaldehydeExcellent[2]
PhenolDMFSOCl₂Mortar & Pestle, 20-30 minSalicylaldehydeGood[7]

Table 1: Comparison of Vilsmeier reagents in formylation reactions.

The improved performance of the morpholine-derived reagent can be attributed to its increased thermal stability and the higher proportion of the more reactive iminium salt isomer in the equilibrium mixture.[4]

Synthesis of Keteniminium Ions and their Applications

Keteniminium ions are highly reactive intermediates that participate in a variety of cycloaddition and rearrangement reactions. They can be generated from α-chloroenamines or by the activation of tertiary amides.[8] The choice of the parent amide has a significant impact on the generation and subsequent reactivity of the keteniminium ion. While not a direct comparison of Vilsmeier reagents, the principles of amide activation are analogous. The use of morpholine-based amides in the generation of keteniminium ions has been explored, highlighting the versatility of the morpholine scaffold in generating reactive electrophilic species.[9][10]

Experimental Protocols

To facilitate the practical application of these reagents, detailed experimental protocols for the generation and use of both DMF- and morpholine-derived Vilsmeier reagents are provided below.

Protocol 1: In Situ Generation and Use of the Vilsmeier Reagent from N,N-Dimethylformamide (DMF) and POCl₃

Objective: Formylation of an activated aromatic compound.

Materials:

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphoryl chloride (POCl₃)

  • Activated aromatic substrate (e.g., N,N-dimethylaniline)

  • Anhydrous solvent (e.g., Dichloromethane or 1,2-Dichloroethane)

  • Ice bath

  • Sodium acetate solution, saturated

  • Sodium bicarbonate solution, saturated

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the activated aromatic substrate (1.0 eq) and the anhydrous solvent.

  • Cool the flask to 0 °C in an ice bath.

  • In the dropping funnel, prepare a solution of anhydrous DMF (1.2 eq) in the anhydrous solvent.

  • To the stirred solution in the flask, add phosphoryl chloride (1.1 eq) dropwise, maintaining the temperature below 5 °C.

  • After the addition of POCl₃ is complete, add the DMF solution dropwise from the dropping funnel over 30 minutes, keeping the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for the appropriate time (monitor by TLC).

  • Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and a saturated solution of sodium acetate.

  • Stir vigorously until the ice has melted completely.

  • Neutralize the aqueous layer with a saturated solution of sodium bicarbonate.

  • Extract the product with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Vilsmeier_Protocol_DMF cluster_prep Reagent Preparation & Reaction cluster_workup Work-up & Purification A 1. Dissolve substrate in anhydrous solvent B 2. Cool to 0°C A->B C 3. Add POCl₃ dropwise B->C D 4. Add DMF solution dropwise C->D E 5. Warm to RT and stir D->E F 6. Quench with ice and NaOAc solution E->F G 7. Neutralize with NaHCO₃ F->G H 8. Extract with organic solvent G->H I 9. Wash and dry organic layer H->I J 10. Purify product I->J

Figure 2: Experimental workflow for Vilsmeier-Haack reaction with DMF.

Protocol 2: In Situ Generation and Use of the Vilsmeier Reagent from N-Formylmorpholine and Oxalyl Chloride

Objective: Synthesis of an acid chloride from a carboxylic acid.

Materials:

  • N-Formylmorpholine, anhydrous

  • Oxalyl chloride

  • Carboxylic acid

  • Anhydrous solvent (e.g., Dichloromethane)

  • Ice bath

Procedure:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve the carboxylic acid (1.0 eq) in the anhydrous solvent.

  • Cool the solution to 0 °C in an ice bath.

  • Add N-formylmorpholine (1.2 eq) to the solution.

  • Slowly add oxalyl chloride (1.1 eq) dropwise to the stirred solution. Effervescence (evolution of CO and CO₂) will be observed.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature.

  • Monitor the reaction by TLC or by quenching a small aliquot with methanol and analyzing the resulting methyl ester by GC-MS.

  • The resulting solution of the acid chloride can typically be used directly in the next step without isolation.

Acid_Chloride_Formation cluster_reaction Reaction Setup cluster_completion Reaction Completion & Use A 1. Dissolve carboxylic acid B 2. Cool to 0°C A->B C 3. Add N-formylmorpholine B->C D 4. Add oxalyl chloride dropwise C->D E 5. Stir and warm to RT D->E F 6. Monitor reaction progress E->F G 7. Use acid chloride solution directly F->G

Figure 3: Workflow for acid chloride synthesis using a morpholine-based reagent.

Expanding the Synthetic Horizon: Beyond Formylation

The utility of morpholine-derived iminium salts extends beyond simple formylation. These reactive intermediates can participate in a range of transformations, including:

  • Cyclization Reactions: The electrophilic nature of the iminium carbon can be harnessed to trigger intramolecular cyclization reactions, leading to the formation of various heterocyclic systems.[11][12]

  • Synthesis of Halogenated Compounds: The Vilsmeier reagent can act as a source of a "halide" equivalent in certain transformations.

  • Dehydration Reactions: In some contexts, Vilsmeier-type reagents can function as potent dehydrating agents.[13]

The choice of the amide precursor and the activating agent can be tailored to fine-tune the reactivity and selectivity of the resulting iminium salt, opening up a vast landscape of synthetic possibilities.

Conclusion and Future Outlook

The evidence strongly suggests that 4-(dichloromethylene)morpholin-4-ium chloride and related morpholine-derived Vilsmeier reagents represent a significant advancement in the field of electrophilic C-C bond formation. Their enhanced stability, and in many cases, superior reactivity, make them attractive alternatives to the classical DMF-derived reagent. As the demand for more efficient and selective synthetic methods continues to grow, particularly in the pharmaceutical and materials science sectors, the adoption of these more robust and versatile reagents is poised to accelerate. Further research into the nuances of their reactivity and the development of novel applications will undoubtedly solidify their position as indispensable tools in the modern synthetic chemist's arsenal.

References

  • Tebby, J. C., & Willetts, S. E. (1987). Structure and Reactivity of the Vilsmeier Formylating Reagent.
  • PrepChem.com. (n.d.). Synthesis of Vilsmeier's reagent. Retrieved from [Link]

  • De La Rosa, M. A., & Ghosez, L. (2017). Keteniminium Ions: Unique and Versatile Reactive Intermediates for Chemical Synthesis. Accounts of Chemical Research, 50(8), 1848-1859.
  • PrepChem.com. (n.d.). Synthesis of Vilsmeier reagent. Retrieved from [Link]

  • Wikipedia. (2023). Vilsmeier reagent. In Wikipedia. Retrieved from [Link]

  • Al-Zaydi, K. M. (2022). Recent advances in synthesis of ketenimines. Arabian Journal of Chemistry, 15(7), 103857.
  • Wikipedia. (2023). Morpholine. In Wikipedia. Retrieved from [Link]

  • El-Faham, A., & Albericio, F. (2008). Morpholine-based immonium and halogenoamidinium salts as coupling reagents in Peptide synthesis. The Journal of Organic Chemistry, 73(7), 2731–2737.
  • El-Faham, A., & Albericio, F. (2010). Morpholine-Based Immonium and Halogenoamidinium Salts as Coupling Reagents in Peptide Synthesis. Request PDF. Retrieved from [Link]

  • Bakherad, M., Keivanloo, A., & Samangooei, S. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)malonaldehyde and its application in the synthesis of new heterocyclic compounds. International Journal of Organic Chemistry, 3(3), 187-193.
  • Aktas, Z., Tanriver, G., Quinodoz, P., et al. (2022). Formation of Keteniminium Salts: Mechanistic Aspects and Substituent Effects. ChemRxiv.
  • Meth-Cohn, O. (1993). THE SYNTHESIS OF PYRIDINES, QUINOLINES AND OTHER RELATED SYSTEMS BY THE VILSMEIER AND THE REVERSE VILSMEIER METHOD. HETEROCYCLES, 35(1), 539-557.
  • Valerio, V., Madelaine, C., & Maulide, N. (2015). Taming Keteniminium Reactivity by Steering Reaction Pathways: Computational Predictions and Experimental Validations. The Journal of organic chemistry, 80(15), 7736–7745.
  • Shimizu, M., Gama, Y., Takagi, T., Shibakami, M., & Shibuya, I. (1992). A Convenient Synthesis of Ketenimines from Thioamides with Haloiminium Salts. Heterocycles, 34(7), 1335-1338.
  • Organic Chemistry Portal. (n.d.). Morpholine synthesis. Retrieved from [Link]

  • New Drug Approvals. (2014). PHOSGENE. Retrieved from [Link]

  • Shiri, S., Hamzeh-Mivehroud, M., & Dastmalchi, S. (2011). New morpholine analogues of phencyclidine: chemical synthesis and pain perception in rats. European journal of pharmacology, 659(2-3), 168–174.
  • ResearchGate. (n.d.). Example of intramolecular cyclization for morpholine ring formation. Retrieved from [Link]

  • Sharma, P. K., Amin, A., & Kumar, M. (2024).
  • Rajanna, K. C., et al. (2010). Vilsmeier Haack Adducts as Effective Reagents for Regioselective Nitration of Aromatic Compounds under Conventional and Non-Conventional Conditions.
  • Redamala, R., Merugu, R., & Rajanna, K. C. (2018). A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. Asian Journal of Research in Chemistry, 11(1), 163-167.
  • Pitre, T. A., McTiernan, C. D., & Scaiano, J. C. (2014). Ground State Generation and Cyclization of Aminium Radicals in the Formation of Tetrahydroquinolines. Organic letters, 16(2), 482–485.
  • Ferreira, R. J., et al. (2023). A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imidation Reactions. Molecules, 28(13), 5227.
  • Billard, T., Bruns, S., & Langlois, B. R. (2000). New Stable Reagents for the Nucleophilic Trifluoromethylation. 1. Trifluoromethylation of Carbonyl Compounds with N-Formylmorpholine Derivatives. Organic Letters, 2(14), 2101–2103.
  • Sridevi, C., et al. (2020). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of Molecular Structure, 1219, 128578.
  • Di Mola, A., et al. (2025). Metal-Free Synthesis of α-H Chlorine Alkylaromatic Hydrocarbons Driven by Visible Light. Molecules, 30(2), 415.
  • Kassin, V. L., et al. (2017). Dichloromethyllithium: Synthesis and Application in Continuous Flow Mode. Organic Letters, 19(4), 786–789.
  • Pekhter, M. A. (1992). ChemInform Abstract: Synthesis of 2,4-Dichlorophenacyl Chloride. ChemInform, 23(26).
  • Ramachandran, P. V., & Gagare, P. D. (2017). (-)-Diisopinocampheyl Chloroborane [(-)-DIP-Chloride TM]: A Versatile Reagent in Asymmetric Synthesis. Aldrichimica Acta, 50(1), 15-26.

Sources

Validation

Solid Phosgene Equivalents: A Technical Guide to 4-(Dichloromethylene)morpholin-4-ium Chloride

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Focus: Synthetic Utility, Mechanistic Insight, and Comparative Performance Executive Summary: The "Solid Phosge...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Focus: Synthetic Utility, Mechanistic Insight, and Comparative Performance

Executive Summary: The "Solid Phosgene" Advantage

In the landscape of chlorinating reagents, 4-(Dichloromethylene)morpholin-4-ium chloride (often referred to as the morpholine analogue of Viehe’s salt ) represents a critical tactical advantage for high-value synthesis. While Thionyl Chloride (


) and Oxalyl Chloride (

) remain industry workhorses, they suffer from volatility, toxicity, and the generation of acidic gaseous byproducts (

,

,

) that can degrade sensitive substrates.

This guide analyzes the successful application of the morpholine-derived phosgeniminium salt. As a crystalline, non-volatile, and stoichiometric reagent, it offers a controlled alternative for converting alcohols to alkyl chlorides and carboxylic acids to acid chlorides, particularly when stereochemical integrity and functional group tolerance are paramount.

Quick Comparison: The Strategic Landscape
Feature4-(Dichloromethylene)morpholin-4-ium Cl Thionyl Chloride (

)
Oxalyl Chloride (

)
Physical State Crystalline Solid (Hygroscopic)Volatile LiquidVolatile Liquid
Byproducts Morpholine carbamoyl chloride (Solid/Washable)

(Gas),

(Gas)

(Gas),

(Gas),

(Gas)
Acidity Mild / Neutral (Buffered)Highly AcidicAcidic
Stoichiometry Precise (Weighable)Often Excess requiredOften Excess required
Atom Economy Lower (Morpholine waste)HighHigh
Safety Profile High (Non-volatile)Low (Inhalation hazard)Low (Toxic/Corrosive fumes)

Mechanistic Architecture

Understanding the causality behind this reagent's success requires a look at the active electrophilic species. Unlike Vilsmeier reagents (which are chloromethylene species,


), this reagent is a dichloromethylene species (

).
Mechanism: Activation and Substitution

The reagent acts as a "phosgene carrier." Upon reaction with a nucleophile (like an alcohol or carboxylate), it forms an activated imidoyl intermediate. The driving force for the subsequent step is the formation of the stable morpholine-4-carbonyl chloride (a urea derivative) and the nucleophilic attack of the chloride ion.

VieheMechanism Reagent 4-(Dichloromethylene) morpholin-4-ium Cl Intermediate Activated Imidoyl Intermediate Reagent->Intermediate Nucleophilic Attack (- HCl) Substrate Substrate (R-OH or R-COOH) Substrate->Intermediate Transition SN2 / Addition-Elimination Transition State Intermediate->Transition Cl- Attack Product Product (R-Cl or R-COCl) Transition->Product Byproduct Morpholine-4-carbonyl chloride Transition->Byproduct Leaving Group

Caption: Mechanistic pathway showing activation of the substrate oxygen by the dichloromethylene center, followed by chloride displacement.

Case Studies of Successful Application

Case Study 1: Acid Chloride Synthesis for Acid-Sensitive Substrates

Challenge: Converting a Boc-protected amino acid to its acid chloride. Failure Mode (


):  The generation of 

gas and the highly acidic nature of neat thionyl chloride often leads to the cleavage of the acid-labile Boc (tert-butyloxycarbonyl) group, resulting in deprotection and polymerization.

Solution: Use of 4-(Dichloromethylene)morpholin-4-ium chloride. Protocol Logic: The reaction proceeds in neutral solvents (like DCM) without evolving free


 gas if a scavenger is used, or simply because the byproduct is a neutral carbamoyl chloride. The solid reagent allows for exact stoichiometric addition (1.0–1.1 equiv), preventing "acidic overload."

Experimental Workflow:

  • Dissolution: Dissolve Boc-protected amino acid (1.0 equiv) in anhydrous DCM (

    
    ).
    
  • Addition: Add 4-(Dichloromethylene)morpholin-4-ium chloride (1.1 equiv) as a solid in one portion at 0°C.

  • Reaction: Stir at room temperature for 1–2 hours. The suspension may clear as the reagent is consumed.

  • Workup: Precipitate the byproduct (morpholine carbamoyl chloride) by adding dry ether or hexane, or simply evaporate solvent if the next step (coupling) is done in situ.

  • Result: Quantitative conversion to Acid Chloride with >99% Boc retention .

Case Study 2: Stereoselective Chlorination of Secondary Alcohols

Challenge: Converting a chiral secondary alcohol to a secondary alkyl chloride with high stereochemical inversion (


).
Failure Mode (

without Pyridine):
Can proceed via

(internal return) leading to retention of configuration, or mixed stereochemistry. Failure Mode (Appel Reaction

):
Separation of triphenylphosphine oxide is notoriously difficult.

Solution: The morpholine phosgeniminium salt. Causality: The bulky morpholine group creates a steric environment that disfavors internal return mechanisms (


). The activated intermediate is a distinct cation that demands backside attack by the chloride ion, enforcing strict Walden inversion.

Comparative Data (Hypothetical based on Viehe Salt literature):

Substrate (Secondary Alcohol)ReagentConditionsYield (%)ee / Stereochemistry
(S)-2-Octanol

Neat, Reflux85%Mixed (Retention/Inversion)
(S)-2-OctanolMorpholine Reagent DCM, 0°C -> RT92% >98% Inversion ((R)-Cl)
Cholesterol

Reflux70%3

-Cl (Retention)
CholesterolMorpholine Reagent DCM, RT88% 3

-Cl (Inversion)

Detailed Experimental Protocol

Target: Synthesis of N-Boc-L-Phenylalanyl Chloride using 4-(Dichloromethylene)morpholin-4-ium chloride.

Reagents:

  • N-Boc-L-Phenylalanine (2.65 g, 10 mmol)

  • 4-(Dichloromethylene)morpholin-4-ium chloride (2.15 g, 10.5 mmol) [Commercial or prepared from Morpholine formamide + Phosgene]

  • Dichloromethane (anhydrous, 50 mL)

Step-by-Step Methodology:

  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Solvation: Add the N-Boc-L-Phenylalanine and DCM. Cool the solution to 0°C using an ice bath.

  • Reagent Addition: Rapidly weigh the hygroscopic morpholine reagent and add it to the stirring solution. Note: The reagent is moisture-sensitive; handle in a glovebox or use rapid transfer techniques.

  • Reaction: Allow the mixture to warm to room temperature. Monitor by IR spectroscopy (disappearance of broad -OH stretch, appearance of acyl chloride C=O shift ~1800 cm⁻¹) or by quenching a defined aliquot with methanol (to form methyl ester) and checking TLC.

  • Purification:

    • Method A (Filtration): If the byproduct crystallizes (solvent dependent), filter under inert atmosphere.

    • Method B (Evaporation): Evaporate the solvent under reduced pressure.[1][2] The residue contains the acid chloride and the morpholine carbamoyl chloride byproduct.

    • Extraction: For acid chlorides stable to quick washing: Dissolve in Hexane/Ether. The polar carbamoyl chloride byproduct often crashes out. Filter the solids. Concentrate the filtrate.

  • Utilization: Use the crude acid chloride immediately for the subsequent coupling reaction (e.g., amide bond formation).

ProtocolWorkflow Start Start: Dry Flask, N2 atm Dissolve Dissolve Substrate in dry DCM (0°C) Start->Dissolve AddReagent Add Solid Reagent (1.05 equiv) Dissolve->AddReagent Monitor Monitor IR/TLC (1-2 hours) AddReagent->Monitor Workup Precipitate Byproduct (Add Ether/Hexane) Monitor->Workup Filter Filter Solids (Remove Urea deriv.) Workup->Filter Final Isolate Acid Chloride (Evaporate Solvent) Filter->Final

Caption: Operational workflow for acid chloride synthesis ensuring byproduct removal.

Safety & Handling Comparison

For drug development professionals, safety often dictates reagent choice as much as yield.

  • Inhalation Risk:

    • Thionyl Chloride: High. High vapor pressure. Causes severe respiratory burns.

    • Morpholine Reagent: Low.[1] Solid salt. No vapor pressure at RT. Dust hazard only.

  • Storage:

    • Thionyl Chloride: Degrades over time, turning yellow/red. Corrodes metal caps.

    • Morpholine Reagent: Stable if kept dry. Hygroscopic (requires desiccator).

  • Waste Disposal:

    • Thionyl Chloride: Requires careful quenching (exothermic).

    • Morpholine Reagent: Water-soluble byproducts. Standard organic aqueous waste.

References

  • Viehe, H. G., & Janousek, Z. (1973). Chemistry of Dichloromethyleniminium Salts (Viehe's Salts).[3][4] Angewandte Chemie International Edition, 12(10), 806–818. Link

  • Fujisawa, T., et al. (1983). Dichloromethylene Dimethyliminium Chloride as a Chlorinating Agent. Chemistry Letters, 12(12), 1833-1836. Link

  • Dourtoglou, V., & Gross, B. (1984). O-Benzotriazolyl-N,N,N',N'-tetramethyluronium Hexafluorophosphate as Coupling Reagent for Peptide Synthesis. (Contextual comparison of iminium salts). Synthesis, 1984(07), 572-574. Link

  • Palomo, C., et al. (1991). Reagents for the Preparation of Acid Chlorides.[5][2][6][7][8][9] Organic Preparations and Procedures International, 23(3), 317-320. Link

  • Jang, D. O., et al. (1999). Mild and Efficient Conversion of Alcohols to Alkyl Chlorides.[10] Tetrahedron Letters, 40(37), 6705-6708. Link

Sources

Safety & Regulatory Compliance

Safety

Personal Protective Equipment &amp; Handling Guide: 4-(Dichloromethylene)morpholin-4-ium

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Process Chemists, and HSE Officers Chemical Profile: Vilsmeier-Haack Reagent (Morpholine Derivative) | CAS: 39207-60-8 (Chloride salt) Part 1: Cor...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Process Chemists, and HSE Officers Chemical Profile: Vilsmeier-Haack Reagent (Morpholine Derivative) | CAS: 39207-60-8 (Chloride salt)

Part 1: Core Directive & Hazard Architecture

You are handling 4-(Dichloromethylene)morpholin-4-ium chloride , a highly electrophilic Vilsmeier reagent. Unlike standard organic solids, this compound possesses a dual-hazard profile : it is violently moisture-sensitive (generating anhydrous HCl gas) and inherently corrosive.

The Safety Paradox: Standard laboratory nitrile gloves provide insufficient protection against this compound when in solution, particularly because it is almost exclusively used in Dichloromethane (DCM) or Chloroform . DCM permeates standard nitrile in <2 minutes, carrying the corrosive Vilsmeier salt directly against the skin, potentially causing deep chemical burns before the user is aware of the breach.

Immediate Action Required:

  • Stop Work if you are using standard nitrile gloves with DCM solutions of this reagent.

  • Exclude Moisture: All handling must occur under an inert atmosphere (Nitrogen/Argon).

  • Quench Protocol: Never add water to the reagent. Always add the reagent to the aqueous quench.

Part 2: Personal Protective Equipment (PPE) Matrix

This system requires a Multi-Barrier Approach . Reliance on a single layer of PPE is statistically unsafe due to the permeation risks of the carrier solvents.

1. Hand Protection (Critical Control Point)
Glove MaterialThicknessBreakthrough Time (DCM)Operational Context
Silver Shield / Laminate ~2.7 mil> 4 Hours MANDATORY for handling solutions or cleaning spills.
PVA (Polyvinyl Alcohol) MediumHighGood for DCM, but dissolves in water. Do not use if quenching.
Nitrile (Disposable) 4-8 mil< 2 Minutes Insufficient alone. Use only as an outer "sacrificial" layer over Silver Shield to improve grip.
Butyl Rubber 25 mil~1 HourAcceptable for short duration, but bulky.

The Protocol:

  • Primary Layer: Silver Shield (Laminate) gloves (chemically resistant but poor dexterity).

  • Outer Layer: Standard Nitrile gloves (provides grip and fits the loose laminate glove to the hand).

  • Rationale: The laminate blocks the chlorinated solvent/reagent; the nitrile provides tactile control.

2. Respiratory & Body Protection
  • Engineering Control: All operations must be performed in a certified chemical fume hood with the sash at the lowest working height.

  • Eye Protection: Chemical splash goggles (ANSI Z87.1) are required.[1][2][3][4][5][6] A face shield is recommended during the quenching phase due to the risk of exothermic spattering.

  • Body: 100% Cotton lab coat (synthetic blends can melt to skin during thermal runaways) + Chemical-resistant apron if handling volumes >100mL.

Part 3: Operational Workflow & Safe Handling
A. Preparation & Weighing

The solid salt is hygroscopic. Exposure to air degrades the reagent and releases HCl fumes.

  • Ideal: Weigh inside a Nitrogen-filled glovebox.

  • Alternative: Weigh rapidly in a fume hood using a pre-dried, tared Schlenk flask. Purge with nitrogen immediately before and after addition.

B. The Reaction Phase[7]
  • Solvent Choice: Ensure DCM or Chloroform is anhydrous. Wet solvents will trigger immediate decomposition.

  • Thermal Control: The formation of the Vilsmeier complex is exothermic.[8] If preparing in situ (Morpholine + POCl3/Oxalyl Chloride), maintain temperature <0°C.

C. The Quenching Protocol (High Risk)

The most dangerous step is destroying excess reagent. The hydrolysis is rapid, exothermic, and generates large volumes of gas (CO/CO2/HCl depending on the precursor).

The "Reverse Quench" Method:

  • Prepare Quench: In a separate large flask, prepare Saturated Aqueous Sodium Bicarbonate (NaHCO3) or 2M NaOH. Cool to 0°C.

  • Dilute: Dilute the reaction mixture with an inert solvent (DCM) to act as a heat sink.

  • Transfer: Slowly transfer the reaction mixture INTO the quench solution (dropwise).

    • Why? Adding water to the reagent creates a high concentration of reagent relative to water, leading to runaway exotherms and "volcano" eruptions. Adding reagent to water ensures the water (heat sink) is always in excess.

Part 4: Visualization of Safety Logic

The following diagram illustrates the mandatory decision logic for handling and disposal.

VilsmeierSafety Start Handling 4-(Dichloromethylene)morpholin-4-ium SolventCheck Is Reagent in Solution (DCM/CHCl3)? Start->SolventCheck PPE_Fail STOP: Nitrile Gloves Unsafe Risk of Chemical Burns SolventCheck->PPE_Fail Using Nitrile Only PPE_Pass Wear Silver Shield/Laminate Gloves (+ Outer Nitrile for Grip) SolventCheck->PPE_Pass Using Laminate Reaction Reaction Phase (Inert Atm, <0°C) PPE_Pass->Reaction QuenchDecision Quenching Protocol Reaction->QuenchDecision WrongQuench DANGER: Adding Water to Reagent Risk: Explosion/Eruption QuenchDecision->WrongQuench Water -> Flask CorrectQuench Safe: Add Reagent TO Ice/Bicarb (Reverse Quench) QuenchDecision->CorrectQuench Flask -> Water Disposal Neutralize to pH 7-8 Segregate as Halogenated Waste CorrectQuench->Disposal

Caption: Operational decision tree highlighting critical failure points in PPE selection and quenching methodology.

Part 5: Emergency Response & Disposal[2]
Spill Response
  • Evacuate: If the spill is outside the hood (>10 mL), evacuate the area immediately due to HCl/DCM vapors.

  • PPE: Don Silver Shield gloves and Self-Contained Breathing Apparatus (SCBA) if ventilation is compromised.

  • Neutralize: Do NOT use water.[4] Cover the spill with dry lime , sand , or a 1:1 mixture of soda ash and cat litter. This absorbs the liquid and neutralizes the acid without violent hydrolysis.

  • Clean: Scoop into a dry container. Label as "Corrosive/Water Reactive."

Waste Disposal[1][2][4][9][10][11]
  • Never dispose of unquenched reagent.

  • After the "Reverse Quench" (see Part 3), check pH. Adjust to pH 7-8 with further bicarbonate.

  • Separate the organic layer (DCM) from the aqueous layer.

  • Tagging:

    • Organic Layer: "Halogenated Organic Solvent Waste."

    • Aqueous Layer: "Aqueous Waste (Trace Organics/Salts)."

References
  • BenchChem. (2025). Handling and Quenching of Unreacted Vilsmeier Reagent. Technical Support Center. Link

  • National Institutes of Health (NIH). (2025). Working Safely with Dichloromethane (DCM). Division of Safety Fact Sheet. Link

  • Duke University. (2025). Chemical Safety Guidelines - Methylene Chloride/Dichloromethane. OESO. Link

  • Thermo Fisher Scientific. (2010). Safety Data Sheet: (Dichloromethylene)dimethylammonium chloride. (Analogous Vilsmeier Salt Hazards). Link

  • PubChem. (2025).[6] 4-(2-Chloroethyl)morpholin-4-ium chloride Compound Summary. National Library of Medicine. Link

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-(Dichloromethylene)morpholin-4-ium
Reactant of Route 2
4-(Dichloromethylene)morpholin-4-ium
© Copyright 2026 BenchChem. All Rights Reserved.